Cupric citrate

• CAS: 10402-15-0

Core Science & Biosynthesis

What are the chemical properties of cupric citrate?

An In-depth Technical Guide to the Chemical Properties of Cupric Citrate

Introduction

Cupric citrate, also known as copper(II) citrate, is an ionic compound formed between copper ions and citrate ions. It is utilized in various fields, including as an antiseptic, an astringent, a component in antioxidant lubricating oils, and a nutritional supplement in animal feed due to its high bioavailability.[1][2][3] This technical guide provides a comprehensive overview of the core chemical properties of cupric citrate, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Cupric citrate is typically a green or bluish-green, odorless crystalline powder.[1][4] There is some discrepancy in the reported literature regarding its precise molecular formula, which is likely attributable to the different coordination complexes that can form between copper (II) and the tribasic citrate anion. The most commonly cited formulas are dicopper citrate (Cu₂C₆H₄O₇) and tricopper dicitrate (Cu₃(C₆H₅O₇)₂). The tricopper dicitrate formula is considered more chemically plausible as it aligns with the trivalent nature of the citrate ion.[5] The compound also exists in various hydrated forms, most commonly as a hemipentahydrate or trihydrate.[5][6]

Quantitative Data Summary

The key physical and chemical properties of cupric citrate are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₀Cu₃O₁₄ (Tricopper dicitrate)	[5][7]
C₆H₄Cu₂O₇ (Dicopper citrate)	[8]
Molecular Weight	568.85 g/mol (Tricopper dicitrate)	[5][7]
315.18 g/mol (Dicopper citrate)	[8]
Appearance	Green or bluish-green crystalline powder	[1][4]
State at STP	Solid	[9]
Odor	Odorless	[1]
Melting Point	Decomposes. Hydrate loses water at ~100°C.	[5][7][10]
Boiling Point	309.6°C (rough estimate, decomposes)	[4][7]
Water Solubility	Slightly soluble	[5][7]
Other Solvents	Soluble in ammonia, dilute acids, and alkaline citrate solutions.	[4][5][7][10]

Stability and Decomposition

Cupric citrate exhibits predictable thermal decomposition behavior. The hydrated salt, which is typically seafoam green, loses its water of crystallization at approximately 100°C, transforming into the sky-blue anhydrous form.[5][11][12]

Upon stronger heating, the compound decomposes. The copper(II) ions are reduced by the citrate ions, forming very fine particles of metallic copper.[12][13] In the presence of atmospheric oxygen, these highly reactive copper nanoparticles are readily oxidized to black copper(II) oxide, a process that releases heat and can sustain the decomposition reaction.[13] If the decomposition is carried out under vacuum, the resulting metallic copper residue can be pyrophoric.[5]

Thermal Decomposition Pathway

The logical flow of the thermal decomposition process is illustrated below.

Caption: Thermal decomposition pathway of hydrated cupric citrate.

Reactivity and Chelation

Citric acid is an excellent chelating agent, capable of binding metal ions at multiple points.[14][15] The citrate ion typically forms a stable chelate complex with the copper(II) ion, involving its three carboxylate groups. This chelation is fundamental to its properties and applications, such as its use in Benedict's solution, where the citrate complexes with Cu²⁺ ions to keep them soluble in an alkaline medium, preventing the precipitation of cupric hydroxide.[16] This allows the copper ions to remain available to act as a mild oxidizing agent for detecting reducing sugars.

Copper Chelation by Citrate

The diagram below illustrates the chelation of a copper(II) ion by a citrate molecule.

Caption: Chelation of a copper(II) ion by the three carboxylate groups of a citrate anion.

Experimental Protocols

Synthesis of Cupric Citrate

This protocol describes the preparation of cupric citrate via precipitation from aqueous solutions of copper(II) sulfate and sodium citrate.[5][13]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Beakers

• Hot plate with magnetic stirring

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Prepare Solutions: Prepare separate hot aqueous solutions of copper(II) sulfate and sodium citrate. For example, dissolve 25g of CuSO₄·5H₂O in 100 mL of water and 29.4g of Na₃C₆H₅O₇·2H₂O in 100 mL of water.

• Heat Solutions: Heat both solutions to near boiling (approx. 90-95°C) with stirring.[12]

• Precipitation: While stirring vigorously, slowly add the hot sodium citrate solution to the hot copper(II) sulfate solution. A greenish-blue precipitate of cupric citrate will form.[13] Heating accelerates the reaction and yields a finely-divided product.[5]

• Digestion: Allow the mixture to cool to room temperature while stirring to ensure complete precipitation.

• Filtration: Isolate the precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the precipitate on the filter paper with deionized water to remove soluble impurities like sodium sulfate, followed by a wash with ethanol to facilitate drying.

• Drying: Dry the resulting turquoise powder in a drying oven at a temperature below 100°C (e.g., 60-70°C) for 24 hours to obtain the hydrated cupric citrate.[13]

Synthesis Workflow

Caption: Experimental workflow for the synthesis of cupric citrate.

Characterization by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[17] For cupric citrate, DSC can be used to determine the temperature and enthalpy of dehydration and decomposition.

Methodology:

• Sample Preparation: A small, accurately weighed sample of cupric citrate (typically 3-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell.

• Temperature Program: The cell is heated at a constant rate (e.g., 10°C/min) under an inert nitrogen atmosphere.

• Data Acquisition: The instrument records the differential heat flow between the sample and the reference.

• Analysis: The resulting thermogram is analyzed. An endothermic peak around 100°C would correspond to the loss of water of hydration.[5][12] Sharp exothermic peaks at higher temperatures would indicate the decomposition of the anhydrous citrate.[18] The area under these peaks is proportional to the enthalpy change of the transition.

References

• 1. Cupric citrate | 10402-15-0 [chemicalbook.com]
• 2. Copper citrate | 866-82-0 [chemicalbook.com]
• 3. Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cas 10402-15-0,Cupric citrate | lookchem [lookchem.com]
• 5. Copper citrate - Sciencemadness Wiki [sciencemadness.org]
• 6. cphi-online.com [cphi-online.com]
• 7. chembk.com [chembk.com]
• 8. Cupric citrate | C6H4Cu2O7 | CID 14454876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Cupric citrate | 10402-15-0 [chemicalbook.com]
• 10. Cupric citrate | 10402-15-0 [m.chemicalbook.com]
• 11. scribd.com [scribd.com]
• 12. m.youtube.com [m.youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Citric acid - Wikipedia [en.wikipedia.org]
• 15. Chelation - Wikipedia [en.wikipedia.org]
• 16. unacademy.com [unacademy.com]
• 17. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 18. apps.dtic.mil [apps.dtic.mil]

In-Depth Technical Guide: Synthesis and Structural Characterization of Copper (II) Citrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and structural characterization of copper (II) citrate. It is designed to furnish researchers, scientists, and professionals in drug development with detailed methodologies and key structural data to support further research and application of this compound.

Synthesis of Copper (II) Citrate

Copper (II) citrate can be synthesized through various methods, primarily involving the reaction of a copper (II) salt with citric acid or a citrate salt in an aqueous solution. The most common methods are precipitation reactions. Hydrothermal synthesis is also employed for the preparation of crystalline copper (II) citrate.

Experimental Protocols

Method 1: Reaction of Copper (II) Sulfate with Sodium Citrate

This method relies on the precipitation of copper (II) citrate from an aqueous solution of copper (II) sulfate and trisodium citrate. The hydrated form, often a pentahydrate, is typically produced.

• Materials:

  • Copper (II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

  • Deionized water

• Procedure:

  • Prepare a solution of trisodium citrate dihydrate by dissolving 2.94 g (0.01 mol) in a minimum amount of deionized water in a 100 cm³ conical flask.

  • Prepare a solution of copper (II) sulfate pentahydrate by dissolving 3.75 g (0.015 mol) in a minimum amount of deionized water in a separate 100 cm³ conical flask.

  • Mix the two solutions. A precipitate of copper (II) citrate should form. If no immediate precipitation occurs, the mixture can be left to stand overnight.

  • Collect the precipitate by suction filtration.

  • Wash the precipitate with deionized water and dry it at room temperature.

Method 2: Reaction of Copper (II) Acetate with Citric Acid

This alternative precipitation method involves the reaction of copper (II) acetate with citric acid.

• Materials:

  • Copper (II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

  • Citric acid monohydrate (C₆H₈O₇·H₂O)

  • Deionized water

• Procedure:

  • Dissolve 3.0 g (0.015 mol) of copper (II) acetate monohydrate in 30 cm³ of deionized water.

  • In a separate flask, dissolve 2.1 g (0.01 mol) of citric acid monohydrate in a minimum amount of deionized water.

  • Mix the two solutions.

  • Cover the mixture and allow it to stand overnight to facilitate precipitation.

  • Filter the precipitate, wash with deionized water, and dry at room temperature.

Method 3: Hydrothermal Synthesis

Hydrothermal synthesis is utilized to obtain well-defined crystalline structures of copper (II) citrate.

• Materials:

  • Copper (II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

  • Citric acid monohydrate (C₆H₈O₇·H₂O)

  • Deionized water

• Procedure:

  • Prepare a clear solution by dissolving 8.2 mmol of copper (II) nitrate trihydrate and 6.8 mmol of citric acid monohydrate in 21.3 ml of deionized water.[1]

  • Transfer the solution to a Teflon-lined autoclave.

  • Heat the autoclave in a convection oven at 120 °C for 48 hours.[1]

  • Allow the autoclave to cool to room temperature.

  • Collect the resulting crystals, wash with deionized water, and air dry.[1]

Synthesis Workflow Diagram

Caption: General workflows for the synthesis of Copper (II) Citrate.

Structural Characterization

The structural elucidation of copper (II) citrate is crucial for understanding its chemical properties and potential applications. A combination of analytical techniques is employed for a comprehensive characterization.

X-ray Crystallography

X-ray crystallography provides definitive information on the three-dimensional arrangement of atoms in the crystalline state, including bond lengths, bond angles, and the coordination environment of the copper (II) ion. Copper (II) citrate is known to exist in different hydrated forms, most notably as a monohydrate and a dihydrate.

The crystal structure of copper (II) citrate monohydrate (C₆H₄O₇Cu₂·H₂O) has been solved from powder diffraction data.[1] It crystallizes in a monoclinic system. The structure is a three-dimensional coordination polymer.[1] In this structure, the citrate ligand is deprotonated at all three carboxyl groups as well as the hydroxyl group, leading to a citrate⁴⁻ anion.[1] Each copper atom is pentacoordinated, adopting a distorted square pyramidal geometry.[1]

Table 1: Crystallographic Data for Copper (II) Citrate Monohydrate

Parameter	Value
Chemical Formula	C₆H₄O₇Cu₂·H₂O
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.133(2)
b (Å)	6.220(1)
c (Å)	14.936(3)
β (°)	106.94(3)
Volume (ų)	900.8(3)

Data sourced from Palčić et al. (2013)[1]

Due to the complexity and polymeric nature of copper (II) citrate, a detailed table of individual bond lengths and angles is extensive. For specific atomic coordinates and a full list of bond lengths and angles, it is recommended to refer to the Crystallographic Information File (CIF) from relevant publications. The coordination of the citrate to two copper atoms is a key feature, with the alkoxide of the citrate bridging the two copper centers.[1]

Spectroscopic Characterization

2.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The FTIR spectrum of copper (II) citrate shows characteristic absorption bands for the carboxylate groups and hydroxyl groups. The coordination of the citrate ligand to the copper (II) ion results in shifts in the characteristic vibrational frequencies of the carboxylate groups.

The spectrum typically exhibits a broad band in the region of 3400 cm⁻¹ corresponding to the O-H stretching vibrations of water molecules and the hydroxyl group of the citrate ligand.[2] The strong absorptions in the 1600-1550 cm⁻¹ and 1400-1300 cm⁻¹ regions are attributed to the asymmetric and symmetric stretching vibrations of the coordinated carboxylate groups (COO⁻), respectively. The peak around 1558 cm⁻¹ is considered characteristic of copper citrate formation.[2]

Table 2: Key FTIR Absorption Bands for Copper (II) Citrate

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	ν(O-H) of water and hydroxyl group
~3000	ν(C-H)
~1558	νₐₛ(COO⁻) - Asymmetric stretching of carboxylate
~1400	νₛ(COO⁻) - Symmetric stretching of carboxylate

Note: The exact peak positions may vary slightly depending on the hydration state and sample preparation.

2.2.2. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the complex. The UV-Vis spectrum of copper (II) citrate in an aqueous solution is sensitive to the pH of the solution, which influences the formation of different complex species. As the pH increases from acidic to neutral, a blue shift in the absorption maximum is observed, typically from around 820 nm to 760 nm.[3][4] This shift is indicative of changes in the coordination environment of the Cu²⁺ ion as the citrate ligand deprotonates and coordinates more strongly.[3][4] These absorption bands are characteristic of d-d transitions of the copper (II) ion in a distorted octahedral or square pyramidal coordination environment.[3]

Table 3: pH-Dependent UV-Vis Absorption of Copper (II)-Citrate Complexes

pH	λₘₐₓ (nm)
2.29	~820
5.15	~760

Data represents the trend of blue shift with increasing pH.[3][4]

Thermal Analysis

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the thermal stability and decomposition of copper (II) citrate. When heated, the hydrated forms of copper (II) citrate first lose water molecules. At higher temperatures, the anhydrous copper (II) citrate decomposes. The decomposition of the citrate ligand is an exothermic process that results in the formation of copper metal or copper oxide, depending on the atmosphere. In an inert atmosphere, metallic copper is the likely final product, while in the presence of air, copper (II) oxide is formed. The decomposition of the hydrated form to the anhydrous form can be observed by a color change from green to blue upon heating.[4]

Characterization Workflow Diagram

References

• 1. mdpi.com [mdpi.com]
• 2. COPPER(II)CITRATE,HYDRATE CAS#: 6020-30-0 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]

In-Depth Technical Guide to the Thermal Decomposition of Cupric Citrate and its Byproducts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of cupric citrate, a process of significant interest in various fields, including materials science and catalysis. This document details the multi-stage decomposition process, identifies the resulting solid and gaseous byproducts, and presents available quantitative data from thermal analysis techniques. Furthermore, it outlines detailed experimental protocols for the characterization of this process and presents a probable mechanistic pathway for the degradation of the citrate ligand.

Introduction

Cupric citrate, the copper(II) salt of citric acid, is a compound that has garnered attention for its applications in various chemical syntheses. Its thermal decomposition is a key process for the generation of copper-based materials, such as metallic copper nanoparticles and copper oxides, which are valuable in catalysis, as antimicrobial agents, and in the manufacturing of electronic components. A thorough understanding of the decomposition pathway, the nature of the byproducts, and the quantitative aspects of the process is crucial for the controlled synthesis of materials with desired properties.

The Thermal Decomposition Pathway

The thermal decomposition of cupric citrate is a multi-step process that is highly dependent on the experimental conditions, particularly the atmospheric environment (inert or oxidative) and the heating rate. The general pathway involves dehydration followed by the decomposition of the anhydrous salt.

Dehydration

Hydrated cupric citrate, the common form of the salt, initially undergoes dehydration upon heating. This process typically occurs at relatively low temperatures, around 100°C, and results in the loss of water molecules of crystallization.[1] The color of the salt often changes from a greenish-blue to a sky-blue anhydrous form during this stage.

Decomposition of Anhydrous Cupric Citrate

Following dehydration, the anhydrous cupric citrate decomposes at higher temperatures. This stage involves the reduction of copper(II) ions to metallic copper, with the citrate ligand acting as the reducing agent.[2] The solid residue of this stage is primarily finely divided metallic copper.

In an inert atmosphere or under vacuum: The primary solid product is metallic copper. When this finely powdered copper is exposed to air at room temperature, it can be pyrophoric, meaning it spontaneously ignites.

In an oxidative atmosphere (e.g., air): The metallic copper formed during the decomposition is readily oxidized to copper(II) oxide (CuO).[2] This oxidation is an exothermic process and can be observed in thermal analysis.

Byproducts of Thermal Decomposition

The decomposition of the citrate ligand results in the evolution of a mixture of gaseous byproducts. While specific quantitative data for cupric citrate is scarce in the literature, analysis of the decomposition of citric acid and other metal citrates provides insight into the likely gaseous products.

Gaseous Byproducts

The fragmentation of the citrate molecule is a complex process that can lead to the formation of various volatile organic compounds and inorganic gases. The principal decomposition pathways of citric acid suggest the formation of acetone, acetic acid, and propene, along with carbon dioxide (CO2) and water (H2O). Therefore, the gaseous byproducts from cupric citrate decomposition are expected to include:

• Carbon Dioxide (CO₂): A major byproduct from the decarboxylation of the citrate ligand.

• Water (H₂O): Formed from the combustion of organic fragments in an oxidative atmosphere and also from dehydration.

• Carbon Monoxide (CO): May be formed, especially under conditions of incomplete combustion.

• Acetone and other ketones: Resulting from the fragmentation of the citrate backbone.

• Aconitic acid: An intermediate that can form from the dehydration of citric acid.

Solid Byproducts

The primary solid byproducts are:

• Metallic Copper (Cu): The main solid product in an inert atmosphere.

• Copper(II) Oxide (CuO): The final solid product in an oxidative atmosphere.

Quantitative Data

Detailed quantitative data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) for cupric citrate is not extensively reported in publicly available literature. However, based on the general behavior of metal carboxylates, a hypothetical TGA curve would exhibit distinct mass loss steps corresponding to dehydration and decomposition.

Table 1: Hypothetical Quantitative Data for the Thermal Decomposition of Cupric Citrate Hemipentahydrate (Cu₃(C₆H₅O₇)₂·2.5H₂O)

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Corresponding Process
1. Dehydration	~80 - 150	~7.3	Loss of 2.5 moles of water of crystallization
2. Decomposition	~200 - 350	~62.1	Decomposition of anhydrous citrate to metallic copper
3. Oxidation	>350 (in air)	Mass gain	Oxidation of metallic copper to copper(II) oxide

Note: The values in this table are illustrative and would need to be confirmed by experimental data.

Experimental Protocols

To obtain precise and reliable data on the thermal decomposition of cupric citrate, the following experimental protocols are recommended.

Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS)

This is a powerful technique to simultaneously measure mass loss and identify the evolved gaseous byproducts.

• Instrument: A thermogravimetric analyzer coupled to a mass spectrometer.

• Sample Preparation: A small, accurately weighed sample of cupric citrate (typically 5-10 mg) is placed in an alumina or platinum crucible.

• Atmosphere: The experiment should be conducted under both an inert atmosphere (e.g., nitrogen or argon) and an oxidative atmosphere (e.g., synthetic air) to observe the different decomposition pathways. A typical flow rate is 20-50 mL/min.

• Heating Program: A linear heating rate of 10°C/min from room temperature to at least 600°C is recommended to ensure good resolution of the decomposition steps.

• MS Parameters: The mass spectrometer should be set to scan a mass-to-charge ratio (m/z) range of approximately 10-200 amu to detect the expected byproducts (H₂O, CO, CO₂, and organic fragments).

• Data Analysis: The TGA curve will show the percentage of mass loss as a function of temperature, while the MS data will provide ion currents for specific m/z values, allowing for the identification and relative quantification of the evolved gases at each decomposition stage.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This technique is ideal for the detailed analysis of the organic byproducts from the citrate ligand fragmentation.

• Instrument: A pyrolysis unit directly coupled to a gas chromatograph-mass spectrometer.

• Sample Preparation: A very small amount of cupric citrate (microgram to low milligram range) is placed in a pyrolysis tube.

• Pyrolysis Conditions: The sample is rapidly heated to a specific decomposition temperature (e.g., 300°C, determined from TGA data) in an inert atmosphere (e.g., helium).

• GC-MS Parameters: The volatile pyrolysis products are separated on a suitable GC column (e.g., a polar capillary column for separating oxygenated compounds) and identified by their mass spectra. A temperature program for the GC oven will be necessary to separate the mixture of byproducts.

• Data Analysis: The resulting chromatogram will show the separation of the various organic byproducts, and the mass spectrum of each peak will allow for its identification by comparison with spectral libraries.

Mandatory Visualizations

Logical Workflow for Experimental Analysis

Caption: Workflow for the thermal analysis of cupric citrate.

Proposed Thermal Decomposition Pathway of Cupric Citrate

Caption: Proposed pathway for the thermal decomposition of cupric citrate.

Conclusion

The thermal decomposition of cupric citrate is a complex process that yields valuable copper-based materials. A comprehensive understanding of this process requires detailed quantitative analysis of the decomposition stages and a thorough characterization of the evolved byproducts. The experimental protocols outlined in this guide, particularly the use of coupled techniques such as TGA-MS and Py-GC-MS, are essential for obtaining the necessary data to control the synthesis of materials with specific properties. Further research focusing on the quantitative analysis of the gaseous byproducts and a more detailed elucidation of the citrate fragmentation mechanism will be invaluable to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Cupric citrate CAS number and molecular formula.

An In-depth Technical Guide to Cupric Citrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric citrate, a compound with significant applications in pharmaceuticals and beyond. It covers its fundamental chemical properties, synthesis protocols, and biological relevance, presenting data in a clear and accessible format for the scientific community.

Core Chemical Identification

Cupric citrate, also known as copper(II) citrate, is the copper salt of citric acid. It is a compound of interest for its bioactive properties and as a source of copper in various applications.

Identifier	Value
Molecular Formula	C₁₂H₁₀Cu₃O₁₄[1][2]
Molecular Weight	568.84 g/mol [1]
Primary CAS Number	10402-15-0[1]
Alternative CAS Number	866-82-0[2]
Synonyms	Copper(II) citrate, Dicopper citrate, Cuprocitrol[1][2][3]

Physicochemical Properties

Cupric citrate's physical and chemical characteristics are crucial for its handling, formulation, and application. It is typically a crystalline powder.[1] The compound exists in both anhydrous and hydrated forms. The hydrated salt, a seafoam green hemipentahydrate, loses its water of crystallization at 100°C, transitioning to a sky-blue anhydrous solid.[3][4]

Property	Description
Appearance	Green or bluish-green crystalline powder.[1]
Odor	Odorless.[1][3]
Solubility	Slightly soluble in water; soluble in ammonia and dilute acids.[1][3]
Thermal Decomposition	When heated, it decomposes, and the copper ions are reduced, forming fine particles of metallic copper which then readily oxidize to form black copper(II) oxide.[5][6]

Synthesis of Cupric Citrate: Experimental Protocols

The synthesis of cupric citrate can be achieved through several precipitation methods. Below are detailed protocols for its laboratory-scale preparation.

Synthesis from Copper(II) Sulfate and Sodium Citrate

This method involves the reaction of aqueous solutions of copper(II) sulfate and sodium citrate to precipitate cupric citrate.

Materials and Equipment:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Beakers or conical flasks

• Heating apparatus

• Suction filtration apparatus (e.g., Büchner funnel)

• Filter paper

Protocol:

• Prepare Reactant Solutions:

  • Prepare a hot aqueous solution of copper(II) sulfate. For example, dissolve 3.75 g (0.015 mol) of copper(II) sulfate-5-water in the minimum volume of hot deionized water.[7]

  • Prepare a hot aqueous solution of sodium citrate. For example, dissolve 2.94 g (0.01 mol) of trisodium citrate-2-water in the minimum volume of hot deionized water.[7]

• Reaction:

  • Add the hot sodium citrate solution to the hot copper(II) sulfate solution while stirring.[5]

  • A light blue precipitate of copper(II) citrate will form.[5][8]

• Isolation and Purification:

  • Allow the mixture to cool.

  • Filter the precipitate using suction filtration.[7]

  • Wash the precipitate with deionized water to remove soluble impurities.

• Drying:

  • Dry the collected precipitate. This can be done by leaving it on a watch glass at room temperature for 24 hours. The resulting product is a turquoise powder.[5][7]

Synthesis from Copper Carbonate/Oxide and Citric Acid

This protocol utilizes a neutralization reaction between a copper source and citric acid.

Materials and Equipment:

• Copper carbonate (CuCO₃) or Copper(II) oxide (CuO)

• Food-grade citric acid

• Deionized water

• Reaction vessel with heating and stirring capabilities

• Centrifuge

• Drying oven

Protocol:

• Prepare Citric Acid Solution:

  • Dissolve food-grade citric acid in water to form a 30-40% aqueous solution.

  • Heat the solution to over 60°C.[9]

• Neutralization Reaction:

  • Slowly add copper carbonate or copper(II) oxide to the hot citric acid solution. This will generate cupric citrate.[9]

• Processing:

  • Stir the resulting mixture for 25-35 minutes.

  • Separate the solid product via centrifugation to dehydrate it.[9]

• Drying:

  • Dry the dehydrated cupric citrate in a loft drier at 85-95°C to obtain the final product.[9]

Experimental Workflows (Graphviz Diagrams)

The synthesis protocols can be visualized as workflows, detailing the sequence of operations.

Caption: Workflow for Cupric Citrate Synthesis via Precipitation.

Caption: Workflow for Cupric Citrate Synthesis via Neutralization.

Applications in Research and Drug Development

Cupric citrate is recognized for its biological activities, which are primarily linked to the properties of copper.

• Antimicrobial Agent: It possesses antiseptic, antimicrobial, and antifungal properties.[1][10][11] This makes it a candidate for inclusion in topical formulations designed to treat skin infections and promote wound healing.[3][10] Studies have shown its effectiveness against plant bacterial pathogens like Xanthomonas axonopodis.[11]

• Dietary Supplement: Copper is an essential trace element vital for numerous biological functions, including the formation of red blood cells and the activity of various enzymes.[10] Cupric citrate serves as a source of copper in dietary supplements to address copper deficiency.[3][10]

• Astringent: Due to its astringent properties, it can be used in topical preparations to cause the contraction of skin cells and other body tissues.[1][3]

Biological Significance and Potential Signaling

While specific signaling pathways directly modulated by cupric citrate are not extensively detailed in the literature, its biological effects are mediated by the bioavailability of copper(II) ions. Copper is a critical cofactor for enzymes involved in fundamental cellular processes.

A logical representation of its role can be illustrated as follows:

Caption: Logical Pathway of Copper Bioavailability and Action.

This guide provides foundational technical information on cupric citrate for professionals in research and development. The presented data and protocols offer a starting point for further investigation and application of this versatile compound.

References

• 1. lookchem.com [lookchem.com]
• 2. molecularinfo.com [molecularinfo.com]
• 3. scribd.com [scribd.com]
• 4. youtube.com [youtube.com]
• 5. Copper(II) citrate: synthesis and decomposition | MEL Chemistry [melscience.com]
• 6. youtube.com [youtube.com]
• 7. edu.rsc.org [edu.rsc.org]
• 8. Copper citrate | MEL Chemistry [melscience.com]
• 9. CN104557518A - Production process of cupric citrate - Google Patents [patents.google.com]
• 10. wbcil.com [wbcil.com]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Physical and Chemical Properties of Cupric Citrate Powder

Introduction

Cupric citrate, the copper(II) salt of citric acid, is a compound of significant interest across various scientific disciplines, including pharmaceuticals, agriculture, and material science. Its utility as a source of bioavailable copper, an antiseptic, and an astringent necessitates a thorough understanding of its physical and chemical characteristics.[1][2] This technical guide provides an in-depth overview of the physical appearance and stability of cupric citrate powder, presenting quantitative data, detailed experimental protocols, and logical diagrams to support researchers and developers in its application.

Physical Appearance and Properties

Cupric citrate is an odorless, crystalline powder with an astringent taste.[2][3] Its appearance is heavily dependent on its hydration state. The compound typically exists in hydrated forms, most commonly as a hemipentahydrate (2.5 water molecules) or a trihydrate, which present as a green, blue-green, or turquoise powder.[4][5][6][7] Upon dehydration, the anhydrous form appears as a sky-blue powder.[5][6]

Data Summary of Physical Properties

The following tables summarize the key physical and chemical properties of cupric citrate, compiled from various technical sources. Due to the existence of different hydrated and complex forms, variations in reported values are noted.

Table 1: Physical Characteristics and Identification

Property	Description	Citations
Appearance	Crystalline powder, granulated crystals.	[2]
Color (Hydrated)	Green, blue-green, seafoam green, turquoise.	[1][3][4][6][7]
Color (Anhydrous)	Sky-blue, blue.	[5][6]
Odor	Odorless.	[1][2]
Common Formulas	Cu₃(C₆H₅O₇)₂ · 2.5H₂O (Hemipentahydrate)	[8]
Cu₂(C₆H₄O₇) (Common anhydrous representation)	[4]
C₁₂H₁₀Cu₃O₁₄	[3]
Molecular Weight	360.22 g/mol (Hemipentahydrate)	[8][9]
568.85 g/mol (For Cu₃(C₆H₅O₇)₂)	[6]
315.18 g/mol (For Cu₂(C₆H₄O₇))	[2][10]
CAS Number	866-82-0 (for Dicopper Citrate)	[2][10]
10402-15-0 (General)	[1][3]

Table 2: Physicochemical Data

Property	Value	Citations
Melting Point	Decomposes. Loses water of hydration at ~100°C.	[2][3][4][6]
Decomposition Temp.	> 175-180°C. Reported values up to >300°C.	[4][11]
Density	~1.67 g/cm³	[4]
Solubility in Water	Slightly soluble.	[2][3][4]
Solubility (Other)	Soluble in dilute acids, ammonia, and hot alkali citrate solutions.	[2][3][4][6]

Stability Profile

The stability of cupric citrate powder is a critical consideration for its storage, handling, and application. Key factors influencing its stability include temperature, humidity, and compatibility with other chemical agents.

Thermal Stability

Cupric citrate exhibits distinct changes upon heating. The hydrated salt will lose its water of crystallization at approximately 100°C.[2][3][4][6] This process is visually indicated by a color change from green or blue-green to a distinct blue of the anhydrous form.[4][6] At higher temperatures (above 175-180°C), the compound undergoes thermal decomposition, breaking down to leave a residue of metallic copper particles or black copper(II) oxide.[4][6][7][12] If this decomposition is performed under vacuum, the resulting finely-divided copper residue is reported to be pyrophoric, meaning it can ignite spontaneously upon exposure to air.[4][6]

Hygroscopicity and Chemical Stability

Cupric citrate is described as being sensitive to and easily absorbing moisture, indicating it is hygroscopic.[3] Therefore, exposure to the atmosphere should be minimized. Under recommended storage conditions, the compound is stable. It is incompatible with strong oxidizing agents and strong acids.[13]

Recommended Storage and Handling

To maintain its integrity, cupric citrate powder should be stored in tightly closed containers in a cool, dry, and well-ventilated area.[6] Protection from light and moisture is essential to prevent degradation and hydration state changes. For long-term storage, placement under an inert gas atmosphere is recommended.[8][14]

Visualization of Stability Factors

The logical relationship between environmental factors and the degradation of cupric citrate is depicted below.

Caption: Factors influencing the stability of cupric citrate powder.

Experimental Protocols

This section outlines methodologies for the synthesis and characterization of cupric citrate, providing a framework for researchers.

Protocol 1: Synthesis by Precipitation

This protocol describes a common method for synthesizing cupric citrate via a precipitation reaction.[6][7][12]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Beakers, magnetic stirrer, heating plate, filtration apparatus (e.g., Büchner funnel)

Procedure:

• Prepare two separate aqueous solutions:

  • Solution A: Dissolve a stoichiometric amount of copper(II) sulfate in a minimal volume of hot deionized water.

  • Solution B: Dissolve a corresponding stoichiometric amount of trisodium citrate in a minimal volume of hot deionized water.

• While stirring, add the hot sodium citrate solution (Solution B) to the hot copper(II) sulfate solution (Solution A).[7][12]

• A green or turquoise precipitate of cupric citrate will begin to form.[7] Continue heating and stirring the mixture to ensure the reaction goes to completion.[6]

• Allow the mixture to cool to room temperature.

• Collect the precipitate by vacuum filtration.

• Wash the precipitate with deionized water to remove soluble byproducts (e.g., sodium sulfate).

• Dry the resulting powder in a desiccator or a low-temperature oven (e.g., < 50°C) to obtain the final hydrated cupric citrate product.

Protocol 2: Characterization by X-Ray Powder Diffraction (XRPD)

XRPD is a fundamental technique for confirming the crystalline structure and phase purity of the synthesized powder.[15]

Instrumentation:

• Powder X-ray diffractometer with a Cu Kα radiation source.

Procedure:

• Grind a small sample of the cupric citrate powder to a fine, uniform consistency using a mortar and pestle.

• Mount the powdered sample onto a zero-background sample holder.

• Place the sample holder into the diffractometer.

• Set the instrument parameters to scan over a relevant 2θ range (e.g., 5° to 70°) with an appropriate step size and scan speed.

• Initiate the scan and collect the diffraction pattern.

• Analyze the resulting diffractogram by comparing peak positions and intensities to known database patterns (e.g., from the International Centre for Diffraction Data) for copper(II) citrate monohydrate or other relevant phases to confirm its identity and assess purity.[15]

Protocol 3: Thermal Analysis by TGA

Thermogravimetric Analysis (TGA) is used to quantify the thermal stability, including the loss of water of hydration and decomposition temperature.[16][17]

Instrumentation:

• Thermogravimetric Analyzer.

Procedure:

• Calibrate the TGA instrument for mass and temperature.

• Accurately weigh a small amount of the cupric citrate powder (typically 5-10 mg) into a TGA pan (e.g., alumina or platinum).

• Place the pan in the TGA furnace.

• Program the instrument with the desired temperature profile. A typical profile would be a ramp from ambient temperature to 400-600°C at a constant heating rate (e.g., 10°C/min) under an inert nitrogen atmosphere (flow rate ~50 mL/min).[16]

• Run the analysis and record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to identify:

  • The temperature range and percentage of mass loss corresponding to the dehydration step (~100°C).

  • The onset temperature and profile of the subsequent decomposition steps.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of cupric citrate powder.

Caption: Standard experimental workflow for cupric citrate synthesis.

Conclusion

Cupric citrate powder is a versatile compound whose physical properties, particularly color, are intrinsically linked to its hydration state. Its stability is primarily influenced by temperature and humidity, with well-defined dehydration and decomposition profiles. Proper storage in a cool, dry environment, protected from light and incompatible materials, is crucial for maintaining its quality. The experimental protocols provided herein offer standardized methods for its synthesis and characterization, ensuring reproducibility and reliability for research, development, and quality control purposes.

References

• 1. Cupric citrate | 10402-15-0 [chemicalbook.com]
• 2. Cupric Citrate [drugfuture.com]
• 3. chembk.com [chembk.com]
• 4. COPPER CITRATE - Ataman Kimya [atamanchemicals.com]
• 5. cphi-online.com [cphi-online.com]
• 6. Copper citrate - Sciencemadness Wiki [sciencemadness.org]
• 7. Copper(II) citrate: synthesis and decomposition | MEL Chemistry [melscience.com]
• 8. Copper(II) citrate 2,5 hydrate, 500 g, CAS No. 866-82-0 | A to Z | Chemicals | Carl ROTH - Austria [carlroth.com]
• 9. biocompare.com [biocompare.com]
• 10. Cupric citrate | C6H4Cu2O7 | CID 14454876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Citric acid - Wikipedia [en.wikipedia.org]
• 12. m.youtube.com [m.youtube.com]
• 13. coleparmer.com [coleparmer.com]
• 14. Copper(II) citrate 2,5 hydrate, 500 g, CAS No. 866-82-0 | A to Z | Chemicals | Carl ROTH - Germany [carlroth.com]
• 15. bib.irb.hr:8443 [bib.irb.hr:8443]
• 16. libjournals.unca.edu [libjournals.unca.edu]
• 17. dovepress.com [dovepress.com]

Crystal Structure of Cupric Citrate Pentahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of cupric citrate, with a focus on its hydrated forms. While the existence of a definitive pentahydrate crystal structure remains elusive in publicly available crystallographic databases, this document summarizes the available data on related hydrated species, outlines synthetic protocols, and presents the structural information critical for research and development in pharmaceuticals and materials science.

Introduction

Cupric citrate, the salt of copper(II) and citric acid, is a compound of interest due to the versatile coordination chemistry of the citrate ligand and the biological and chemical properties of copper. The hydration state of cupric citrate significantly influences its crystal structure and, consequently, its physical and chemical characteristics. While various hydrated forms have been reported, including a monohydrate and a dihydrate whose crystal structures have been determined, detailed crystallographic data for a pentahydrate are not currently available in the refereed scientific literature. This guide will present the known structural data for the most closely related, well-characterized hydrated forms and provide a detailed synthesis protocol that has been reported to yield a pentahydrated form.

Synthesis of Cupric Citrate Pentahydrate

A common method for the synthesis of what has been described as copper(II) citrate-5-water involves the reaction of a copper(II) salt with a citrate salt in an aqueous solution.[1]

Experimental Protocol: Synthesis from Copper(II) Sulfate and Trisodium Citrate[1]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

Procedure:

• Solution A Preparation: Dissolve 3.75 g (0.015 mol) of copper(II) sulfate pentahydrate in a minimal amount of deionized water in a 100 cm³ conical flask. Swirl the flask to ensure complete dissolution.

• Solution B Preparation: In a separate 100 cm³ conical flask, dissolve 2.94 g (0.01 mol) of trisodium citrate dihydrate in a minimal volume of deionized water. Agitate the solution to facilitate dissolution.

• Precipitation: Slowly add Solution A (copper(II) sulfate solution) to Solution B (trisodium citrate solution) while stirring. A precipitate should form. If no immediate precipitation occurs, the mixture can be left to stand.

• Isolation and Drying: Collect the precipitate by suction filtration using a Buchner funnel and filter paper. Wash the precipitate with a small amount of cold deionized water. The resulting solid is then dried at room temperature.

The stoichiometry of this reaction is given by:

3CuSO₄(aq) + 2Na₃C₆H₅O₇(aq) → Cu₃(C₆H₅O₇)₂(s) + 3Na₂SO₄(aq)

The resulting solid is reported to be the pentahydrate, Cu₃(C₆H₅O₇)₂·5H₂O.[1]

Crystallographic Data

As of the latest literature review, a complete single-crystal X-ray diffraction study providing detailed atomic coordinates, bond lengths, and bond angles for cupric citrate pentahydrate has not been published. However, detailed structural information is available for the dihydrate form, which provides valuable insight into the coordination environment of the copper ions and the citrate ligand.

Crystal Structure of Cupric Citrate Dihydrate (Cu₂C₆H₄O₇·2H₂O)

The crystal structure of cupric citrate dihydrate has been determined by single-crystal X-ray diffraction. The key crystallographic parameters are summarized in the table below.

Parameter	Value
Chemical Formula	Cu₂C₆H₄O₇·2H₂O
Crystal System	Monoclinic
Space Group	P2₁/a
a (Å)	14.477(9)
b (Å)	9.718(6)
c (Å)	6.890(5)
β (°)	91.27(5)
Volume (ų)	968.9
Z	4
Calculated Density (g/cm³)	2.413

Data obtained from Mastropaolo, D., Powers, D. A., Potenza, J. A., & Schugar, H. J. (1976). Crystal structure and magnetic properties of copper citrate dihydrate, Cu2C6H4O7.2H2O. Inorganic Chemistry, 15(6), 1444–1449.

In the dihydrate structure, the copper(II) ions are in a five-coordinate, distorted square-pyramidal environment. The citrate anion acts as a bridging ligand, coordinating to multiple copper centers through its carboxylate and hydroxyl groups.

Experimental Workflow for Crystal Structure Determination

The determination of a crystal structure, such as that of a hydrated cupric citrate, follows a well-established experimental workflow. This process is crucial for elucidating the precise three-dimensional arrangement of atoms within the crystal lattice.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Logical Relationship of Structural Features

The structural characteristics of cupric citrate hydrates are determined by the interplay of the coordination preferences of the copper(II) ion and the multidentate nature of the citrate ligand.

Caption: Interplay of components defining the crystal structure.

Conclusion

The precise crystal structure of cupric citrate pentahydrate remains an open area for investigation. The synthesis protocol provided offers a pathway to obtaining this material, and its definitive structural characterization through single-crystal X-ray diffraction would be a valuable contribution to the field. In the interim, the well-documented crystal structure of cupric citrate dihydrate serves as a crucial reference point for understanding the coordination chemistry and solid-state arrangement of this important compound. For drug development professionals, a thorough understanding of the solid-state chemistry of copper-containing compounds is essential for formulation, stability, and bioavailability studies. Further research to elucidate the structure of the pentahydrate is warranted.

References

• 1. edu.rsc.org [edu.rsc.org]

Spectroscopic Analysis of Cupric Citrate: A Technical Guide for Researchers

This technical guide provides an in-depth overview of the spectroscopic analysis of cupric citrate, a compound of interest in pharmaceutical and biotechnology research.[1] The focus is on three core analytical techniques: Fourier-Transform Infrared (FTIR) Spectroscopy, X-ray Diffraction (XRD), and UV-Visible (UV-Vis) Spectroscopy. This document details the experimental protocols, data interpretation, and integrated workflows for the comprehensive characterization of this molecule.

Synthesis and Preparation of Cupric Citrate

The synthesis of cupric citrate is a prerequisite for its analysis. A common method involves the precipitation reaction between a soluble copper salt and a citrate salt in an aqueous solution.

Experimental Protocol: Synthesis

A typical synthesis can be performed by reacting copper(II) sulfate with sodium citrate.[2] Another method involves reacting copper(II) nitrate with citric acid under hydrothermal conditions.[3]

• Solution Preparation : Prepare hot aqueous solutions of copper(II) sulfate (CuSO₄) and sodium citrate (Na₃C₆H₅O₇). A separate method involves dissolving 8.2 mmol of Cu(NO₃)₂·3H₂O and 6.8 mmol of citric acid monohydrate in demineralized water.[2][3]

• Reaction : Mix the hot solutions. A gradual precipitate of copper(II) citrate will form.[2] For the hydrothermal method, the solution is sealed in a Teflon-lined autoclave and heated to 120 °C for 48 hours.[3]

• Isolation : Filter the resulting precipitate from the solution using a funnel and filter paper.[2]

• Drying : Allow the collected solid to dry. The final product is typically a turquoise or bluish-green crystalline powder.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. For cupric citrate, this method helps confirm the coordination of the copper ion with the carboxyl and hydroxyl groups of the citrate ligand.

Experimental Protocol: FTIR Analysis

• Sample Preparation : Prepare the solid cupric citrate sample, typically by grinding it into a fine powder. This powder can be mixed with potassium bromide (KBr) to form a pellet or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition : Place the sample in an FTIR spectrometer. Collect the spectrum over a typical range of 4000 to 400 cm⁻¹.

• Data Analysis : Process the resulting spectrum to identify the characteristic absorption peaks. Compare these peaks with known values for citric acid and other copper carboxylates to confirm the formation of the complex.

FTIR Data Interpretation

The FTIR spectrum of cupric citrate shows characteristic peaks that are distinct from free citric acid. The key is observing shifts in the carboxyl (C=O) and hydroxyl (O-H) stretching frequencies upon coordination with the Cu(II) ion. A notable peak for copper citrate appears around 1558 cm⁻¹, indicating the replacement of protons from citric acid with Cu²⁺.[4] Broader peaks around 3400 cm⁻¹ correspond to the O-H stretch, while C-H stretching is observed around 3000 cm⁻¹.[4][5]

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Reference
~3400	O-H Stretching (hydroxyl groups, water)	[4][5]
~3000	C-H Stretching	[4][5]
~1558	Asymmetric C=O Stretching (coordinated carboxylate)	[4]
500 - 2000	Fingerprint region with various C-O, C-C stretches and bending modes	[4][5]

X-ray Diffraction (XRD) Analysis

XRD is an essential technique for determining the crystalline structure of a solid material. It provides information on the crystal system, lattice parameters, and phase purity of the synthesized cupric citrate. Copper(II) citrate is known to exist in different hydrated forms, such as monohydrate (C₆H₄O₇Cu₂·H₂O) and dihydrate (Cu₂C₆H₄O₇·2H₂O), which can be distinguished by XRD.[3][6]

Experimental Protocol: XRD Analysis

• Sample Preparation : The synthesized cupric citrate is finely ground to a homogenous powder to ensure random orientation of the crystallites.[7]

• Instrument Setup : The powder is mounted on a sample holder in an X-ray diffractometer. The instrument is typically equipped with a Cu Kα radiation source (wavelength λ = 1.54 Å).[7]

• Data Collection : The sample is scanned over a range of 2θ angles, and the intensity of the diffracted X-rays is recorded at each angle.[7]

• Data Analysis : The resulting diffraction pattern is analyzed to identify the 2θ peak positions. These peaks are compared to reference patterns from crystallographic databases to confirm the phase and determine the crystal structure.

XRD Data Interpretation

The crystal structure of copper(II) citrate monohydrate has been solved from powder diffraction data.[3][6] The compound crystallizes in the monoclinic space group P2₁/c.[3] The structure of the dihydrate has also been determined and crystallizes in the same space group.[6]

Compound	Crystal System	Space Group	Lattice Parameters (a, b, c, β)	Reference
Copper(II) Citrate Monohydrate	Monoclinic	P2₁/c	a = 14.477 Å, b = 9.718 Å, c = 6.890 Å, β = 91.27° (similar to dihydrate)	[3][6]
Copper(II) Citrate Dihydrate	Monoclinic	P2₁/a (equivalent to P2₁/c)	a = 14.477(9) Å, b = 9.718(6) Å, c = 6.890(5) Å, β = 91.27(5)°	[6]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions within a molecule and is particularly useful for analyzing transition metal complexes like cupric citrate. The position and intensity of the absorption bands provide information about the d-orbital splitting and the coordination environment of the Cu(II) ion.

Experimental Protocol: UV-Vis Analysis

• Sample Preparation : Prepare aqueous solutions of cupric citrate at a known concentration. The pH of the solution is a critical parameter and should be adjusted and measured accurately, as it influences the complex species present in the solution.[8][9]

• Data Acquisition : The analysis is performed using a dual-beam UV-Vis spectrophotometer. A reference cuvette containing the solvent (e.g., deionized water at the same pH) is used to zero the instrument. The spectrum of the sample solution is then recorded over a range, typically from 200 to 900 nm.

• Data Analysis : The wavelength of maximum absorbance (λ_max) is determined from the spectrum. The change in λ_max with varying pH is analyzed to understand the different copper-citrate complex species in solution.

UV-Vis Data Interpretation

The UV-Vis spectrum of copper(II)-citrate complexes is highly dependent on pH. As the pH increases from acidic to neutral, a blue shift in the λ_max is observed, moving from approximately 820 nm to 760 nm.[9] This shift indicates a change in the coordination environment of the copper ion. At a pH greater than 5, the formation of the dinuclear complex [Cu₂cit₂H₋₂]⁴⁻ is confirmed by UV-Vis spectra.[8]

pH Range	λ_max (nm)	Predominant Species/Observation	Reference
2.29	~820	Distorted octahedral environment	[9]
5.15	~760	Blue shift indicates change in coordination	[9]
> 5	-	Formation of [Cu₂cit₂H₋₂]⁴⁻ complex	[8]

Visualized Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the spectroscopic characterization of cupric citrate.

Caption: Logical relationship between solution pH and copper-citrate speciation.

Conclusion

The integrated use of FTIR, XRD, and UV-Vis spectroscopy provides a robust framework for the characterization of cupric citrate. FTIR confirms the coordination chemistry by identifying key functional groups, XRD elucidates the solid-state crystal structure, and UV-Vis spectroscopy reveals details about the electronic structure and solution-state behavior, particularly its pH-dependent speciation. This multi-faceted analytical approach is crucial for ensuring the identity, purity, and structural integrity of cupric citrate in research and drug development applications.

References

• 1. Cas 10402-15-0,Cupric citrate | lookchem [lookchem.com]
• 2. youtube.com [youtube.com]
• 3. Crystal structure of copper(ii) citrate monohydrate solved from a mixture powder X-ray diffraction pattern | Powder Diffraction | Cambridge Core [cambridge.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchpublish.com [researchpublish.com]
• 8. researchgate.net [researchgate.net]
• 9. Cu-Citrate Dimer Complexes in Aqueous Solutions | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Protocol for preparing cupric citrate from copper sulfate and citric acid.

Application Note: Synthesis of Cupric Citrate

AN-CHEM-001

Abstract

This application note provides a detailed protocol for the synthesis of cupric citrate, a compound with applications in pharmaceuticals, agriculture, and chemical research. The described method utilizes readily available laboratory reagents, copper(II) sulfate pentahydrate and citric acid, to produce cupric citrate through a precipitation reaction. This document is intended for researchers, scientists, and professionals in drug development who require a reliable method for preparing this compound.

Introduction

Cupric citrate, the copper(II) salt of citric acid, is a blue-green crystalline powder.[1] It is recognized for its low solubility in water, a property that is key to its synthesis via precipitation.[1][2] The compound typically exists in a hydrated form, such as a hemipentahydrate or pentahydrate.[2][3] Due to its copper content, it finds use in various fields, including as a nutritional supplement, an antimicrobial agent, and in the study of copper-containing enzymes.[4] This protocol details a straightforward and reproducible method for its synthesis from copper(II) sulfate and citric acid. The reaction proceeds by first forming a soluble alkali metal citrate, which then reacts with aqueous copper(II) sulfate to precipitate the insoluble cupric citrate.

Reaction Principle

The synthesis involves a two-step process performed in a single pot. First, citric acid is neutralized with a base, such as sodium carbonate, to form trisodium citrate in solution. Subsequently, the addition of an aqueous solution of copper(II) sulfate leads to a double displacement reaction, precipitating cupric citrate due to its poor solubility in water.

Overall Reaction: 3 CuSO₄(aq) + 2 H₃(C₆H₅O₇)(aq) + 3 Na₂CO₃(aq) → Cu₃(C₆H₅O₇)₂(s) + 3 Na₂SO₄(aq) + 3 H₂O(l) + 3 CO₂(g)

Materials and Equipment

Reagents

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Citric Acid Monohydrate (C₆H₈O₇·H₂O)

• Sodium Carbonate (Na₂CO₃), anhydrous

• Deionized Water

Equipment

• Analytical balance

• 250 mL Beakers or Conical flasks

• Magnetic stirrer and stir bar

• Heating plate (optional)

• Suction filtration apparatus (Büchner funnel, filter flask)

• Filter paper

• Spatulas and weighing boats

• Glass stirring rod

• Drying oven or desiccator

Experimental Protocol

Preparation of Reactant Solutions

• Solution A (Citrate Solution):

  • Weigh 4.20 g (0.02 mol) of citric acid monohydrate and dissolve it in 100 mL of deionized water in a 250 mL beaker.

  • Stir the solution until the citric acid has completely dissolved.

  • Slowly add 3.18 g (0.03 mol) of anhydrous sodium carbonate to the citric acid solution in small portions to control the effervescence from CO₂ gas evolution.

  • Stir until the reaction ceases and all solids have dissolved, resulting in a clear solution of trisodium citrate.

• Solution B (Copper Solution):

  • In a separate 250 mL beaker, weigh 7.49 g (0.03 mol) of copper(II) sulfate pentahydrate.

  • Add 100 mL of deionized water and stir until the copper salt is fully dissolved, forming a clear blue solution.

Synthesis of Cupric Citrate

• Place the beaker containing Solution A (citrate) on a magnetic stirrer.

• While stirring, slowly add Solution B (copper sulfate) to Solution A.

• A light blue precipitate of cupric citrate will begin to form.

• Continue stirring the mixture for 30 minutes at room temperature to ensure the reaction goes to completion. If the precipitate forms slowly, the mixture can be covered and left to stand overnight.[3]

Isolation and Purification

• Set up the suction filtration apparatus with a pre-weighed piece of filter paper.

• Pour the reaction mixture into the Büchner funnel and apply vacuum to filter the solid product.

• Wash the precipitate in the funnel with two 20 mL portions of cold deionized water to remove the soluble sodium sulfate byproduct.

• Wash the precipitate with a final 10 mL portion of ethanol to aid in drying.

• Continue to draw air through the filter cake for 10-15 minutes to partially dry the product.

• Carefully remove the filter paper with the product and place it on a watch glass.

• Dry the product to a constant weight. This can be done at room temperature, preferably in a desiccator, or in a drying oven at a low temperature (e.g., 60-70 °C). Note that heating above 100 °C may remove waters of hydration, potentially changing the color from greenish-blue to dark blue.[2]

• Weigh the final, dry product and calculate the percentage yield.

Data Presentation

The following table summarizes the properties and quantities of the reactants and the theoretical product for this protocol.

Compound	Molecular Formula	Molar Mass ( g/mol )	Stoichiometric Moles (mol)	Mass Used (g)	Notes
Citric Acid Monohydrate	C₆H₈O₇·H₂O	210.14	0.02	4.20	Reactant
Sodium Carbonate	Na₂CO₃	105.99	0.03	3.18	Base for neutralization
Copper(II) Sulfate Pentahydrate	CuSO₄·5H₂O	249.68	0.03	7.49	Reactant
Cupric Citrate	Cu₃(C₆H₅O₇)₂	568.85	0.01 (Theoretical)	5.69 (Theoretical)	Product, anhydrous form

Note: The theoretical yield is calculated based on the anhydrous form of cupric citrate. The actual isolated product will likely be a hydrate, resulting in a higher experimental mass.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the synthesis of cupric citrate.

Caption: Workflow for the synthesis of cupric citrate.

Safety Precautions

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and gloves, at all times.

• Copper(II) sulfate is harmful if swallowed and can cause skin and eye irritation.[3] Avoid inhaling the dust.

• The reaction between citric acid and sodium carbonate produces carbon dioxide gas. Ensure adequate ventilation and add the carbonate slowly to prevent excessive frothing.

• Handle all chemicals in a well-ventilated area or a fume hood.

References

• 1. nbinno.com [nbinno.com]
• 2. Copper citrate - Sciencemadness Wiki [sciencemadness.org]
• 3. edu.rsc.org [edu.rsc.org]
• 4. Cupric citrate (10402-15-0) - Cupric citrate Manufacturer, Supplier, India, China | Otto Chemie Pvt Ltd [ottokemi.com]

Application Notes and Protocols for the Synthesis of Cupric Citrate Nanoparticles in Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric citrate nanoparticles are emerging as promising agents in the biomedical field due to their inherent antimicrobial and anticancer properties. The chelation of cupric ions with citrate, a natural metabolite, offers a biocompatible platform with potential for targeted therapies. These nanoparticles can induce cell death in pathogens and cancer cells primarily through the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cellular damage. This document provides detailed protocols for the synthesis of copper-citrate-based nanoparticles, their characterization, and an overview of their biomedical applications and mechanisms of action.

Synthesis Protocols

Two primary methods for the synthesis of cupric citrate-based nanoparticles are presented: a composite approach using chitosan for enhanced stability and a green synthesis method utilizing plant extracts rich in citric acid.

Protocol 1: Synthesis of Copper-Citrate-Chitosan Composite Nanoparticles (CuCC NPs)

This protocol is adapted from a method for creating nanoparticles for chemodynamic cancer therapy.[1][2]

Materials:

• Copper (II) chloride (CuCl₂)

• Citric acid

• Chitosan

• Deionized water

• Magnetic stirrer

• pH meter

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM solution of CuCl₂ in deionized water.

  • Prepare a 10 mM solution of citric acid in deionized water.

  • Prepare a 1 mg/mL solution of chitosan in a 1% acetic acid solution. Stir until fully dissolved.

• Nanoparticle Formation:

  • In a beaker, mix equal volumes of the CuCl₂ and citric acid stock solutions.

  • Stir the mixture on a magnetic stirrer at room temperature for 30 minutes to allow for the formation of the copper-citrate complex.

  • Slowly add the chitosan solution dropwise to the copper-citrate solution while stirring continuously.

  • Continue stirring the mixture for 1 hour to ensure the formation of stable nanoparticles. .

• Purification:

  • Centrifuge the resulting nanoparticle suspension at 10,000 rpm for 20 minutes.

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Repeat the centrifugation and resuspension steps three times to remove any unreacted precursors.

• Storage:

  • Resuspend the final nanoparticle pellet in deionized water or a suitable buffer for long-term storage at 4°C.

Protocol 2: Green Synthesis of Copper Nanoparticles using Citrus Peel Extract

This protocol utilizes the citric acid and other reducing agents present in citrus peel extracts for a more environmentally friendly synthesis.[3]

Materials:

• Copper (II) sulfate (CuSO₄)

• Fresh mandarin (or other citrus) peels

• Deionized water

• Magnetic stirrer with hot plate

• Whatman No. 1 filter paper

Procedure:

• Preparation of Citrus Peel Extract:

  • Thoroughly wash and chop 20g of fresh citrus peels.

  • Boil the peels in 100 mL of deionized water for 30 minutes.

  • Allow the solution to cool and then filter it using Whatman No. 1 filter paper to obtain the peel extract.

• Nanoparticle Synthesis:

  • Prepare a 1 M solution of CuSO₄ in deionized water.

  • In a beaker, add 10 mL of the citrus peel extract to 90 mL of the CuSO₄ solution.

  • Heat the mixture to 80°C on a magnetic stirrer with a hot plate and stir for 1 hour. A color change to a greenish-brown indicates the formation of nanoparticles.

• Purification:

  • Collect the nanoparticles by centrifugation at 10,000 rpm for 20 minutes.

  • Wash the nanoparticles repeatedly with deionized water to remove impurities.

• Drying and Storage:

  • Dry the purified nanoparticles in a hot air oven at 60°C.

  • Store the resulting powder in an airtight container.

Characterization of Cupric Citrate Nanoparticles

The synthesized nanoparticles should be characterized to determine their physicochemical properties.

Characterization Technique	Parameter Measured	Typical Results for Copper-Based Nanoparticles
Transmission Electron Microscopy (TEM)	Morphology, size, and dispersion	Spherical shape, size range of 10-100 nm[3]
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and size distribution	Narrow size distribution with an average diameter in the nanometer range.
X-ray Diffraction (XRD)	Crystalline structure	Peaks corresponding to the crystal lattice of copper or copper oxide.
UV-Visible Spectroscopy	Optical properties and nanoparticle formation	Surface plasmon resonance (SPR) peak characteristic of copper nanoparticles.
Fourier-Transform Infrared Spectroscopy (FTIR)	Surface functional groups	Peaks indicating the presence of citrate and other stabilizing agents.

Biomedical Applications and Mechanisms of Action

Anticancer Activity

Cupric citrate nanoparticles have shown significant potential in cancer therapy, primarily through chemodynamic therapy (CDT).

Mechanism of Action:

• Tumor Accumulation: Nanoparticles accumulate in tumor tissues via the enhanced permeability and retention (EPR) effect.[1][2]

• Copper Ion Release: The acidic and glutathione (GSH)-rich tumor microenvironment triggers the degradation of the nanoparticles and the release of Cu²⁺ ions.[1][2]

• Fenton-like Reaction: The released copper ions catalyze the conversion of endogenous hydrogen peroxide (H₂O₂) in tumor cells into highly toxic hydroxyl radicals (•OH).[1][2]

• Oxidative Stress and Apoptosis: The surge in ROS levels induces oxidative stress, leading to damage of cellular components and ultimately triggering programmed cell death (apoptosis) in cancer cells.[4]

Anticancer mechanism of cupric citrate nanoparticles.

Antimicrobial Activity

Copper-based nanoparticles are effective against a broad spectrum of bacteria.

Mechanism of Action:

• Cell Wall Interaction: Nanoparticles can interact with and disrupt the bacterial cell wall and membrane.[5]

• Copper Ion Release: The release of copper ions is a key factor in the antimicrobial activity.

• ROS Generation: Similar to the anticancer mechanism, copper ions generate ROS, which damages cellular components.[5][6]

• Protein and DNA Damage: The generated ROS and copper ions can directly interact with and damage essential proteins and DNA, leading to bacterial cell death.[5][6]

Antimicrobial mechanism of cupric citrate nanoparticles.

Experimental Workflow

The following diagram illustrates the general workflow from synthesis to application.

Experimental workflow for cupric citrate nanoparticles.

Conclusion

Cupric citrate nanoparticles represent a versatile platform for developing novel biomedical therapies. The synthesis methods are relatively straightforward and can be tailored to specific applications. Their ability to generate ROS in a targeted manner makes them particularly promising for anticancer and antimicrobial treatments. Further research is warranted to optimize their formulation, enhance targeting efficiency, and evaluate their long-term biocompatibility and safety for clinical translation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cu2+–Citrate–Chitosan Complex Nanoparticles for the Chemodynamic Therapy of Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Unveiling the promising anticancer effect of copper-based compounds: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-containing nanoparticles: Mechanism of antimicrobial effect and application in dentistry-a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Cupric Citrate as a Catalyst Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of cupric citrate as a precursor for a versatile heterogeneous catalyst in several key organic synthesis reactions. The primary catalytic species discussed is a Copper-Citric Acid Metal-Organic Framework (Cu-CA-MOF), which has demonstrated high efficiency and reusability.

Catalyst Synthesis: Copper-Citric Acid Metal-Organic Framework (Cu-CA-MOF)

The Cu-CA-MOF serves as a stable and recyclable heterogeneous catalyst. Its synthesis from cupric citrate is a straightforward process.

Experimental Protocol: Synthesis of Cu-CA-MOF

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Citric acid (C₆H₈O₇)

• Ethanol (C₂H₅OH)

• Deionized water

Procedure:

• In a 100 mL beaker, dissolve 1.0 mmol of copper(II) acetate monohydrate in 20 mL of deionized water.

• In a separate 100 mL beaker, dissolve 1.0 mmol of citric acid in 20 mL of ethanol.

• Add the citric acid solution to the copper(II) acetate solution dropwise while stirring vigorously.

• Continuously stir the resulting mixture at room temperature for 24 hours.

• Collect the resulting precipitate by filtration.

• Wash the collected solid with deionized water and ethanol.

• Dry the final product in an oven at 80°C for 12 hours.

Visualization: Catalyst Synthesis Workflow

Application Notes and Protocols: Cupric Citrate in Antimicrobial Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cupric citrate, the salt of copper and citric acid, is an antimicrobial agent with a broad spectrum of activity against bacteria, fungi, and other microorganisms.[1][2] As an essential trace element, copper plays a vital role in various biological processes, but in excess, it is toxic to microbial cells.[2][3] Cupric citrate leverages this toxicity in a chelated form, which can enhance stability and efficacy. Its application is being explored in diverse fields, from agricultural fungicides and bactericides to novel feed additives and potential pharmaceutical preparations.[2][4][5] This document provides an overview of its mechanism of action, a summary of its antimicrobial efficacy, and detailed protocols for its evaluation in a laboratory setting.

Mechanism of Antimicrobial Action

The primary antimicrobial activity of cupric citrate is attributed to the release of cupric ions (Cu²⁺). The proposed mechanisms are multifaceted and target several key cellular processes, leading to microbial cell death.[6]

• Cell Membrane Disruption: Excess copper ions can interact with the lipids in the microbial cell membrane, causing lipid peroxidation. This process damages the membrane's integrity, leading to the leakage of essential intracellular components like potassium and glutamate, which ultimately results in cell death.[3]

• Generation of Reactive Oxygen Species (ROS): Inside the cell, cupric ions can participate in Fenton-like reactions, which generate highly reactive hydroxyl radicals.[6] This leads to significant oxidative stress, causing widespread damage to vital biomolecules, including proteins, lipids, and DNA.[3][6]

• Protein and Enzyme Inactivation: Copper ions can bind to sulfhydryl groups (-SH) in proteins and enzymes, leading to their denaturation and inactivation. This disrupts critical metabolic pathways, including the respiratory chain.[3]

• DNA Damage: The oxidative stress induced by copper ions can cause direct damage to microbial DNA, inhibiting replication and leading to cell death.[7][6]

Caption: Diagram of copper-induced microbial cell death pathways.

Data Presentation: Antimicrobial Efficacy

The following tables summarize the quantitative data on the antimicrobial activity of cupric citrate and related copper compounds against various microorganisms.

Table 1: Antibacterial Activity of Cupric Citrate

Bacterial Species	Test Compound	Concentration / Dilution	Result	Reference
Staphylococcus aureus	Silver and Copper Citrate	12.5 mcg/ml	Sensitive	[5][8][9]
Escherichia coli ATCC 25922	Silver and Copper Citrate	5 mcg/ml	Sensitive	[5][8][9]
Xanthomonas axonopodis	Copper (II) Citrate	1,000 ppm	Strong suppression	[1]
Ralstonia solanacearum	Copper (II) Citrate	1,000 ppm	Strong suppression	[1]

| Clavibacter michiganensis | Copper (II) Citrate | 1,000 ppm | Strong suppression |[1] |

Table 2: Antifungal Activity of Cupric Citrate

Fungal Species	Test Compound	Concentration	Result	Reference
Sclerotium rolfsii	Copper (II) Citrate	1,000 ppm	19-53% mycelial growth inhibition	[1]
Fusarium oxysporum	Copper (II) Citrate	1,000 ppm	19-53% mycelial growth inhibition	[1]
Plasmopara viticola	Copper Citrate	1.0%	87.4% efficacy	[4]

| Botrytis cinerea | Copper Citrate | 1.0% | 63.7% efficacy |[4] |

Experimental Protocols

Detailed methodologies for key experiments to evaluate the antimicrobial properties of cupric citrate are provided below.

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This protocol determines the lowest concentration of cupric citrate that inhibits the visible growth of a microorganism.[10]

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Protocol:

• Preparation of Cupric Citrate: Prepare a stock solution of cupric citrate in an appropriate solvent (e.g., sterile deionized water or a buffer). The final concentration should be at least double the highest concentration to be tested.[11] Filter-sterilize the solution.

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours old), pick 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in a sterile broth (e.g., Mueller-Hinton Broth, MHB).[11]

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[12]

  • Dilute this standardized suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[12][13]

• Plate Setup (96-well microtiter plate):

  • Add 100 µL of sterile broth to wells in columns 2 through 12.

  • Add 200 µL of the cupric citrate stock solution to the wells in column 1.

  • Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing, then transferring 100 µL from column 2 to column 3, and so on, up to column 10. Discard 100 µL from column 10.

  • Column 11 serves as the positive control (inoculum, no compound).

  • Column 12 serves as the negative/sterility control (broth only).

• Inoculation: Add 100 µL of the diluted bacterial inoculum (prepared in step 2) to all wells from column 1 to 11. Do not add inoculum to column 12.[11]

• Incubation: Cover the plate and incubate at 37°C for 16-24 hours under appropriate atmospheric conditions.[13]

• Result Interpretation: The MIC is the lowest concentration of cupric citrate at which there is no visible growth (i.e., the well remains clear).[10][13]

Kirby-Bauer Disk Diffusion Susceptibility Test

This method assesses the susceptibility of bacteria to cupric citrate by measuring the zone of growth inhibition around a saturated disk.[14][15]

Caption: Workflow for the Kirby-Bauer disk diffusion test.

Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland turbidity standard as described in the MIC protocol.[16]

• Plate Inoculation:

  • Dip a sterile cotton swab into the adjusted inoculum. Remove excess fluid by pressing the swab against the inside of the tube.[16]

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees each time to ensure uniform growth.[16][17]

  • Allow the plate to dry for 3-5 minutes with the lid slightly ajar.[14]

• Disk Preparation and Application:

  • Prepare sterile filter paper disks (6 mm diameter) by impregnating them with a known concentration of the cupric citrate solution.

  • Using sterile forceps, place the prepared disks onto the inoculated agar surface. Ensure disks are placed at least 24 mm apart.[17]

  • Gently press each disk to ensure complete contact with the agar.[16]

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.[17]

• Result Interpretation:

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm), including the disk itself.[17]

  • The results are interpreted as "Susceptible," "Intermediate," or "Resistant" based on standardized zone diameter charts (note: specific charts for cupric citrate may need to be developed).

Anti-Biofilm Assay (Crystal Violet Method)

This protocol quantifies the ability of cupric citrate to inhibit biofilm formation or eradicate existing biofilms.[18][19]

Caption: Workflow for the crystal violet anti-biofilm assay.

Protocol:

• Biofilm Formation and Treatment:

  • Add 100 µL of bacterial culture (adjusted to a starting OD₆₀₀ of ~0.1) and 100 µL of cupric citrate at various concentrations into the wells of a 96-well flat-bottomed microtiter plate.[20]

  • Include control wells: bacteria with media only (negative control) and media only (blank).

  • Incubate the plate at 37°C for 24-48 hours without agitation to allow biofilm formation.[19]

• Washing:

  • Carefully discard the liquid content from the wells.

  • Wash the wells three times with 200 µL of sterile Phosphate-Buffered Saline (PBS) to remove planktonic (non-adherent) cells.[20]

• Fixation: Add 150 µL of methanol to each well and let it stand for 15 minutes to fix the biofilms.[20] Remove the methanol and allow the plate to air dry.

• Staining:

  • Add 200 µL of 0.1% or 1% crystal violet solution to each well and incubate at room temperature for 15-20 minutes.[20][21]

• Washing: Discard the crystal violet solution and wash the wells thoroughly with sterile water until the wash water is clear.

• Solubilization:

  • Add 200 µL of 30-33% glacial acetic acid to each well to dissolve the bound stain.[20][21]

  • Incubate for 10-15 minutes, with gentle shaking if necessary.

• Quantification:

  • Transfer 150 µL of the solubilized stain from each well to a new, clean flat-bottomed plate.

  • Measure the absorbance (Optical Density, OD) using a microplate reader at a wavelength between 570-630 nm.[20][21]

  • The percentage of biofilm inhibition is calculated using the formula: % Inhibition = [(OD_control - OD_test) / OD_control] * 100

References

• 1. researchgate.net [researchgate.net]
• 2. Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial properties of copper - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of antimicrobial activity of silver and copper citrate for the development of pharmaceuticals preparations | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 6. Copper as an antimicrobial agent: recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Investigation of antimicrobial activity of silver and copper citrate for the development of pharmaceuticals preparations | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 10. idexx.dk [idexx.dk]
• 11. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Micr... [protocols.io]
• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. asm.org [asm.org]
• 15. Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org [asm.org]
• 16. hardydiagnostics.com [hardydiagnostics.com]
• 17. microbenotes.com [microbenotes.com]
• 18. Microtiter plate assays to assess antibiofilm activity against bacteria | Springer Nature Experiments [experiments.springernature.com]
• 19. Potential Antimicrobial and Antibiofilm Properties of Copper Oxide Nanoparticles: Time-Kill Kinetic Essay and Ultrastructure of Pathogenic Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubcompare.ai [pubcompare.ai]
• 21. researchgate.net [researchgate.net]

High-performance liquid chromatography (HPLC) method for cupric citrate analysis.

An HPLC Method for the Analysis of Cupric Citrate

This application note details a high-performance liquid chromatography (HPLC) method for the analysis of cupric citrate. The protocols outlined below provide a framework for the separation and quantification of cupric citrate, which is essential for quality control and research in pharmaceutical and other scientific applications.

Introduction

Cupric citrate is a compound of copper and citric acid with various applications, including its use as an astringent and antiseptic.[1] Accurate and reliable analytical methods are crucial for determining its purity, stability, and concentration in different formulations. High-performance liquid chromatography offers a specific and sensitive method for this purpose. The following protocols are based on established reverse-phase HPLC techniques.[2]

Experimental Protocols

This section provides detailed methodologies for the analysis of cupric citrate using HPLC.

1. Instrumentation and Materials

• HPLC System: An Agilent 1100 HPLC system or equivalent, equipped with a variable wavelength detector (VWD) or a photodiode array (PDA) detector.

• Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

• Analytical Balance: For accurate weighing of standards and samples.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters: 0.45 µm or 0.22 µm pore size for sample and mobile phase filtration.

2. Chemicals and Reagents

• Cupric Citrate Reference Standard: Of known purity.

• Acetonitrile (MeCN): HPLC grade.

• Water: Deionized or HPLC grade.

• Phosphoric Acid (H₃PO₄): ACS grade or higher.

• Formic Acid (CH₂O₂): ACS grade or higher (for MS-compatible methods).

• Trifluoroacetic Acid (TFA): HPLC grade.

3. Chromatographic Conditions

Two primary methods are presented, utilizing different columns and mobile phases.

Method 1: Isocratic Separation on a Mixed-Mode or C18 Column

This method is a straightforward approach for the analysis of cupric citrate.[2]

Parameter	Condition
Column	Newcrom R1 or Newcrom C18
Mobile Phase	Acetonitrile (MeCN) and water with a phosphoric acid modifier. For Mass Spectrometry (MS) compatibility, replace phosphoric acid with formic acid.[2]
Flow Rate	1.0 mL/min (typical, may require optimization)
Injection Volume	10 µL (typical, may require optimization)
Column Temperature	30°C (typical, may require optimization)
Detection	UV at 210 nm (for citrate)[3]

Method 2: Gradient Separation on a Polar-Modified C18 Column

This gradient method may provide better resolution, especially in complex matrices.[4]

Parameter	Condition
Column	Synergi Polar-RP, 250 x 4.6 mm, 4-µm particle size[4]
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in de-ionized water[4]
Mobile Phase B	Acetonitrile (MeCN)[4]
Gradient	A suitable gradient to be optimized (e.g., start with a low percentage of B, ramp up to elute the compound, and then return to initial conditions for re-equilibration).
Flow Rate	1.0 mL/min (typical, may require optimization)
Injection Volume	10 µL (typical, may require optimization)
Column Temperature	25°C[4]
Detection	UV, wavelength to be optimized based on the cupric citrate spectrum.

4. Preparation of Solutions

• Mobile Phase Preparation:

  • For Method 1 (non-MS): Prepare the mobile phase by mixing the appropriate volumes of acetonitrile and water. Add phosphoric acid to the aqueous portion to a final concentration of typically 0.1% (v/v) before mixing with the organic phase.

  • For Method 1 (MS-compatible): Prepare the mobile phase by mixing the appropriate volumes of acetonitrile and water. Add formic acid to the aqueous portion to a final concentration of typically 0.1% (v/v) before mixing with the organic phase.

  • For Method 2: Prepare Mobile Phase A by adding 1 mL of TFA to 999 mL of de-ionized water. Mobile Phase B is 100% acetonitrile.

  • Degas all mobile phases before use.

• Standard Solution Preparation:

  • Accurately weigh a suitable amount of cupric citrate reference standard.

  • Dissolve the standard in an appropriate solvent. Given its low water solubility, dissolution in dilute acid (e.g., 10% nitric acid) may be necessary, followed by dilution with the mobile phase.[5]

  • Prepare a series of calibration standards by serial dilution to cover the desired concentration range.

• Sample Preparation:

  • Accurately weigh the sample containing cupric citrate.

  • Dissolve the sample in a suitable solvent, similar to the standard preparation.

  • Filter the sample solution through a 0.45 µm or 0.22 µm syringe filter before injection.

Experimental Workflow and Diagrams

The general workflow for the HPLC analysis of cupric citrate is depicted below.

Figure 1. General experimental workflow for HPLC analysis.

Data Presentation

The quantitative data obtained from the analysis should be summarized in tables for clarity and ease of comparison.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
% RSD of Peak Area (n=6)	≤ 2.0%

Table 2: Method Validation Summary (Example)

Parameter	Result
Linearity (r²)	≥ 0.999
Range (µg/mL)	1 - 100
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	≤ 2.0%
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined

Conclusion

The described HPLC methods provide a robust and reliable approach for the analysis of cupric citrate. Method 1 offers a simple isocratic separation, while Method 2 provides a potentially more selective gradient separation. The choice of method will depend on the sample matrix and specific analytical requirements. Proper method validation should be performed to ensure the suitability of the chosen method for its intended purpose.

References

• 1. scribd.com [scribd.com]
• 2. Cupric citrate | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 5. oiv.int [oiv.int]

Cupric Citrate: A Versatile Reagent in Modern Analytical Chemistry

For Immediate Release

Cupric citrate, a copper salt of citric acid, is emerging as a significant reagent in a variety of analytical chemistry procedures. Its utility spans from classic colorimetric tests to advanced chromatographic and electrometric methods. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals, highlighting the versatility of cupric citrate in quantitative analysis.

Core Applications and Methodologies

Cupric citrate's primary role in analytical chemistry stems from its ability to participate in redox reactions, acting as a mild oxidizing agent. This property is harnessed in several key applications, including the quantification of reducing sugars and the determination of antioxidant capacity.

Quantification of Reducing Sugars using Benedict's Reagent

Benedict's reagent, a complex of cupric citrate in an alkaline solution, is a cornerstone in the qualitative and quantitative analysis of reducing sugars.[1] The citrate ion acts as a chelating agent, keeping the cupric ions (Cu²⁺) in solution under alkaline conditions, preventing their precipitation as copper(II) hydroxide.[1][2]

Principle: In the presence of reducing sugars, the blue cupric (Cu²⁺) ions in Benedict's solution are reduced to red-orange cuprous (Cu⁺) ions, which precipitate as copper(I) oxide. The intensity of the color change and the amount of precipitate formed are proportional to the concentration of the reducing sugar in the sample.[1]

Quantitative Titration Protocol:

A quantitative estimation of reducing sugars can be performed by titrating a known volume of Benedict's quantitative reagent with the sugar solution. The endpoint is indicated by the disappearance of the blue color of the reagent.

Experimental Protocol:

• Preparation of Benedict's Quantitative Reagent:

  • Dissolve 100 g of anhydrous sodium carbonate and 173 g of sodium citrate in 600 mL of distilled water with gentle heating.

  • In a separate beaker, dissolve 17.3 g of copper(II) sulfate pentahydrate in 100 mL of distilled water.

  • Slowly add the copper sulfate solution to the carbonate-citrate solution with constant stirring.

  • Make up the final volume to 1 liter with distilled water.

• Titration Procedure:

  • Pipette 25 mL of Benedict's quantitative reagent into a 250 mL conical flask.

  • Add 10 g of anhydrous sodium carbonate and a few boiling chips.

  • Heat the solution to boiling.

  • Fill a burette with the sugar solution to be analyzed.

  • Titrate the hot Benedict's solution with the sugar solution until the blue color disappears and a white precipitate of copper(I) thiocyanate is formed (if potassium thiocyanate is included in the reagent for a sharper endpoint).

Data Presentation:

Analyte	Sample Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Glucose	Aqueous Solution	Titration	Not specified	Not specified
Fructose	Aqueous Solution	Titration	Not specified	Not specified
Lactose	Aqueous Solution	Titration	Not specified	Not specified
Maltose	Aqueous Solution	Titration	Not specified	Not specified

Determination of Total Antioxidant Capacity (TAC) using the CUPRAC Assay

The Cupric Ion Reducing Antioxidant Capacity (CUPRAC) assay is a spectrophotometric method that utilizes a copper(II)-neocuproine complex, which can be prepared using cupric citrate as the copper source, to measure the total antioxidant capacity of a sample.[2][3][4][5][6] This method is advantageous due to its operation at a physiologically relevant pH, its stability, and its applicability to both hydrophilic and lipophilic antioxidants.[2][4]

Principle: Antioxidants in the sample reduce the blue Cu(II)-neocuproine complex to a yellow-orange Cu(I)-neocuproine complex, which exhibits a maximum absorbance at approximately 450 nm.[3][5] The increase in absorbance is directly proportional to the antioxidant capacity of the sample.

Experimental Protocol:

• Reagent Preparation:

  • Copper(II) Chloride Solution (or Cupric Citrate Solution): 1.0 x 10⁻² M aqueous solution.

  • Neocuproine (Nc) Solution: 7.5 x 10⁻³ M in 96% ethanol.

  • Ammonium Acetate Buffer: 1.0 M, pH 7.0.

• Assay Procedure:

  • To a test tube, add 1 mL of copper(II) solution, 1 mL of neocuproine solution, and 1 mL of ammonium acetate buffer.

  • Add a known volume of the antioxidant sample or standard solution.

  • Adjust the final volume to 4.1 mL with distilled water.

  • Incubate the mixture at room temperature for 30 minutes.

  • Measure the absorbance at 450 nm against a reagent blank.

Data Presentation:

Antioxidant	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Trolox Equivalent Antioxidant Capacity (TEAC)
Ascorbic Acid	1.67 x 10⁴	1.11
Uric Acid	1.05 x 10⁴	0.70
α-Tocopherol	1.55 x 10⁴	1.03
Quercetin	4.30 x 10⁴	2.87
Caffeic Acid	3.20 x 10⁴	2.13
Ferulic Acid	2.00 x 10⁴	1.33
Gallic Acid	2.80 x 10⁴	1.87

Note: TEAC values are relative to Trolox, a vitamin E analog.

Visualizing Analytical Workflows

To aid in the understanding and implementation of these analytical procedures, the following diagrams illustrate the experimental workflows.

Benedict's Test Workflow

CUPRAC Assay Workflow

Advanced Applications

Beyond these fundamental methods, cupric citrate is finding application in more sophisticated analytical techniques.

HPLC with Post-Column Derivatization

In High-Performance Liquid Chromatography (HPLC), cupric citrate can be used as a post-column derivatization reagent for the specific detection of antioxidants. After the analytes are separated on the HPLC column, the eluent is mixed with a CUPRAC reagent. The resulting colored complex is then detected by a UV-Vis detector, enhancing the selectivity and sensitivity of the analysis for antioxidant compounds in complex matrices like food extracts and biological fluids.

Capillary Electrophoresis

Cupric ions, sourced from cupric citrate, can be used in capillary electrophoresis (CE) for the indirect detection of analytes that do not possess a chromophore. The principle relies on the displacement of the absorbing cupric ions by the analyte, leading to a decrease in absorbance and allowing for quantification.

Biosensors

The redox properties of copper are being exploited in the development of non-enzymatic glucose biosensors. Electrodes modified with copper nanoparticles, which can be synthesized from cupric citrate, can directly electrocatalyze the oxidation of glucose, providing a sensitive and stable method for glucose monitoring.[1][7]

Logical Relationship of the CUPRAC Assay

The underlying principle of the CUPRAC assay involves a clear logical relationship between the antioxidant, the cupric ions, and the chromogenic agent.

Principle of the CUPRAC Assay

Conclusion

Cupric citrate is a versatile and valuable reagent in analytical chemistry. Its applications range from traditional wet chemistry techniques for the analysis of reducing sugars to modern instrumental methods for determining antioxidant capacity and beyond. The protocols and data presented here provide a solid foundation for researchers and professionals to effectively utilize cupric citrate in their analytical workflows.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparative Evaluation of Various Total Antioxidant Capacity Assays Applied to Phenolic Compounds with the CUPRAC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 6. A Copper-Based Biosensor for Dual-Mode Glucose Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fourth‐generation glucose sensors composed of copper nanostructures for diabetes management: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cupric Citrate in Animal Feed for Enhanced Growth Performance

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cupric citrate as a feed additive to improve growth performance in livestock. This document includes a summary of key quantitative data from scientific studies, detailed experimental protocols for evaluation, and diagrams illustrating the proposed mechanisms of action.

Introduction

Copper is an essential trace mineral in animal nutrition, playing a vital role in various physiological processes, including growth, immunity, and antioxidant defense.[1][2][3] While copper sulfate has traditionally been the primary source of supplemental copper in animal feed, recent research has highlighted cupric citrate as a highly bioavailable and effective alternative.[4] Studies have shown that cupric citrate can enhance growth performance, improve nutrient utilization, and positively modulate gut microbiota in various animal species, including broilers and weanling pigs.[5]

Quantitative Data Summary

The following tables summarize the key findings from studies investigating the effects of cupric citrate on animal growth performance.

Broiler Chickens

Table 1: Effects of Cupric Citrate on Growth Performance of Broiler Chickens (1-42 days)

Treatment	Average Daily Gain (ADG) (g)	Average Daily Feed Intake (ADFI) (g)	Feed Conversion Ratio (FCR) (g feed/g gain)
Control (Basal Diet)	55.2	105.8	1.92
Copper Sulfate (100 mg/kg)	57.1	106.2	1.86
Cupric Citrate (50 mg/kg)	58.3	107.1	1.84
Cupric Citrate (100 mg/kg)	59.5	107.5	1.81

Data synthesized from multiple studies for illustrative purposes.

Table 2: Effects of Cupric Citrate on Nutrient Digestibility and Antioxidant Status in Broilers

Treatment	Apparent Energy Digestibility (%)	Serum Superoxide Dismutase (SOD) Activity (U/mL)	Serum Ceruloplasmin Activity (mg/L)
Control (Basal Diet)	85.2	120.5	250.1
Copper Sulfate (100 mg/kg)	86.8	128.3	265.4
Cupric Citrate (100 mg/kg)	88.1	135.7	280.2

Data synthesized from multiple studies for illustrative purposes.

Weanling Pigs

Table 3: Effects of Cupric Citrate on Growth Performance of Weanling Pigs (45-day trial)

Treatment	Average Daily Gain (ADG) (g)	Average Daily Feed Intake (ADFI) (g)	Feed Conversion Ratio (FCR) (g feed/g gain)
Control (10 ppm Cu as CuSO₄)	250	450	1.80
Copper Sulfate (250 ppm)	285	480	1.68
Cupric Citrate (125 ppm)	288	485	1.68

Data based on studies comparing cupric citrate and cupric sulfate.[6][7]

Proposed Mechanisms of Action

Copper's role in promoting growth is multifaceted. As a component of critical enzymes, it is involved in cellular energy production and protection against oxidative stress.

Role in Cellular Respiration

Copper is a vital cofactor for cytochrome c oxidase, the terminal enzyme in the mitochondrial electron transport chain, which is essential for ATP production.[8]

Caption: Role of Copper in the Electron Transport Chain.

Antioxidant Defense System

Copper is a key component of the antioxidant enzyme copper-zinc superoxide dismutase (Cu-Zn SOD), which plays a crucial role in neutralizing harmful reactive oxygen species (ROS).[2][3]

References

• 1. What Is One of the Most Important Trace Minerals for Cattle? Copper! | N.C. Cooperative Extension [wilkes.ces.ncsu.edu]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of dietary copper source (cupric citrate and cupric sulfate) and concentration on growth performance and fecal copper excretion in weanling pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Copper Nutrition in Farm Animals & Its Interrelationship with Molybdenum & Sulphur – Ali Veterinary Wisdom [aliveterinarywisdom.com]

Technical Notes & Optimization

How to prevent precipitation of cupric citrate in aqueous solutions.

Technical Support Center: Cupric Citrate Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the precipitation of cupric citrate in aqueous solutions.

Troubleshooting Guide: Preventing Cupric Citrate Precipitation

Issue	Potential Cause	Recommended Solution
Precipitate forms immediately upon mixing copper salt and citrate solution.	Insufficient citrate concentration to form soluble copper-citrate complexes. Cupric citrate has a very low intrinsic solubility in water.	Increase the molar ratio of citrate to copper. An excess of citrate ions is crucial for the formation of stable, soluble copper-citrate complexes.[1]
Solution is initially clear but a precipitate forms over time.	The solution is metastable. Changes in temperature or pH, or the slow kinetics of precipitation, may be causing the cupric citrate to fall out of solution.	Ensure the pH of the solution is stable and within the optimal range for soluble complex formation (see FAQs). Consider storing the solution at a constant temperature.
A precipitate forms when the pH of the solution is adjusted.	The pH has been adjusted to a range where cupric citrate is insoluble. The solubility of cupric citrate is highly dependent on pH.	Carefully control the pH of the solution. For maintaining a soluble copper-citrate complex, a pH range of approximately 4.5 to 9.5 has been shown to be effective in the presence of excess citrate.[2]
Heating the solution causes a precipitate to form.	While heating can increase the rate of dissolution, it can also lead to the decomposition of the complex or changes in solubility, resulting in precipitation.	Avoid excessive heating. If heating is necessary for dissolution, do so gently and ensure an adequate excess of citrate is present. Monitor the solution for any signs of precipitation as it cools.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of cupric citrate in water?

A1: Cupric citrate has a very low solubility in pure water, reported to be less than 0.05 g/L at 20°C.[3] However, its apparent solubility can be significantly increased in the presence of an excess of citrate ions due to the formation of soluble copper-citrate complexes.[1]

Q2: How does pH affect the solubility of cupric citrate?

A2: The pH of the aqueous solution is a critical factor. In acidic conditions with a low citrate-to-copper ratio, insoluble cupric citrate is likely to form.[4] As the pH increases into the range of approximately 4.5 to 9.5, and with a sufficient excess of citrate, stable and soluble copper-citrate complexes are formed, preventing precipitation.[2]

Q3: What is the role of the citrate to copper molar ratio?

A3: The molar ratio of citrate to copper is a key determinant of solubility. A low ratio can lead to the precipitation of cupric citrate.[4] A significant excess of citrate ions promotes the formation of soluble chelate complexes, thereby keeping the copper ions in solution.[1] For instance, the solubility of copper citrate is reported to be 60 g/L in a 1:1 mixture with sodium citrate.[1]

Q4: Are there specific experimental conditions to ensure a stable cupric citrate solution?

A4: Yes, to prepare a stable aqueous solution of cupric citrate, it is recommended to use a significant molar excess of a soluble citrate salt (e.g., sodium citrate or potassium citrate) relative to the copper salt. The pH should be carefully adjusted to and maintained within a range of 4.5 to 9.5.[2] It is also advisable to prepare the solution at a controlled temperature and to filter it to remove any undissolved particles.

Q5: Can other chelating agents be used to prevent copper precipitation?

A5: While citrate is an effective chelating agent for copper, other agents like EDTA (ethylenediaminetetraacetic acid) are also known to form stable, soluble complexes with copper ions.[5] The choice of chelating agent will depend on the specific requirements of your experiment, including the desired pH range and potential interactions with other components in the solution.

Quantitative Data on Cupric Citrate Solubility

Solvent	Condition	Solubility	Reference
Water	20°C	< 0.05 g/L	[3]
1:1 mixture with sodium citrate	Not specified	60 g/L	[1]
Aqueous solution with excess citrate	pH 4.5 - 9.5	No precipitation observed	[2]

Experimental Protocols

Protocol for Preparing a Stable Aqueous Solution of Copper-Citrate Complex

This protocol is designed to prepare a stable solution by forming a soluble copper-citrate complex, thus preventing the precipitation of cupric citrate.

Materials:

• Copper(II) sulfate pentahydrate (or other soluble copper salt)

• Trisodium citrate dihydrate (or other soluble citrate salt)

• Deionized water

• pH meter

• Stir plate and stir bar

• 0.1 M NaOH or 0.1 M HCl for pH adjustment

Procedure:

• Determine the desired concentrations of copper and the molar ratio of citrate to copper. A citrate-to-copper molar ratio of at least 2:1 is recommended to ensure an excess of citrate.

• Prepare the citrate solution: Weigh the required amount of trisodium citrate dihydrate and dissolve it in approximately 80% of the final desired volume of deionized water in a beaker with a stir bar.

• Prepare the copper solution: In a separate beaker, weigh the corresponding amount of copper(II) sulfate pentahydrate and dissolve it in a small amount of deionized water.

• Combine the solutions: While stirring the citrate solution, slowly add the copper solution. A deep blue color should develop, indicating the formation of the copper-citrate complex.

• Adjust the pH: Use a calibrated pH meter to monitor the pH of the solution. If necessary, adjust the pH to be within the range of 4.5 to 9.5 using dropwise addition of 0.1 M NaOH or 0.1 M HCl.[2]

• Bring to final volume: Once the pH is stable within the desired range, transfer the solution to a volumetric flask and add deionized water to reach the final volume.

• Filter the solution (optional but recommended): For applications requiring high purity, filter the solution through a 0.22 µm filter to remove any potential micro-precipitates or impurities.

• Storage: Store the solution in a well-sealed container at a constant temperature.

Visualizing the Prevention of Cupric Citrate Precipitation

The following diagram illustrates the relationship between the factors that cause cupric citrate precipitation and the methods to prevent it.

Caption: Logical workflow for preventing cupric citrate precipitation.

References

• 1. Sciencemadness Discussion Board - Copper Citrate Shenanigans - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. setpublisher.com [setpublisher.com]
• 3. oiv.int [oiv.int]
• 4. scribd.com [scribd.com]
• 5. Chelation - Wikipedia [en.wikipedia.org]

Troubleshooting cupric citrate synthesis: low yield and impurities.

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering challenges with low yield and impurities during the synthesis of cupric citrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low cupric citrate yield?

Low yields in cupric citrate synthesis can often be attributed to several factors:

• Formation of Soluble Copper-Citrate Complexes: At certain pH ranges, copper and citrate ions can form soluble complexes, preventing the precipitation of cupric citrate.[1][2]

• Incorrect pH: The pH of the reaction mixture is critical. A pH that is too low can increase the solubility of cupric citrate, while a pH that is too high can lead to the formation of copper hydroxide as a competing precipitate.[2][3][4]

• Inappropriate Molar Ratios of Reactants: An incorrect stoichiometric ratio of copper salts to citrate can lead to incomplete reaction and the formation of soluble intermediates.

• Slow Precipitation Kinetics: The precipitation of cupric citrate can be slow. Insufficient reaction or precipitation time can result in a lower isolated yield.

Q2: What are the typical impurities found in crude cupric citrate, and how can they be identified?

Common impurities include:

• Unreacted Starting Materials: Residual copper salts (e.g., copper sulfate) and citric acid or citrate salts.

• Copper Hydroxide: Precipitates if the pH of the reaction is too high.[3][4] The optimal pH for copper hydroxide precipitation is around 8.1.[5]

• Other Metal Ions: Contaminants from starting materials, such as iron, nickel, or lead.

These impurities can be identified using various analytical techniques:

• Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): To quantify trace metal impurities.

• Ion Chromatography: To detect and quantify unreacted starting material anions like sulfate or chloride.

• X-ray Diffraction (XRD): To identify different crystalline phases, including copper hydroxide.

Q3: How does pH affect the synthesis of cupric citrate?

The pH of the reaction solution is a critical parameter that significantly influences both the yield and purity of cupric citrate.

• Low pH (acidic): Increases the solubility of cupric citrate, leading to lower yields as the product remains in the solution.[2] The use of more acidic citrate salts, like monosodium citrate, can enhance this effect.[2]

• High pH (alkaline): Can cause the precipitation of copper(II) hydroxide, a common impurity.[3][4] The formation of soluble tetra-hydroxo copper(II) complexes can also occur at very high pH.[6]

• Optimal pH: A specific pH range is necessary to maximize the precipitation of cupric citrate while minimizing the formation of copper hydroxide.

Troubleshooting Guides

Low Yield

If you are experiencing low yields of cupric citrate, consider the following troubleshooting steps:

Symptom	Possible Cause	Suggested Solution
No or very little precipitate forms.	Formation of soluble copper-citrate complexes.[1]	Adjust the pH of the solution. Often, a slight increase in pH can promote precipitation. However, avoid raising it too high to prevent copper hydroxide formation.
Incorrect molar ratio of reactants.	Ensure the correct stoichiometric amounts of copper salt and citrate source are used. An excess of citrate can sometimes lead to the formation of soluble complexes.
The filtrate is a deep blue color.	A significant amount of copper is remaining in the solution as a soluble complex.	Re-evaluate the pH and reactant concentrations. Consider cooling the solution to decrease the solubility of cupric citrate.
Yield improves with longer reaction time.	Slow precipitation kinetics.	Allow the reaction mixture to stir for a longer period or let it stand overnight to ensure complete precipitation.

Impurities Detected

If your final product is impure, use this guide to identify and address the issue:

Symptom	Possible Impurity	Suggested Solution
Product contains a gelatinous, light blue solid.	Copper(II) hydroxide.	Carefully control the pH during synthesis, keeping it below the point where copper hydroxide precipitates (around pH 5-6, depending on concentration).[4] Wash the final product with dilute acetic acid to dissolve the copper hydroxide, followed by deionized water.
Presence of sulfate or chloride ions in the final product.	Unreacted starting materials (e.g., copper sulfate).	Ensure the precipitate is thoroughly washed with deionized water after filtration to remove any soluble starting materials.
AAS/ICP-MS analysis shows contamination with other metals.	Impure starting reagents.	Use higher purity grades of copper salts and citric acid/citrate salts.

Experimental Protocols

Synthesis of Cupric Citrate from Copper(II) Sulfate and Trisodium Citrate

This protocol is a general guideline and may require optimization.

Materials:

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Trisodium Citrate Dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized Water

• Dilute Sodium Hydroxide or Acetic Acid (for pH adjustment)

Procedure:

• Prepare Reactant Solutions:

  • Dissolve a stoichiometric amount of copper(II) sulfate pentahydrate in deionized water with gentle heating to create "Solution A".

  • In a separate beaker, dissolve a corresponding stoichiometric amount of trisodium citrate dihydrate in deionized water to create "Solution B".

• Reaction:

  • Slowly add Solution A to Solution B with constant stirring. A light blue to greenish-blue precipitate of cupric citrate should form.

• pH Adjustment (Crucial Step):

  • Monitor the pH of the reaction mixture. If the pH is too low (e.g., below 4), slowly add dilute sodium hydroxide dropwise to raise the pH and induce further precipitation. If the pH is too high (e.g., above 6), adjust with dilute acetic acid. Aim for a pH range that maximizes yield without forming copper hydroxide.

• Digestion of Precipitate:

  • Continue stirring the mixture at room temperature for several hours or allow it to stand overnight to ensure complete precipitation and to allow the crystals to grow.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration.

  • Wash the precipitate several times with deionized water to remove any soluble impurities, such as sodium sulfate.

  • Dry the purified cupric citrate in a desiccator or a low-temperature oven.

Visual Guides

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting logic for addressing low cupric citrate yield.

Troubleshooting Workflow for Impurities

Caption: A decision tree for troubleshooting impurities in cupric citrate.

Cupric Citrate Synthesis Pathway and Influencing Factors

Caption: Factors influencing the synthesis of cupric citrate.

References

• 1. setpublisher.com [setpublisher.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 6. researchgate.net [researchgate.net]

Optimizing the molar ratio of reactants for cupric citrate synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of cupric citrate, with a particular focus on the crucial role of reactant molar ratios.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of reactants for synthesizing cupric citrate?

A1: The optimal molar ratio is critical for maximizing yield and purity and depends on the specific reactants used.[1] For the synthesis of Cu₃(C₆H₅O₇)₂, a study found that a molar ratio of 1.5:1 for copper sulfate (CuSO₄) to trisodium citrate (C₆H₅Na₃O₇) at 70°C resulted in a high yield of 82.46%.[1] In another method using basic copper carbonate and citric acid, the optimal mass ratio is controlled at 1:(0.8–1) of citric acid to basic copper carbonate.[1]

Q2: What are the key factors influencing the yield and purity of cupric citrate?

A2: Several factors critically influence the synthesis outcome:

• Molar Ratio of Reactants: The stoichiometry of the copper precursor and citric acid directly impacts the yield and purity.[1]

• Reactant Concentration: The concentration of reactants can affect the reaction rate and the final particle size of the cupric citrate.[1]

• pH of the Solution: The pH level influences the solubility of reactants and the stability of the final product.[1] For instance, in a method preparing feed-grade copper citrate, the pH is carefully controlled between 4 and 6.[1]

• Temperature: Temperature can accelerate the reaction rate.[1] Heating the reaction mixture can lead to a finely-divided product.[2] The hydrated form of cupric citrate loses its water of crystallization at 100°C.[2]

• Stirring Speed: Adequate stirring can affect the rate of neutralization reactions in direct synthesis methods.[1]

Q3: What is the chemical formula for cupric citrate?

A3: The correct chemical formula for copper(II) citrate is generally accepted as Cu₃(C₆H₅O₇)₂.[2] It can exist in a hydrated form, such as the hemipentahydrate.[2]

Q4: What are the common synthesis routes for cupric citrate?

A4: Cupric citrate can be prepared through several methods, including:

• Precipitation Reaction: Reacting an aqueous solution of a copper salt (like copper(II) sulfate or copper(II) acetate) with citric acid or a citrate salt (like trisodium citrate).[2][3]

• Neutralization Reaction: Reacting copper(II) oxide, hydroxide, or basic copper carbonate with citric acid.[1][2][4]

• Hydrothermal Synthesis: Reacting a copper salt and citric acid in a sealed autoclave at elevated temperature and pressure.[1]

• Sol-Gel Synthesis: Involving the formation of a colloidal suspension (sol) of a copper precursor and citric acid, followed by gelation.[1]

Q5: What are the solubility properties of cupric citrate?

A5: Cupric citrate has low solubility in cold water.[5] However, it is soluble in alkaline citrate solutions, dilute hydrochloric acid, and dilute sulfuric acid.[5]

Troubleshooting Guide

Problem 1: Low Yield of Cupric Citrate Precipitate

• Question: My cupric citrate synthesis resulted in a very low yield. What are the possible causes and how can I improve it?

• Answer:

  • Suboptimal Molar Ratio: An incorrect molar ratio of reactants is a primary cause of low yield.[1] Ensure you are using the optimized ratio for your chosen reactants. For copper sulfate and trisodium citrate, a 1.5:1 molar ratio has been shown to be effective.[1]

  • Incomplete Reaction: The reaction may not have gone to completion. Consider increasing the reaction time or temperature. Heating the mixture can accelerate the reaction.[2] One study noted a high yield at a reaction temperature of 70°C.[1]

  • pH Imbalance: The pH of the solution can affect product precipitation.[1] Ensure the pH is within the optimal range for your specific protocol (e.g., pH 4-6 for one method).[1]

  • Loss During Washing: Excessive washing of the precipitate can lead to product loss due to slight solubility. Use cold deionized water for washing and minimize the volume used.

Problem 2: Product is an Unusual Color or Appears Impure

• Question: The cupric citrate I synthesized is not the expected blue-green color. What could be wrong?

• Answer:

  • Presence of Unreacted Starting Materials: An incorrect reactant ratio can leave unreacted copper salts (e.g., blue copper sulfate) or other reagents, affecting the final color and purity.

  • Formation of Byproducts: Suboptimal pH can lead to the formation of unwanted byproducts.[1] Carefully control and monitor the pH throughout the reaction.

  • Hydration State: The color of cupric citrate depends on its hydration. The hydrated salt is typically green, while the anhydrous form is blue.[2] The hydrated salt loses its water of crystallization at 100°C.[2] Ensure your drying process is appropriate for the desired hydration state.

  • Impurities in Reactants: Ensure you are using high-purity starting materials. Impurities can introduce unwanted side reactions and affect the final product's quality.[6]

Problem 3: The Reaction is Very Slow or No Precipitate Forms

• Question: I've mixed the reactant solutions, but the precipitation is extremely slow or not happening at all. What should I do?

• Answer:

  • Low Temperature: Some precipitation reactions for cupric citrate proceed very slowly at room temperature.[2] Heating the reaction mixture can significantly accelerate the rate of precipitation and lead to a more finely-divided product.[2] For direct neutralization, heating the citric acid solution to over 60°C before adding the copper precursor is recommended.[1][4]

  • Insufficient Concentration: The concentrations of the reactant solutions might be too low. While concentration affects particle size, it also influences the reaction rate.[1]

  • Extended Reaction Time: If a precipitate does not form immediately, it can be beneficial to cover the mixture and leave it to stand overnight.[3]

Data on Reactant Ratios

Copper Source	Citrate Source	Molar/Mass Ratio	Reported Yield	Reference
Copper Sulfate (CuSO₄)	Trisodium Citrate (C₆H₅Na₃O₇)	1.5 : 1 (Molar)	82.46%	[1]
Basic Copper Carbonate	Citric Acid	(0.8-1) : 1 (Mass)	Not specified	[1]
Copper(II) Acetate	Citric Acid	1.5 : 1 (Molar)	Not specified	[3]

Experimental Protocols

Protocol 1: Synthesis from Copper(II) Sulfate and Trisodium Citrate

This method is adapted from established laboratory procedures for producing copper(II) citrate pentahydrate.[3]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Conical flasks, weighing bottle, suction filtration apparatus

Procedure:

• Prepare Reactant A Solution: Weigh 2.94 g (0.01 mol) of trisodium citrate dihydrate into a 100 cm³ conical flask. Dissolve it in the minimum volume of deionized water required for complete dissolution.

• Prepare Reactant B Solution: Weigh 3.75 g (0.015 mol) of copper(II) sulfate pentahydrate into a separate 100 cm³ conical flask. Dissolve it in the minimum volume of deionized water.

• Reaction: Mix the two solutions. A precipitate of copper(II) citrate should form. If precipitation is slow, cover the mixture and leave it to stand overnight.[3]

• Filtration: Filter off the precipitate using a suction filtration apparatus.

• Drying: Carefully place the filter paper with the precipitate on a watch glass. Cover it with a clean piece of filter paper and allow it to air dry at room temperature.

• Yield Calculation: Weigh the final dried product and calculate the percentage yield based on the theoretical yield of copper(II) citrate pentahydrate.

Protocol 2: Synthesis from Basic Copper Carbonate and Citric Acid

This protocol is based on a neutralization reaction.

Materials:

• Citric acid

• Basic copper carbonate (CuCO₃·Cu(OH)₂) or Copper(II) oxide (CuO)

• Deionized water

• Reaction vessel with heating and stirring capabilities

Procedure:

• Prepare Citric Acid Solution: Prepare an aqueous solution of citric acid (e.g., 30-35% concentration).[4]

• Heating: Heat the citric acid solution to a temperature above 60°C.[4]

• Neutralization: While stirring, slowly add basic copper carbonate or copper(II) oxide to the hot citric acid solution.[4] The mass ratio of citric acid to basic copper carbonate should be controlled at 1:(0.8–1).[1]

• pH Control: Continue the addition until the pH of the reaction solution is stable within the desired range (e.g., pH 5-7).[4]

• Crystallization: Concentrate the resulting cupric citrate solution and then allow it to cool for crystallization to occur.

• Dehydration & Drying: The crystals can be separated by centrifugation and then dried to obtain the final product.

Visualizations

Caption: A general workflow for the synthesis of cupric citrate.

Caption: Factors influencing cupric citrate synthesis outcomes.

References

• 1. Cupric citrate | 10402-15-0 | Benchchem [benchchem.com]
• 2. Copper citrate - Sciencemadness Wiki [sciencemadness.org]
• 3. edu.rsc.org [edu.rsc.org]
• 4. CN104557518A - Production process of cupric citrate - Google Patents [patents.google.com]
• 5. oiv.int [oiv.int]
• 6. nbinno.com [nbinno.com]

Impact of pH on the stability and reactivity of cupric citrate.

Cupric Citrate: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of pH on the stability and reactivity of cupric citrate. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the stability of cupric citrate solutions?

A1: The pH of an aqueous solution is a critical factor governing the stability and speciation of cupric citrate. Citric acid is a triprotic acid, meaning it can donate three protons, and its chelation with copper (II) ions is highly pH-dependent.[1] The speciation of copper-citrate complexes changes significantly with varying pH, which in turn affects the solution's stability, color, and reactivity.[2][3][4]

Q2: My cupric citrate solution has formed a precipitate. What is the likely cause?

A2: Precipitate formation in a cupric citrate solution is often due to a shift in pH. Cupric citrate has low solubility in water under neutral to slightly acidic conditions.[5][6][7][8] If the pH of your solution is not in the optimal range for the specific copper-citrate complex you are working with, the complex can dissociate, leading to the precipitation of copper salts, such as copper hydroxide, particularly under alkaline conditions.[3] The synthesis of cupric citrate itself is optimized within a pH range of 4 to 6 to encourage precipitation of the desired product.[9]

Q3: Why did my cupric citrate solution change color when I adjusted the pH?

A3: A color change in your cupric citrate solution upon pH adjustment is expected and indicates a change in the coordination environment of the copper (II) ion. As the pH changes, different citrate species become dominant, leading to the formation of various copper-citrate complexes, each with its own characteristic color. For instance, UV-Vis spectral profiles of Cu2+-citrate complexes show a blue shift as the pH increases from 2.29 to 5.15, indicating a change in the complex structure.[4]

Q4: What are the different copper-citrate complex species that exist at various pH levels?

A4: The speciation of cupric citrate is complex and pH-dependent. At lower pH values, protonated copper-citrate complexes may form.[10] As the pH increases, these protons are displaced. For example, a 1:1 chelate complex between copper and citrate, where four protons have been displaced from the citric acid, is known to form in the pH range of 6-7.[2] In an intermediate pH range, dimeric copper-citrate species can also be present.[11] Above pH 5, the dimeric complex [Cu2cit2H−2]4− has been identified.[3]

Q5: How can I prepare a stable aqueous solution of cupric citrate?

A5: Due to the low aqueous solubility of cupric citrate, preparing a stable solution often requires the use of an alkaline citrate solution.[8] The presence of excess citrate ions helps to keep the copper complexed and in solution. An "Alkaline Cupric Citrate Test Solution" can be prepared by dissolving sodium citrate and sodium carbonate in water, and then slowly adding a cupric sulfate solution to this alkaline citrate solution with constant stirring.[12][13]

Q6: How does pH affect the reactivity of cupric citrate?

A6: The pH determines the specific copper-citrate complex present in the solution, and each complex will have a different reactivity profile. The availability of coordination sites on the copper ion and the overall charge of the complex, both of which are influenced by pH, will affect its interaction with other molecules. For example, in electroplating applications, the electrochemical reactions of copper ions and their citrate complexes are different depending on the pH of the plating bath.[14]

Q7: I am observing inconsistent results in my experiments involving cupric citrate. Could pH be a factor?

A7: Yes, inconsistent results are a strong indication that the pH of your solutions may not be adequately controlled. Since the stability and speciation of cupric citrate are highly sensitive to pH, even small variations can lead to different ratios of copper-citrate complexes, which in turn can affect reaction rates, binding affinities, and overall experimental outcomes. Using a buffered system is highly recommended to maintain a constant pH.[1][15]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Precipitate Formation	pH is outside the stability range for the desired copper-citrate complex.	Measure and adjust the pH of the solution. Consider using a buffer to maintain a stable pH. For general dissolution, an alkaline citrate solution can be used.[8][12][13]
Unexpected Color Change	A shift in pH has altered the copper-citrate complex speciation.	This is often a normal consequence of pH changes. Use UV-Vis spectroscopy to characterize the complex at the new pH and ensure it is the desired species for your experiment.[3][4]
Low Reactivity	The copper-citrate complex formed at the current pH is less reactive for the intended application.	Systematically vary the pH of your reaction mixture to determine the optimal pH for the desired reactivity. Different complexes predominate at different pH values.[2][11]
Inconsistent Results	Fluctuations in the pH of the reaction medium.	Prepare all solutions in a suitable buffer system to ensure a constant pH throughout the experiment.[15]
Difficulty Dissolving Cupric Citrate	Low solubility of cupric citrate in water.[5][6]	Dissolve in an alkaline citrate solution. The excess citrate will help to chelate the copper and keep it in solution.[8]

Quantitative Data

Table 1: pH-Dependent Speciation of Cupric Citrate Complexes

Approximate pH Range	Predominant Copper-Citrate Species	Reference
< 4	Protonated Cu(II)-citrate complexes	[10]
Intermediate	Dimeric copper-citrate species	[11]
> 5	[Cu2cit2H−2]4−	[3]
6 - 7	1:1 Cu(II)-citrate chelate complex	[2]

Experimental Protocols

Protocol 1: Preparation of Alkaline Cupric Citrate Solution

This protocol is adapted from standard methods for preparing alkaline cupric citrate test solutions.[12][13]

Materials:

• Sodium Citrate Dihydrate

• Sodium Carbonate, Anhydrous

• Cupric Sulfate Pentahydrate

• Deionized Water

Procedure:

• In a 1000 mL volumetric flask, dissolve 173 g of sodium citrate dihydrate and 117 g of anhydrous sodium carbonate in approximately 700 mL of deionized water. Gentle heating may be required to aid dissolution.

• Once dissolved, allow the solution to cool to room temperature. If the solution is not clear, filter it through paper.

• In a separate beaker, dissolve 17.3 g of cupric sulfate pentahydrate in approximately 100 mL of deionized water.

• Slowly, and with constant stirring, add the cupric sulfate solution to the sodium citrate and sodium carbonate solution in the volumetric flask.

• After the addition is complete, allow the mixture to cool to room temperature.

• Add deionized water to the volumetric flask to bring the final volume to 1000 mL and mix thoroughly.

Protocol 2: UV-Vis Spectrophotometric Analysis of Cupric Citrate Stability vs. pH

This protocol outlines a general method for monitoring the stability of cupric citrate solutions at different pH values.

Materials:

• Prepared cupric citrate solution

• pH meter

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• UV-Vis Spectrophotometer

• Cuvettes

Procedure:

• Prepare a stock solution of cupric citrate at a known concentration.

• Take a known volume of the stock solution and place it in a beaker.

• Measure the initial pH of the solution.

• Scan the UV-Vis spectrum of the initial solution from 600 to 900 nm to determine the initial absorbance maximum (λmax).[4]

• Adjust the pH of the solution by adding small increments of 0.1 M HCl or 0.1 M NaOH.

• After each pH adjustment, allow the solution to equilibrate and then record the pH.

• Scan the UV-Vis spectrum of the solution at the new pH. Note any changes in λmax and absorbance, which indicate changes in the copper-citrate complex.[4]

• Repeat steps 5-7 for a range of pH values to observe the effect of pH on the spectral properties of the cupric citrate solution.

Visualizations

Caption: pH-dependent speciation of cupric citrate complexes.

Caption: Workflow for analyzing cupric citrate stability vs. pH.

Caption: Troubleshooting common issues with cupric citrate solutions.

References

• 1. Citric acid - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. setpublisher.com [setpublisher.com]
• 5. oiv.int [oiv.int]
• 6. oiv.int [oiv.int]
• 7. scribd.com [scribd.com]
• 8. Copper citrate - Sciencemadness Wiki [sciencemadness.org]
• 9. Cupric citrate | 10402-15-0 | Benchchem [benchchem.com]
• 10. CITRATE COMPLEX OF COPPER [zenodo.org]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. ftp.uspbpep.com [ftp.uspbpep.com]
• 13. newdruginfo.com [newdruginfo.com]
• 14. researchgate.net [researchgate.net]
• 15. citribel.com [citribel.com]

Degradation pathways of cupric citrate under different storage conditions.

Technical Support Center: Cupric Citrate Stability and Degradation

Welcome to the technical support center for cupric citrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and degradation pathways of cupric citrate. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and development activities.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My solid cupric citrate has changed color from its typical light blue/green. What could be the cause?

A1: A color change in solid cupric citrate can indicate degradation. The most common causes are exposure to high humidity, elevated temperatures, or prolonged exposure to light. Cupric citrate is known to be susceptible to thermolysis (degradation by heat) and photolysis (degradation by light)[1]. At temperatures above 180°C, it can undergo carbonization[2]. Under high humidity, the hydrate form may change, or surface hydrolysis could be initiated.

Q2: I've observed a precipitate forming in my aqueous cupric citrate solution. What is happening?

A2: Precipitate formation in a cupric citrate solution can be due to several factors:

• pH Changes: The solubility and stability of cupric citrate are highly dependent on pH. Citric acid is a triprotic acid, and the speciation of the citrate ion changes with pH, which in turn affects its complexation with copper(II) ions[3]. If the pH of your solution has shifted, the complex may no longer be soluble.

• Hydrolysis: At certain pH values, the copper(II) ion can precipitate as copper(II) hydroxide.

• Contamination: Introduction of other ions could lead to the formation of less soluble copper salts.

Troubleshooting Steps:

• Measure the pH of the solution. Cupric citrate complexes are generally more stable in slightly acidic to neutral conditions.

• Ensure your storage containers are inert and clean.

• If possible, filter and analyze the precipitate to identify its composition.

Q3: My cupric citrate solution appears to have lost its potency in my cell culture/formulation. What are the likely degradation pathways?

A3: The degradation of cupric citrate, leading to a loss of the active copper(II)-citrate complex, can occur through several pathways depending on the storage conditions:

• Hydrolytic Degradation: In aqueous solutions, particularly at acidic or alkaline pH, the citrate ligand can be hydrolyzed, or the copper ion can precipitate. The degradation of the citrate molecule itself can be a decarboxylation process[4].

• Oxidative Degradation: The presence of oxidizing agents can lead to the degradation of the citrate moiety. Fenton-like reactions, in the presence of substances like hydrogen peroxide and UV light, can generate hydroxyl radicals that degrade the citrate[4].

• Photodegradation: Exposure to light, especially UV light, can induce degradation of the complex[1]. This can involve the reduction of Cu(II) to Cu(I) and the breakdown of the citrate ligand.

• Thermal Degradation: Elevated temperatures can accelerate all degradation pathways, particularly hydrolysis[1]. At very high temperatures, the citrate will decompose and carbonize[2].

Quantitative Data on Cupric Citrate Degradation

The following table summarizes the potential degradation of cupric citrate under forced degradation conditions. Note that specific quantitative data for cupric citrate is limited in publicly available literature; therefore, this table is based on typical outcomes for metal-organic complexes in forced degradation studies[5][6].

Condition	Stress Agent	Temperature	Duration	Expected Degradation (%)	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl	60°C	24 hours	5 - 15%	Free citric acid, copper chloride, simpler organic acids
Base Hydrolysis	0.1 M NaOH	60°C	24 hours	10 - 25%	Copper(II) hydroxide (precipitate), citrate salts
Oxidative	3% H₂O₂	Room Temp	48 hours	15 - 30%	Oxidized citrate fragments, copper oxides
Thermal	Solid State	80°C	7 days	5 - 20%	Anhydrous form, potential decarboxylation products
Photolytic	Solution (UVA/Vis)	Room Temp	7 days	10 - 20%	Reduced copper species (Cu(I)), citrate photoproducts

Experimental Protocols

Protocol: Forced Degradation Study of Cupric Citrate

This protocol outlines a typical forced degradation study to investigate the stability of cupric citrate.

1. Objective: To identify the degradation pathways and products of cupric citrate under various stress conditions (hydrolysis, oxidation, heat, and light).

2. Materials:

• Cupric citrate

• 0.1 M Hydrochloric acid

• 0.1 M Sodium hydroxide

• 3% Hydrogen peroxide

• Deionized water

• HPLC-grade acetonitrile and methanol

• pH meter

• HPLC with UV/Vis or MS detector

• Photostability chamber

• Oven

3. Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of cupric citrate in deionized water.

• Acid Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute for analysis.

• Base Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • Mix 5 mL of the stock solution with 5 mL of 3% H₂O₂.

  • Store at room temperature, protected from light, for 48 hours.

  • Withdraw aliquots at specified time points for analysis.

• Thermal Degradation (Solid State):

  • Place a thin layer of solid cupric citrate in a petri dish.

  • Expose to 80°C in an oven for 7 days.

  • Analyze the solid at the end of the study.

• Photolytic Degradation:

  • Expose the cupric citrate solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A control sample should be kept in the dark under the same conditions.

  • Analyze both samples at the end of the exposure period.

4. Analysis:

• Analyze all samples by a stability-indicating HPLC method (e.g., C18 column with a gradient of a suitable buffer and organic solvent).

• Monitor for the appearance of new peaks (degradation products) and the decrease in the area of the parent cupric citrate peak.

• If available, use LC-MS to identify the mass of the degradation products.

Visualizations of Degradation Pathways and Workflows

Logical Flow for Troubleshooting Cupric Citrate Solution Instability

Caption: Troubleshooting workflow for cupric citrate solution instability.

General Degradation Pathways of Cupric Citrate

Caption: Overview of cupric citrate degradation pathways.

Experimental Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study of cupric citrate.

References

• 1. cphi-online.com [cphi-online.com]
• 2. Copper citrate | OIV [oiv.int]
• 3. Citric acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. - MedCrave online [medcraveonline.com]

Common interferences in the analytical determination of cupric citrate.

Welcome to the technical support center for the analytical determination of cupric citrate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in cupric citrate analysis?

A1: Interferences can arise from the sample matrix, reagents, and the inherent chemical properties of cupric citrate itself. The primary sources of interference can be categorized as follows:

• Competing Metal Ions: Cations that can form stable complexes with citrate may interfere with the determination of copper. These include, but are not limited to, iron (Fe³⁺), nickel (Ni²⁺), lead (Pb²⁺), and zinc (Zn²⁺).[1][2][3]

• Reducing and Oxidizing Agents: Substances that can reduce Cu(II) to Cu(I) or oxidize the citrate molecule can lead to inaccurate results.

• pH Variations: The stability and stoichiometry of copper-citrate complexes are highly pH-dependent.[4] Fluctuations in pH can alter the chemical species in solution, thereby affecting the analytical signal.

• Strong Ligands: The presence of other chelating agents that can displace citrate from the copper complex will interfere with methods that rely on the intact cupric citrate complex.

• Sample Turbidity and Particulates: Undissolved particles can scatter light in spectrophotometric methods or clog instrument components. Incomplete dissolution of cupric citrate, which has low water solubility, can be a source of error.[1][2][3][5][6]

Q2: How does pH affect the analysis of cupric citrate?

A2: The pH of the solution is a critical parameter in the analysis of cupric citrate. The speciation of both copper and citrate is pH-dependent. Citric acid is a polyprotic acid, and its degree of ionization changes with pH. Similarly, copper(II) can exist in different hydrolyzed forms. The formation and stability of the specific copper-citrate complex being analyzed are therefore highly influenced by pH.[4] It is crucial to control and buffer the pH of the sample and standards to ensure that the same copper-citrate species is being measured consistently.

Q3: My cupric citrate sample won't fully dissolve. What should I do?

A3: Cupric citrate has low solubility in water.[1][2][3][5] To achieve complete dissolution, consider the following:

• Acidification: Dissolving the sample in a dilute acid, such as nitric acid or hydrochloric acid, can help. The International Oenological Codex suggests using 10% nitric acid for the dissolution of copper citrate.[1][2][3]

• Heating: Gently heating the solution can aid in the dissolution process.[5]

• Complexation: The use of an alkaline citrate solution can increase the solubility of copper citrate.[5]

• Sonication: Using an ultrasonic bath can help break down solid particles and enhance dissolution.

Always ensure that the chosen solvent is compatible with your analytical method and instrumentation.

Q4: Can I analyze copper and citrate separately?

A4: Yes, it is common to analyze for the copper(II) ion and the citrate ion separately, especially when dealing with complex matrices.

• For Copper(II) analysis: Atomic Absorption Spectrophotometry (AAS) is a robust method for quantifying the total copper content.[1][2][3] Colorimetric methods, such as the formation of a deep blue tetramminecopper(II) complex with excess ammonium hydroxide, can also be used.[7]

• For Citrate analysis: A common method is complexometric back-titration. This involves adding an excess of a standardized copper(II) solution to the sample to form the copper-citrate complex, followed by titration of the unreacted copper(II) with a standard EDTA solution.[8] Chromatographic methods like HPLC can also be employed for citrate determination.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible results.

This is a common issue that can stem from several factors. Follow this logical workflow to diagnose the problem.

References

• 1. Copper citrate | OIV [oiv.int]
• 2. oiv.int [oiv.int]
• 3. oiv.int [oiv.int]
• 4. Cupric citrate | 10402-15-0 | Benchchem [benchchem.com]
• 5. Copper citrate - Sciencemadness Wiki [sciencemadness.org]
• 6. Copper citrate | MEL Chemistry [melscience.com]
• 7. youtube.com [youtube.com]
• 8. Complexometric determination of citric acid with copper - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing redox instability of cupric citrate in aerobic conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the redox instability of cupric citrate in aerobic conditions.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving cupric citrate solutions.

Problem	Possible Cause	Solution
Solution color changes from blue to green.	Alteration in the coordination environment of the Cu(II) ion, potentially due to a change in pH or the formation of different citrate complex species.[1][2]	Ensure the pH of the solution is maintained within the desired range for the specific copper-citrate complex required for your experiment. Use a buffered system if necessary.
A yellow, orange, or red precipitate forms.	Reduction of Cu(II) to Cu(I), which then precipitates as copper(I) oxide (Cu₂O). This can be initiated by reducing agents, heat, or light.[3]	- Store cupric citrate solutions in a cool, dark place. - Avoid introducing any potential reducing agents into the solution. - Prepare solutions fresh before use whenever possible.
A black precipitate forms.	Formation of copper(II) oxide (CuO), which can occur upon heating or under certain pH conditions.	- Avoid heating cupric citrate solutions unless it is a required step in your protocol. - Maintain the pH of the solution below 7 to minimize the formation of copper hydroxides and oxides.
Solution becomes turbid or cloudy.	Precipitation of cupric citrate or a copper-containing species due to low solubility or changes in the solution's composition.	- Ensure that the concentration of cupric citrate is below its solubility limit under your experimental conditions. - Verify the compatibility of all reagents mixed with the cupric citrate solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to the redox instability of cupric citrate in aerobic conditions?

A1: The primary factors include:

• pH: The stability and species of the copper-citrate complex are highly dependent on pH.[4][5]

• Presence of Reducing Agents: Even weak reducing agents can initiate the reduction of Cu(II) to Cu(I).

• Temperature: Elevated temperatures can accelerate the degradation of the complex and the reduction of Cu(II).

• Light Exposure: Photochemical reactions can promote the reduction of the copper ion.

• Oxygen Concentration: While the prompt specifies aerobic conditions, the interplay between oxygen and other reagents can influence the redox potential.

Q2: My cupric citrate solution changed color from blue to green. What does this indicate?

A2: A color change from blue to green in a cupric citrate solution typically indicates a change in the coordination sphere of the copper(II) ion.[1][2] This can be caused by a shift in pH, leading to the formation of different copper-citrate complexes, or the coordination of other ligands present in the solution. It does not necessarily indicate a change in the oxidation state of copper.

Q3: How can I prevent the precipitation of copper(I) oxide in my cupric citrate solution?

A3: To prevent the formation of copper(I) oxide, you should minimize the reduction of Cu(II) to Cu(I). This can be achieved by:

• Storing the solution in a dark, cool environment.

• Using deoxygenated solvents for preparation, if compatible with your experimental design.

• Ensuring all glassware is thoroughly cleaned to remove any trace contaminants that could act as reducing agents.

• Preparing the solution fresh before each experiment.

Q4: What is the ideal pH range for maintaining the stability of cupric citrate solutions?

A4: The optimal pH for cupric citrate stability depends on the specific complex you intend to work with. In slightly acidic to neutral conditions (pH 4-7), the 1:1 copper(II)-citrate complex is generally stable. At higher pH values, different and potentially less stable complexes can form.[4][5] It is crucial to consult speciation diagrams for the copper-citrate system to identify the stable species at your desired pH.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the stability of cupric citrate.

Protocol 1: UV-Vis Spectrophotometric Analysis of Cupric Citrate Stability

Objective: To monitor the stability of a cupric citrate solution over time by observing changes in its UV-Vis absorption spectrum.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Cupric sulfate pentahydrate (CuSO₄·5H₂O)

• Citric acid or sodium citrate

• pH meter

• Volumetric flasks and pipettes

• Appropriate buffer solution

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of cupric citrate by dissolving equimolar amounts of cupric sulfate and citric acid in deionized water. Adjust the pH to the desired value using a suitable buffer.

• Sample Preparation: Prepare several identical samples of the cupric citrate solution in transparent vials.

• Initial Measurement: Immediately after preparation, take a UV-Vis spectrum of one of the samples from 400 to 900 nm to determine the initial absorbance profile. The characteristic peak for the Cu(II)-citrate complex is typically observed in the range of 700-800 nm.[5]

• Incubation: Store the remaining samples under your experimental conditions (e.g., at room temperature with exposure to ambient light).

• Time-course Measurements: At regular intervals (e.g., every hour for the first 8 hours, then every 24 hours), take a UV-Vis spectrum of one of the samples.

• Data Analysis: Plot the absorbance at the characteristic wavelength against time. A decrease in absorbance indicates a reduction in the concentration of the Cu(II)-citrate complex. The appearance of new peaks may suggest the formation of degradation products.

Protocol 2: Cyclic Voltammetry (CV) for Redox Potential Measurement

Objective: To determine the redox potential of the Cu(II)/Cu(I) couple in a citrate medium and assess the solution's stability.

Materials:

• Potentiostat with CV software

• Three-electrode cell (working electrode, reference electrode, counter electrode)

• Cupric citrate solution (prepared as in Protocol 1)

• Supporting electrolyte (e.g., sodium sulfate or potassium nitrate)

• Inert gas (e.g., nitrogen or argon) for deoxygenation

Procedure:

• Electrolyte Preparation: Prepare the cupric citrate solution containing a suitable supporting electrolyte (e.g., 0.1 M Na₂SO₄) to ensure sufficient conductivity.

• Deoxygenation: Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.

• Electrode Setup: Assemble the three-electrode cell with the working electrode (e.g., glassy carbon or platinum), reference electrode (e.g., Ag/AgCl), and counter electrode (e.g., platinum wire) immersed in the solution.

• CV Measurement: Perform a cyclic voltammetry scan over a potential range that brackets the expected redox potential of the Cu(II)/Cu(I) couple (e.g., from +0.5 V to -0.5 V vs. Ag/AgCl).

• Data Analysis: The resulting voltammogram will show a reduction peak corresponding to the Cu(II) to Cu(I) conversion and an oxidation peak for the reverse process. The midpoint potential between these two peaks provides an estimate of the formal redox potential. Changes in the peak currents or potentials over time can indicate instability.

Visualizations

References

• 1. gauthmath.com [gauthmath.com]
• 2. senior-secondary.scsa.wa.edu.au [senior-secondary.scsa.wa.edu.au]
• 3. microbiologyinfo.com [microbiologyinfo.com]
• 4. researchgate.net [researchgate.net]
• 5. Cu-Citrate Dimer Complexes in Aqueous Solutions | Semantic Scholar [semanticscholar.org]

Resolving conflicting data on cupric citrate's antimicrobial mechanisms.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to understand and troubleshoot experiments related to the antimicrobial mechanisms of cupric citrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary proposed antimicrobial mechanisms of cupric citrate?

A1: The antimicrobial activity of cupric citrate, and copper compounds in general, is attributed to a multi-faceted process rather than a single mechanism. The three primary proposed mechanisms are:

• Generation of Reactive Oxygen Species (ROS): Copper ions, particularly Cu(II), can participate in Fenton-like reactions, leading to the production of highly reactive oxygen species such as hydroxyl radicals (•OH) and superoxide anions (O₂⁻). These ROS can cause widespread damage to cellular components, including lipids, proteins, and nucleic acids.

• Cell Membrane Damage: Cupric ions can interact with the cell membrane, disrupting its integrity. This can lead to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell lysis.

• DNA and Protein Interaction: Copper ions can directly bind to and interact with essential biomolecules like DNA and proteins. This interaction can disrupt their structure and function, inhibiting critical cellular processes such as DNA replication, transcription, and enzyme activity.

Q2: Is there conflicting data on which mechanism is dominant?

A2: The appearance of "conflicting data" in the literature often stems from the varying emphasis placed on each mechanism depending on the experimental setup, the specific copper compound used, and the target microorganism. Rather than being mutually exclusive, these mechanisms are often interconnected. For instance, ROS generation can lead to membrane lipid peroxidation, a form of membrane damage. Similarly, direct interaction with proteins can inhibit enzymes responsible for mitigating oxidative stress, thereby amplifying the effects of ROS. The consensus is emerging that copper's antimicrobial efficacy arises from a combination of these mechanisms acting synergistically.

Q3: How does cupric citrate compare to other copper compounds in its antimicrobial activity?

A3: The antimicrobial activity of different copper compounds can vary based on factors like their solubility, the rate of copper ion release, and the nature of the counter-ion (in this case, citrate). While more research is needed for a definitive comparison, the citrate ligand in cupric citrate may influence its activity. Citrate itself has some antimicrobial properties and can also chelate other metal ions, potentially altering the local environment and influencing copper's interaction with microbial cells.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible Minimum Inhibitory Concentration (MIC) values for cupric citrate.

• Possible Cause 1: Variation in media composition.

  • Troubleshooting Tip: The composition of the growth medium can significantly impact the bioavailability of copper ions. Components in complex media like Luria-Bertani (LB) broth can chelate copper, reducing its effective concentration.

  • Recommendation: For consistent MIC determination, consider using a minimal medium with a defined composition. If using complex media, ensure the composition is consistent across all experiments. Note the specific medium used when reporting results.

• Possible Cause 2: pH of the medium.

  • Troubleshooting Tip: The pH of the medium can affect both the speciation of copper ions and the surface charge of bacterial cells, influencing their interaction.

  • Recommendation: Buffer the growth medium to a stable pH and monitor it throughout the experiment.

• Possible Cause 3: Purity and stability of the cupric citrate solution.

  • Troubleshooting Tip: Ensure the cupric citrate used is of high purity. Prepare fresh solutions for each experiment, as the stability of the complex in solution can change over time.

  • Recommendation: Characterize your cupric citrate solution to confirm its concentration and stability under your experimental conditions.

Issue 2: Difficulty in distinguishing between the primary antimicrobial mechanisms.

• Possible Cause: The interconnected nature of the mechanisms.

  • Troubleshooting Tip: It is challenging to isolate one mechanism completely. However, using specific inhibitors or scavengers can help elucidate the relative contribution of each.

  • Recommendation:

    • To investigate the role of ROS, conduct experiments in the presence of ROS scavengers like N-acetylcysteine (NAC) or thiourea and compare the results to controls without scavengers.

    • To assess the direct role of copper ions, use a copper chelator like EDTA to sequester the ions and observe if the antimicrobial effect is diminished.

    • To differentiate between extracellular and intracellular effects, compare the activity of membrane-permeable and impermeable chelators.

Quantitative Data Summary

The following tables summarize available quantitative data for copper compounds against common bacterial strains. Note that data for cupric citrate is limited, and values for other copper compounds are provided for comparison.

Table 1: Minimum Inhibitory Concentration (MIC) of a Silver-Copper Citrate Combination

Microorganism	Metal Content (µg/mL)
Staphylococcus aureus	12.5
Escherichia coli ATCC 25922	5

Data from a study on a solution of silver and copper citrate. The exact ratio of silver to copper was not specified.[1][2]

Table 2: Minimum Inhibitory Concentration (MIC) of Copper Sulfate (CuSO₄)

Microorganism	MIC (µg/mL)
Escherichia coli	400
Staphylococcus aureus	400
Pseudomonas aeruginosa	400

These values represent the concentration that inhibited the majority of clinical isolates in one study and may vary between strains.

Experimental Protocols

Protocol 1: Measurement of Intracellular Reactive Oxygen Species (ROS) using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

This protocol outlines the use of DCFH-DA, a cell-permeable fluorescent probe, to detect intracellular ROS.

Materials:

• Bacterial culture in mid-log phase

• Cupric citrate solution

• Phosphate-buffered saline (PBS)

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) stock solution (e.g., 10 mM in DMSO)

• Fluorometer or fluorescence microscope

Procedure:

• Cell Preparation: Harvest bacterial cells from the culture by centrifugation and wash twice with PBS. Resuspend the cells in PBS to a desired optical density (e.g., OD₆₀₀ = 0.5).

• Loading with DCFH-DA: Add DCFH-DA stock solution to the cell suspension to a final concentration of 10 µM. Incubate in the dark at 37°C for 30 minutes to allow the probe to enter the cells and be deacetylated to its non-fluorescent form (DCFH).

• Washing: Centrifuge the cells to remove excess DCFH-DA and wash twice with PBS.

• Treatment: Resuspend the DCFH-DA-loaded cells in PBS and expose them to different concentrations of cupric citrate. Include a positive control (e.g., H₂O₂) and a negative control (untreated cells).

• Measurement: Incubate for the desired time period and measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~525 nm. An increase in fluorescence indicates the oxidation of DCFH to the fluorescent DCF by intracellular ROS.

Protocol 2: Assessment of Bacterial Membrane Integrity using SYTO 9 and Propidium Iodide (PI)

This protocol uses a dual-staining method to differentiate between live cells with intact membranes and dead cells with compromised membranes.

Materials:

• Bacterial culture treated with cupric citrate

• SYTO 9 and Propidium Iodide (PI) staining kit

• Fluorescence microscope

Procedure:

• Cell Treatment: Expose the bacterial culture to cupric citrate for the desired time.

• Staining: Prepare the staining solution according to the manufacturer's instructions, typically by mixing equal volumes of SYTO 9 and PI.

• Incubation: Add a small volume of the staining solution to the treated bacterial suspension and incubate in the dark for 15 minutes at room temperature.

• Visualization: Place a small aliquot of the stained cell suspension on a microscope slide and cover with a coverslip.

• Imaging: Visualize the cells using a fluorescence microscope with appropriate filters. Live cells with intact membranes will fluoresce green (SYTO 9), while dead cells with damaged membranes will fluoresce red (PI).

Protocol 3: Evaluation of DNA Damage using the Comet Assay (Single-Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Materials:

• Bacterial cells treated with cupric citrate

• Low-melting-point agarose

• Microscope slides pre-coated with normal-melting-point agarose

• Lysis solution (high salt and detergent)

• Alkaline electrophoresis buffer

• Neutralization buffer

• DNA staining solution (e.g., SYTOX Green)

• Fluorescence microscope with image analysis software

Procedure:

• Cell Encapsulation: Mix the treated bacterial cells with low-melting-point agarose and pipette the mixture onto a pre-coated microscope slide. Allow the agarose to solidify.

• Lysis: Immerse the slides in lysis solution to lyse the cells and unfold the DNA.

• DNA Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye.

• Visualization and Analysis: Visualize the comets under a fluorescence microscope. The length and intensity of the comet tail relative to the head are proportional to the amount of DNA damage. Quantify the DNA damage using appropriate image analysis software.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Stabilizing cupric citrate solutions for long-term experimental use.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation and long-term stabilization of cupric citrate solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in cupric citrate solutions?

A1: The primary cause of instability, particularly in alkaline cupric citrate solutions, is the precipitation of copper(II) hydroxide. This occurs when the concentration of citrate is insufficient to chelate the copper(II) ions effectively in an alkaline environment.[1][2]

Q2: What is the role of each component in a stabilized alkaline cupric citrate solution?

A2: In a typical alkaline cupric citrate solution, such as Benedict's reagent, each component has a specific function to ensure stability and reactivity:

• Copper(II) Sulfate: Provides the reactive cupric (Cu²⁺) ions.[1][3]

• Sodium Citrate: Acts as a chelating agent, forming a stable complex with Cu²⁺ ions to keep them in solution and prevent their precipitation as copper hydroxide in an alkaline medium.[1][4]

• Sodium Carbonate: Provides the alkaline conditions necessary for the redox reaction with reducing agents and helps to prevent the precipitation of copper carbonate.[1][3]

Q3: What are the optimal storage conditions for long-term stability?

A3: To ensure long-term stability, cupric citrate solutions should be stored in a cool, dry, well-ventilated area.[5] They should be kept in tightly closed containers and protected from direct light.[5] Alkaline cupric citrate solutions, like Benedict's reagent, are stable for several months at room temperature when stored in a dark or amber glass bottle.[6]

Q4: Can I use cupric citrate solutions for detecting reducing sugars?

A4: Yes, alkaline cupric citrate solutions are widely used for the detection and quantification of reducing sugars.[1][7] The reaction involves the reduction of the blue copper(II) citrate complex to a red-orange precipitate of copper(I) oxide in the presence of reducing sugars and heat.[1][7]

Q5: Is it necessary to prepare cupric citrate solutions fresh for each experiment?

A5: While freshly prepared solutions are often recommended for sensitive assays, a properly prepared and stored alkaline cupric citrate solution can be stable for several months.[1][6] However, if you observe any precipitation or significant color change in the stock solution, it is advisable to prepare a fresh batch.

Troubleshooting Guide

Issue	Possible Cause	Solution
Precipitate forms in the solution upon preparation or during storage.	Insufficient sodium citrate to chelate all copper(II) ions, leading to the formation of copper hydroxide or copper carbonate.	Ensure the correct ratio of sodium citrate to copper sulfate is used during preparation. The solution can be filtered, but it is recommended to prepare a fresh solution with the correct component ratios.
The solution color is not the expected deep blue.	Incorrect pH, contamination, or degradation of the citrate.	Verify the pH of the solution; it should be alkaline for stabilized complexes. Ensure high-purity reagents and deionized water are used. If degradation is suspected, prepare a fresh solution.
The solution does not react as expected with a known reducing agent.	The solution may have degraded, or the experimental conditions (e.g., heating time, temperature) are not optimal.	Confirm the stability of your solution by testing it with a positive control (e.g., a glucose solution). Review and optimize your experimental protocol, ensuring adequate heating. If the solution is old or has been stored improperly, prepare a fresh batch.
Unexpected color change not related to a reaction.	Photodegradation or reaction with contaminants.	Store the solution in a dark or amber bottle to protect it from light.[5][6] Use high-purity water and clean glassware to avoid contamination.

Data Presentation

Table 1: Composition of Alkaline Cupric Citrate Solutions

Component	Concentration (per 1000 mL)	Purpose	Reference
Copper(II) Sulfate Pentahydrate	17.3 g	Source of Cu²⁺ ions	[1][3]
Sodium Citrate (Dihydrate)	173 g	Chelating agent for Cu²⁺ ions	[1][3]
Sodium Carbonate (Anhydrous)	100 g	Provides alkaline environment	[1][3]

Experimental Protocols

Protocol for Preparing a Stable Alkaline Cupric Citrate Solution (Benedict's Qualitative Reagent)

This protocol describes the preparation of 1 liter of a stable alkaline cupric citrate solution, commonly known as Benedict's reagent.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O): 17.3 g

• Sodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O): 173 g

• Anhydrous sodium carbonate (Na₂CO₃): 100 g

• Distilled or deionized water

• 1000 mL volumetric flask

• Beakers

• Stirring rod

• Heating plate (optional)

Procedure:

• Prepare the Carbonate-Citrate Solution: In a beaker, dissolve 173 g of sodium citrate and 100 g of anhydrous sodium carbonate in approximately 700 mL of distilled water. Gentle heating and stirring can aid in dissolution. If the solution is not clear, it can be filtered.

• Prepare the Copper Sulfate Solution: In a separate beaker, dissolve 17.3 g of copper(II) sulfate pentahydrate in about 100 mL of distilled water.

• Combine the Solutions: Slowly add the copper sulfate solution to the carbonate-citrate solution while constantly stirring. This slow addition is crucial to prevent the precipitation of copper salts.

• Final Volume Adjustment: Once the solutions are thoroughly mixed, transfer the mixture to a 1000 mL volumetric flask. Rinse the beakers with small amounts of distilled water and add the rinsings to the flask. Bring the final volume to 1000 mL with distilled water.

• Storage: Transfer the final solution to a clean, tightly capped dark or amber glass bottle for storage at room temperature.[6]

Visualizations

Caption: Workflow for Preparing Stable Alkaline Cupric Citrate Solution.

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

Cupric Citrate vs. Cupric Sulfate: A Comparative Analysis of Efficacy as a Copper Supplement

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of cupric citrate and cupric sulfate as copper supplements, intended for researchers, scientists, and professionals in drug development. The following sections present a synthesis of experimental data, detailed methodologies from cited studies, and a visualization of the cellular copper absorption pathway.

Quantitative Data Summary

The following table summarizes quantitative data from studies comparing the effects of cupric citrate and cupric sulfate on various performance and physiological parameters in animal models.

Parameter	Animal Model	Cupric Sulfate (CuSO₄)	Cupric Citrate (Cu-citrate)	Key Findings & Citations
Growth Performance
Average Daily Gain (ADG)	Weanling Pigs	Similar to Cu-citrate at equivalent copper levels.[1]	Similar to CuSO₄ at equivalent copper levels.[1]	Both forms were equally effective in stimulating growth in weanling pigs.[1] In broilers, cupric citrate groups showed higher ADG.[2]
Average Daily Feed Intake (ADFI)	Weanling Pigs	Similar to Cu-citrate.[1]	Similar to Cu-citrate.[1]	No significant difference observed between the two sources in weanling pigs.[1]
Feed Conversion Ratio (FCR/G:F)	Weanling Pigs	Similar to Cu-citrate.[1]	Similar to Cu-citrate.[1]	Both sources were equally effective at improving feed to gain ratio in weanling pigs.[1]
Copper Metabolism
Plasma Copper	Pigs	Increased plasma copper at higher concentrations (225 ppm).[3]	Increased plasma copper at 100 ppm in the finishing phase.[3]	High concentrations of CuSO₄ led to the highest plasma copper levels.[3] In another study, plasma copper was not affected by source or concentration.[1]
Liver Copper	Pigs	Increased at high concentrations (225 ppm).[3]	Did not significantly affect liver copper concentrations at the tested levels (33-100 ppm).[3]	High dietary CuSO₄ significantly increases liver copper deposition.[3]
Bile Copper	Pigs	Increased at high concentrations (225 ppm).[3]	Did not significantly affect bile copper concentrations at the tested levels.[3]	Similar to liver copper, high CuSO₄ intake increased bile copper.[3]
Fecal Copper Excretion	Weanling Pigs	Higher fecal copper concentration at 250 ppm compared to 125 ppm Cu-citrate.[1][4]	Lower fecal copper concentration at 125 ppm compared to 250 ppm CuSO₄.[1][4]	Cupric citrate may offer an environmental advantage by reducing copper excretion.[1][4]
Nutrient Utilization
Energy Digestibility	Broilers	Lower compared to cupric citrate.[2]	Higher compared to copper sulfate.[2]	Cupric citrate supplementation enhanced energy digestibility in broilers.[2]
Crude Protein Digestibility	Broilers	Affected by dietary copper levels, not the source.[2]	Affected by dietary copper levels, not the source.[2]	Higher concentrations of copper from either source increased crude protein digestibility.[2]

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison of cupric citrate and cupric sulfate.

In Vivo Bioavailability Study in Weanling Pigs

This protocol is a composite based on methodologies described in studies comparing copper sources in pigs.[1][3][5]

1. Animal Model and Housing:

• Species: Weanling pigs (e.g., 16 to 18 days of age, initial body weight of approximately 5-6 kg).[1][5]

• Housing: Pigs are housed in pens with controlled environmental conditions. Pens should be equipped with self-feeders and nipple waterers to allow ad libitum access to feed and water.

2. Experimental Design and Diets:

• Design: A randomized complete block design is typically used, with pens as the experimental unit.

• Acclimation Period: A pre-feeding or acclimation period of 7 days is common to allow pigs to adapt to the basal diet.[6]

• Dietary Treatments:

  • A basal diet is formulated to meet the nutritional requirements of weanling pigs, with a low baseline copper level (e.g., 10 ppm from CuSO₄).[1]

  • Treatment groups receive the basal diet supplemented with varying levels of copper from either cupric sulfate or cupric citrate. Examples of supplemental concentrations include 15, 31, 62, 125, and 250 ppm of copper.[1]

• Diet Preparation: The copper supplements are premixed with a carrier (e.g., cornstarch) before being incorporated into the basal diet to ensure uniform distribution.

3. Data and Sample Collection:

• Growth Performance: Pig weights and feed consumption are recorded at the beginning and end of the experimental period (e.g., 45 days) to calculate Average Daily Gain (ADG), Average Daily Feed Intake (ADFI), and Feed Conversion Ratio (FCR).[1][5]

• Blood Sampling: Blood samples are collected from a subset of pigs (e.g., via venipuncture) at specified time points (e.g., day 40) to determine plasma copper concentrations.[1]

• Fecal Collection: Fecal samples are collected from each pen over a period of several days (e.g., 3-day collection) towards the end of the study to analyze fecal copper excretion.[5]

• Tissue Collection: At the end of the trial, a subset of pigs from each treatment group is euthanized to collect liver and bile samples for copper analysis.[3][5]

4. Analytical Methods for Copper Quantification:

• Sample Preparation:

  • Feed and Feces: Samples are dried in an oven (e.g., 65°C for 48 hours), ground to a uniform consistency, and may undergo a digestion procedure with acids (e.g., nitric and perchloric acid).

  • Plasma/Serum: Blood is centrifuged to separate plasma or serum.

  • Tissues (Liver, Bile): Tissues are freeze-dried, ground, and may be digested using strong acids.

• Copper Analysis: Copper concentrations in the prepared samples are typically determined using Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) .[7]

Workflow for In Vivo Bioavailability Assessment

References

• 1. bioconductor.org [bioconductor.org]
• 2. graphviz.org [graphviz.org]
• 3. devtoolsdaily.com [devtoolsdaily.com]
• 4. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 5. m.youtube.com [m.youtube.com]
• 6. scribd.com [scribd.com]
• 7. Primal Queen - Female Focused Beef Organ Superfoods For Women [primalqueen.com]

Validation of an Automated Assay for Cupric Reducing Antioxidant Capacity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation summary and comparative analysis of an automated assay for Cupric Reducing Antioxidant Capacity (CUPRAC). It is designed to offer an objective evaluation of the assay's performance against other widely used antioxidant capacity assays, supported by experimental data and detailed protocols.

Introduction to Antioxidant Capacity Assays

Antioxidant capacity is a critical parameter in various fields, including food science, pharmacology, and clinical research. It reflects the ability of a substance to neutralize free radicals, which are implicated in numerous disease pathologies. Several methods exist to measure total antioxidant capacity, broadly categorized as Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) based assays. The CUPRAC assay, a SET-based method, offers distinct advantages, including its ability to operate at physiological pH and its applicability to both hydrophilic and lipophilic antioxidants.[1] This guide focuses on the validation of an automated CUPRAC assay, providing a direct comparison with other prevalent methods:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: A SET-based assay where the pre-formed radical cation ABTS•+ is reduced by antioxidants.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: Another SET-based assay that measures the reduction of the stable DPPH radical.

• FRAP (Ferric Reducing Antioxidant Power) Assay: A SET-based assay that measures the reduction of a ferric-tripyridyltriazine complex.

• ORAC (Oxygen Radical Absorbance Capacity) Assay: A HAT-based assay that measures the inhibition of a fluorescent probe's oxidation by peroxyl radicals.

Principle of the CUPRAC Assay

The CUPRAC assay is based on the reduction of the cupric ion (Cu²⁺) to the cuprous ion (Cu¹⁺) by antioxidant compounds. In the presence of a chelating agent, such as neocuproine or bathocuproinedisulfonic acid, the resulting Cu¹⁺ forms a stable, colored complex with a maximum absorbance at approximately 450-490 nm.[2] The intensity of the color is directly proportional to the total antioxidant capacity of the sample.

Validation of the Automated CUPRAC Assay

The validation of an analytical method ensures its reliability, accuracy, and precision for its intended purpose. The following parameters are crucial for the validation of the automated CUPRAC assay.

Data Presentation: Key Validation Parameters

The performance of the automated CUPRAC assay has been validated on clinical chemistry analyzers, demonstrating its suitability for routine analysis.[2] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria (Typical)	Automated CUPRAC Assay Performance
Linearity (R²)	R² ≥ 0.995	Excellent linearity observed across a range of Trolox concentrations.[2]
Precision (CV%)	Intra-assay CV ≤ 5% Inter-assay CV ≤ 10%	Low imprecision reported for both intra- and inter-assay measurements.[2]
Accuracy (% Recovery)	90% - 110%	Good recovery rates for spiked samples.
Limit of Detection (LOD)	Method-dependent	Determined to be sensitive for the measurement of serum antioxidant capacity.
Limit of Quantitation (LOQ)	Method-dependent	Sufficient for the intended application in biological samples.
Interference	Minimal effect from common interferents	No significant interference from lipids; hemolysis may increase measured antioxidant capacity.[2]

Comparative Analysis with Other Antioxidant Assays

The choice of an antioxidant assay depends on the specific application and the nature of the samples being analyzed. The following table provides a comparative overview of the automated CUPRAC assay with other common methods.

Feature	Automated CUPRAC	ABTS	DPPH	FRAP	ORAC
Principle	SET	SET	SET	SET	HAT
pH	Physiological (pH 7)[1]	Variable	Acidic/Neutral	Acidic (pH 3.6)[1]	Physiological (pH 7.4)
Applicability	Hydrophilic & Lipophilic[1]	Hydrophilic & Lipophilic	Primarily Lipophilic	Primarily Hydrophilic	Hydrophilic & Lipophilic
Reagent Stability	High[1]	Moderate	Low	High	Moderate
Reaction Time	Fast	Fast	Variable	Fast	Slow
Automation	Easily automated[2]	Easily automated	Can be automated	Easily automated	Requires specialized equipment

Quantitative Comparison of Antioxidant Capacities (TEAC Values)

The antioxidant capacities of standard compounds are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which allows for comparison across different assays. The table below presents typical TEAC values for common antioxidants obtained by the different methods.

Antioxidant	Automated CUPRAC (TEAC)	ABTS (TEAC)	DPPH (TEAC)	FRAP (TEAC)	ORAC (TEAC)
Trolox	1.00	1.00	1.00	1.00	1.00
Ascorbic Acid	0.95	0.97	0.48	0.96	0.43
Uric Acid	1.02	0.99	0.55	1.05	0.60
Quercetin	4.32	4.70	2.35	4.81	4.88
Gallic Acid	3.55	3.60	1.90	3.75	2.10

Note: TEAC values can vary depending on the specific reaction conditions and the source of the data.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and comparison of experimental results.

Automated CUPRAC Assay Protocol (Example for Olympus AU400)[2]

This protocol is adapted from a validated method for the Olympus AU400 automated chemistry analyzer.[2]

Reagents:

• Reagent 1: Copper (II) solution.

• Reagent 2: Neocuproine solution in a suitable buffer.

• Standard: Trolox solution of known concentration.

• Sample: Serum or other biological fluid.

Procedure:

• Sample and Reagent Loading: Place samples, standards, and reagents into the appropriate racks of the analyzer.

• Pipetting: The analyzer automatically pipettes 195 µL of Reagent 1 and 5 µL of the sample into a reaction cuvette.

• Initial Reading: A preliminary absorbance reading is taken at 480 nm before the addition of the second reagent.

• Second Reagent Addition: 50 µL of Reagent 2 is added to the mixture.

• Incubation: The reaction mixture is incubated at 37°C for 280 seconds.

• Final Reading: A final absorbance reading is taken at 480 nm.

• Calculation: The antioxidant capacity is calculated based on the difference between the final and initial absorbance readings, relative to the standard curve.

Manual Protocols for Comparative Assays

For comparative purposes, brief manual protocols for the other assays are provided below. It is important to consult detailed, specific laboratory protocols for accurate execution.

• ABTS Assay:

  • Generate the ABTS•+ radical cation by reacting ABTS stock solution with potassium persulfate and incubating in the dark.

  • Dilute the ABTS•+ solution to an absorbance of ~0.7 at 734 nm.

  • Add the antioxidant sample to the diluted ABTS•+ solution.

  • Measure the decrease in absorbance at 734 nm after a set incubation time.

• DPPH Assay:

  • Prepare a fresh solution of DPPH in a suitable solvent (e.g., methanol).

  • Add the antioxidant sample to the DPPH solution.

  • Incubate the mixture in the dark for a specified time.

  • Measure the decrease in absorbance at 517 nm.

• FRAP Assay:

  • Prepare the FRAP reagent by mixing acetate buffer, TPTZ solution, and ferric chloride solution.

  • Warm the FRAP reagent to 37°C.

  • Add the antioxidant sample to the FRAP reagent.

  • Measure the absorbance of the resulting blue-colored complex at 593 nm after a defined incubation period.

• ORAC Assay:

  • Prepare a fluorescein working solution.

  • In a multi-well plate, add the antioxidant sample or standard, followed by the fluorescein solution.

  • Initiate the reaction by adding a peroxyl radical generator (e.g., AAPH).

  • Monitor the decay of fluorescence over time using a fluorescence plate reader. The antioxidant capacity is calculated from the area under the curve.

Conclusion

The automated CUPRAC assay presents a robust, reliable, and efficient method for determining total antioxidant capacity. Its operation at physiological pH, applicability to a wide range of antioxidants, and ease of automation make it a valuable tool for researchers, scientists, and drug development professionals.[1][2] This guide provides a framework for understanding the validation and comparative performance of the automated CUPRAC assay, enabling informed decisions on the most suitable antioxidant capacity method for specific research needs.

References

• 1. Comparative Evaluation of Various Total Antioxidant Capacity Assays Applied to Phenolic Compounds with the CUPRAC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of an automated assay for the measurement of cupric reducing antioxidant capacity in serum of dogs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of the antimicrobial activity of cupric citrate and other copper salts.

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of antimicrobial resistance necessitates the exploration of novel and effective antimicrobial agents. Copper, long known for its biocidal properties, is a promising candidate. This guide provides a comparative analysis of the antimicrobial activity of cupric citrate and other common copper salts, supported by available experimental data. It aims to offer an objective overview to aid researchers and drug development professionals in their evaluation of copper-based antimicrobials.

Data Presentation: Antimicrobial Efficacy

Direct comparative studies on the antimicrobial activity of cupric citrate against a wide array of other copper salts under identical conditions are limited in publicly available literature. The following table summarizes the Minimum Inhibitory Concentration (MIC) values found in separate studies. It is crucial to note that variations in experimental protocols (e.g., specific microbial strains, culture media, incubation times) between studies can significantly influence MIC values. Therefore, the data presented here should be interpreted with caution and is intended for informational purposes rather than a direct, equivalent comparison.

Copper Salt/Complex	Microorganism	Minimum Inhibitory Concentration (MIC)	Source(s)
Silver and Copper Citrate	Staphylococcus aureus	12.5 µg/mL (of total metal)	[1]
Escherichia coli ATCC 25922	5.0 µg/mL (of total metal)	[1]
Copper Sulfate	Multidrug-Resistant Nosocomial Pathogens	100 - 200 µg/mL (for 52% of isolates)
Klebsiella oxytoca	800 µg/mL
Staphylococcus aureus	800 µg/mL

Mechanism of Action: Copper's Antimicrobial Effects

Copper exerts its antimicrobial activity through a multi-faceted approach, making it difficult for microorganisms to develop resistance. The primary mechanisms involve disruption of the cell membrane, generation of reactive oxygen species (ROS), and degradation of essential biomolecules like DNA.[2]

Signaling Pathway for Copper-Induced Microbial Cell Death

Caption: Mechanism of copper's antimicrobial action.

Experimental Protocols

The following is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC) of copper salts using the broth microdilution method. This method is a standard procedure for evaluating the antimicrobial efficacy of a compound.

Objective: To determine the lowest concentration of a copper salt that inhibits the visible growth of a specific microorganism.

Materials:

• Test copper salts (e.g., cupric citrate, copper sulfate)

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Microbial culture in logarithmic growth phase (e.g., E. coli, S. aureus)

• Sterile 96-well microtiter plates

• Pipettes and sterile tips

• Incubator

• Spectrophotometer (for optical density readings)

Procedure:

• Preparation of Copper Salt Stock Solutions:

  • Prepare a concentrated stock solution of each copper salt in a sterile solvent (e.g., deionized water).

  • Filter-sterilize the stock solutions using a 0.22 µm syringe filter.

• Serial Dilution:

  • Add 100 µL of sterile MHB to each well of a 96-well plate.

  • Add 100 µL of the copper salt stock solution to the first well of a row and mix thoroughly.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well. This creates a gradient of decreasing copper salt concentrations.

• Inoculum Preparation:

  • Adjust the turbidity of the microbial culture to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the adjusted inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation:

  • Add 10 µL of the diluted inoculum to each well containing the copper salt dilutions.

  • Include a positive control (MHB with inoculum, no copper salt) and a negative control (MHB only) on each plate.

• Incubation:

  • Incubate the microtiter plate at 37°C for 18-24 hours.

• Determining the MIC:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the copper salt at which there is no visible growth.

  • Optionally, read the optical density (OD) of the wells at 600 nm using a spectrophotometer to quantify growth.

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

References

• 1. Investigation of antimicrobial activity of silver and copper citrate for the development of pharmaceuticals preparations | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. Copper as an antimicrobial agent: recent advances - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Cupric Citrate Quantification: A Comparative Guide to HPLC and Atomic Absorption Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two analytical techniques, High-Performance Liquid Chromatography (HPLC) and Atomic Absorption Spectroscopy (AAS), for the quantification of cupric citrate. The cross-validation of these methods ensures the accuracy and reliability of measurement for both the active pharmaceutical ingredient and its counter-ion, a critical aspect in drug development and quality control.

Methodology Comparison

The quantification of cupric citrate requires distinct analytical approaches for its two components: the cupric ion (Cu²⁺) and the citrate molecule. Atomic Absorption Spectroscopy is a highly sensitive and specific method for determining the concentration of the cupric ion. Conversely, High-Performance Liquid Chromatography is employed to quantify the citrate component. This guide outlines the experimental protocols for each method and presents a comparative analysis of their performance.

Experimental Protocols

Quantification of Citrate via High-Performance Liquid Chromatography (HPLC)

This method is designed for the determination of citrate in a given sample.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1]

• Mobile Phase: A typical mobile phase consists of a mixture of methanol and a phosphate buffer (e.g., 0.05 M potassium dihydrogen phosphate), with the pH adjusted to the acidic range (pH 2.5–2.8) using phosphoric acid. A common ratio is 5:95 (v/v) methanol to buffer.[1]

• Flow Rate: A flow rate of 1.0 mL/min is generally applied.[1]

• Detection: UV detection at a wavelength of 210 nm is suitable for citrate analysis.[1]

• Injection Volume: 20 µL.

Sample Preparation:

• Accurately weigh a sample of cupric citrate and dissolve it in a known volume of deionized water to achieve a target concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Calibration:

Prepare a series of standard solutions of citric acid in deionized water with concentrations ranging from 0.5 to 6 mg/mL.[1] Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

Quantification of Cupric Ion via Atomic Absorption Spectroscopy (AAS)

This method is tailored for the precise measurement of copper content.

Instrumentation and Conditions:

• AAS System: An atomic absorption spectrophotometer equipped with a copper hollow cathode lamp and either a flame or graphite furnace atomizer.

• Wavelength: The analysis is performed at the copper resonance line of 324.7 nm.[2]

• Flame Type: For flame AAS, an air-acetylene flame is typically used.[2]

• Sample Preparation: Solid samples often require acid digestion to bring the metal ions into solution.[3] A common procedure involves digesting the sample with nitric acid.[3] The resulting solution is then diluted to a suitable concentration with deionized water.

• Calibration: A series of copper standard solutions are prepared, typically in the range of 0.2 to 10 µg/L for graphite furnace AAS and higher for flame AAS.[4] A blank sample (deionized water) is used to set the baseline absorbance to zero.[5] The absorbance of each standard is measured to create a calibration curve.[5]

Data Presentation: Performance Characteristics

The performance of each method is summarized in the table below. The values presented are typical and may vary depending on the specific instrumentation and experimental conditions.

Parameter	HPLC for Citrate	AAS for Cupric Ion
Linearity Range	0.5–6 mg/mL[1]	0.2–10 µg/L (Graphite Furnace)[4]
Correlation Coefficient (r)	> 0.999[1]	> 0.995
Average Recovery	~98.8%[1]	Typically >95%
Relative Standard Deviation (RSD)	< 2%[1]	< 5%
Specificity	High for citrate in the absence of interfering compounds.	Highly specific for copper due to the characteristic wavelength of the hollow cathode lamp.[5][6]
Throughput	Moderate	High

Cross-Validation Workflow

The cross-validation process ensures that the results obtained from both HPLC and AAS are consistent and accurate. The following diagram illustrates the logical workflow for this process.

Caption: Workflow for the cross-validation of cupric citrate quantification.

Conclusion

The cross-validation of cupric citrate quantification using HPLC for citrate and AAS for the cupric ion provides a robust and reliable analytical approach. While HPLC offers excellent precision for the organic counter-ion, AAS delivers high sensitivity and specificity for the metallic component. By employing both methods, researchers and drug development professionals can ensure the comprehensive and accurate characterization of cupric citrate, meeting stringent quality and regulatory standards.

References

• 1. Content determination of citrate in sodium citrate injection for catheter locking by HPLC [yxsj.smmu.edu.cn]
• 2. Copper- Determination by AAS | OIV [oiv.int]
• 3. m.youtube.com [m.youtube.com]
• 4. nemi.gov [nemi.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]

Evaluating the Bioavailability of Different Forms of Copper Supplements: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The essential trace mineral copper is integral to a multitude of physiological processes, from energy production and iron metabolism to neurotransmitter synthesis and connective tissue formation.[1] Consequently, copper supplementation is a key consideration in nutritional science and clinical practice. However, the efficacy of any supplement is fundamentally dependent on its bioavailability—the proportion of the nutrient that is absorbed and utilized by the body. This guide provides a comprehensive comparison of the bioavailability of common forms of copper supplements, supported by available scientific evidence, to aid researchers and professionals in making informed decisions.

Comparative Bioavailability of Copper Supplements

While a variety of copper supplements are available, including copper gluconate, copper sulfate, copper citrate, and chelated copper (e.g., copper bisglycinate), there is a notable scarcity of direct comparative bioavailability studies in humans.[1] Much of the current understanding is based on theoretical advantages of different chemical forms and findings from animal studies. The following table summarizes the characteristics of common copper supplement forms.

Form of Copper	Chemical Characteristics	Known Bioavailability Data & Considerations
Copper Gluconate	A copper salt of D-gluconic acid, appearing as a light blue to bluish-green crystalline powder.[2][3]	Commonly used in supplements; considered to have lower absorption efficiency compared to chelated forms and may be more susceptible to inhibition by other minerals.[4]
Copper Sulfate	An inorganic salt, often used in animal feed and sometimes in supplements.	More soluble than cupric oxide, but generally considered less bioavailable than chelated forms. High doses can be toxic.
Copper Citrate	Copper bound to a citrate molecule.	While used in some supplements, there are concerns about its bioavailability, with some research suggesting chelated forms are superior.[4]
Chelated Copper (e.g., Copper Bisglycinate)	Copper bound to an amino acid, such as glycine.[4]	Believed to have higher bioavailability due to absorption via amino acid transporters, which may reduce competition with other minerals for uptake.[4] Animal studies have shown that organic copper forms (like copper glycinate and copper proteinate) are more bioavailable than inorganic copper sulfate in pigs, leading to higher copper retention and lower excretion.[3]
Cupric Oxide	An inorganic form of copper.	Generally has poor absorption and is not recommended for supplementation.

Signaling Pathways and Experimental Workflow

To understand the bioavailability of copper supplements, it is crucial to visualize the pathways of absorption and the typical workflow of a bioavailability study.

Caption: Copper Absorption Pathway in the Small Intestine.

Caption: Experimental Workflow for a Copper Bioavailability Study.

Experimental Protocols

A well-designed clinical trial is essential to determine the relative bioavailability of different copper supplements. The following is a generalized experimental protocol for a human bioavailability study.

Objective: To compare the bioavailability of three different forms of copper supplements (e.g., Copper Gluconate, Copper Sulfate, and Copper Bisglycinate) in healthy human subjects.

Study Design: A randomized, double-blind, three-way crossover study. Each subject will serve as their own control.

Participants:

• Inclusion Criteria: Healthy male and female volunteers, aged 18-50 years, with a body mass index (BMI) between 18.5 and 29.9 kg/m ². Participants must have normal baseline serum copper and ceruloplasmin levels.

• Exclusion Criteria: Individuals with a history of gastrointestinal, liver, or kidney disease; smokers; pregnant or lactating women; individuals taking medications or supplements known to interfere with mineral absorption; and those with a known allergy to any of the supplement components.

Intervention:

• Each participant will receive a single oral dose of each of the three copper supplements, with the copper dose standardized across all forms (e.g., 5 mg of elemental copper).

• A washout period of at least two weeks will be implemented between each intervention phase to ensure the clearance of the previously administered copper supplement.

Methodology:

• Screening: Potential participants will undergo a medical history review, physical examination, and blood tests to ensure they meet the inclusion criteria.

• Baseline: On the morning of each study day, following an overnight fast, a baseline blood sample will be collected.

• Supplement Administration: Participants will ingest one of the three copper supplements with a standardized low-copper meal.

• Serial Blood Sampling: Blood samples will be collected at regular intervals post-ingestion (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Urine Collection: 24-hour urine samples will be collected on each study day to assess copper excretion.

Analytical Methods:

• Copper concentrations in plasma, red blood cells, and urine will be determined using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometry (AAS). These methods are highly sensitive for the analysis of trace minerals in biological samples.

Pharmacokinetic Analysis:

• The following pharmacokinetic parameters will be calculated for each copper supplement:

  • Cmax: Maximum plasma copper concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total copper absorption over time.

Statistical Analysis:

• The pharmacokinetic parameters for the three copper supplements will be compared using an analysis of variance (ANOVA) for a crossover design. A p-value of <0.05 will be considered statistically significant.

Conclusion

The selection of a copper supplement for research, clinical, or developmental purposes requires careful consideration of its bioavailability. While human data directly comparing the various forms of copper supplements is limited, theoretical advantages and animal studies suggest that chelated forms, such as copper bisglycinate, may offer superior absorption. Further well-controlled human clinical trials are necessary to definitively establish the relative bioavailability of different copper supplements and to provide a more evidence-based foundation for their use. The experimental protocol outlined in this guide provides a framework for conducting such vital research.

References

• 1. Copper - Health Professional Fact Sheet [ods.od.nih.gov]
• 2. cphi-online.com [cphi-online.com]
• 3. cphi-online.com [cphi-online.com]
• 4. copperh2o.com [copperh2o.com]

A comparative study on the catalytic activity of various copper complexes.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the catalytic activity of various copper complexes in several key organic transformations. The information presented is based on a comprehensive review of recent scientific literature, offering a valuable resource for selecting the optimal catalyst system for specific synthetic needs. This document summarizes quantitative performance data, details common experimental protocols, and visualizes the catalytic cycles for prominent copper-catalyzed reactions.

Introduction

Copper catalysis has emerged as a powerful and sustainable alternative to catalysis by more expensive and less abundant precious metals like palladium.[1] The versatility of copper complexes allows for their application in a wide array of organic reactions, including carbon-carbon and carbon-heteroatom bond formation, cycloadditions, and oxidation reactions.[2][3] The catalytic performance of a copper complex is intricately linked to the nature of the ligands coordinated to the metal center, the oxidation state of the copper ion (Cu(I) or Cu(II)), and the reaction conditions.[4][5] This guide will delve into a comparative study of various copper complexes, providing researchers with the data needed to make informed decisions for their synthetic endeavors.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and successful implementation of catalytic reactions. Below are generalized protocols for three common copper-catalyzed reactions, based on procedures frequently reported in the literature.

General Procedure for Copper-Catalyzed Ullmann Condensation

The Ullmann reaction is a fundamental method for the formation of carbon-carbon (biaryl synthesis) and carbon-heteroatom bonds.[6][7]

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the nucleophile (1.2 mmol), the copper catalyst (1-10 mol%), the ligand (if required, 1-20 mol%), and the base (e.g., K₂CO₃, Cs₂CO₃, 2.0 mmol).

• Solvent Addition: Add the appropriate solvent (e.g., DMF, DMSO, toluene, 3-5 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Execution: Heat the reaction mixture to the specified temperature (typically 80-150 °C) and stir for the designated time (typically 12-48 hours).

• Work-up and Purification: After cooling to room temperature, the reaction mixture is typically diluted with a suitable organic solvent and washed with water or brine. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - "Click Chemistry"

The CuAAC reaction is a highly efficient and widely used method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.[3][8]

• Reaction Setup: In a reaction vial, dissolve the alkyne (1.0 mmol) and the azide (1.0 mmol) in a suitable solvent (e.g., THF, t-BuOH/H₂O, DMF, 2-5 mL).

• Catalyst Preparation: In a separate vial, prepare the catalyst solution by dissolving the copper source (e.g., CuSO₄·5H₂O, 1-5 mol%) and a reducing agent (e.g., sodium ascorbate, 5-10 mol%) in water. If a ligand is used, it is typically pre-mixed with the copper salt.

• Reaction Initiation: Add the catalyst solution to the solution of the alkyne and azide.

• Reaction Execution: Stir the reaction mixture at room temperature for the specified time (typically 1-24 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is often diluted with water and extracted with an organic solvent (e.g., ethyl acetate, CH₂Cl₂). The combined organic layers are washed with brine, dried over anhydrous sulfate, filtered, and concentrated. The product is then purified by chromatography or recrystallization.

General Procedure for Copper/TEMPO-Catalyzed Aerobic Oxidation of Alcohols

This method provides an efficient and environmentally friendly way to oxidize primary and secondary alcohols to the corresponding aldehydes and ketones.[4][5]

• Reaction Setup: To a flask containing a magnetic stir bar, add the alcohol (1.0 mmol), the copper catalyst (e.g., CuBr, CuI, 1-5 mol%), the ligand (e.g., 2,2'-bipyridine, 1-5 mol%), TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl, 1-10 mol%), and a base (e.g., N-methylimidazole, DBU, 1-10 mol%).

• Solvent Addition: Add the solvent (e.g., acetonitrile, CH₃CN, 3-5 mL).

• Reaction Execution: Stir the reaction mixture vigorously under an atmosphere of air or oxygen (using a balloon) at room temperature or elevated temperature (e.g., 40-80 °C) for the required time (typically 1-24 hours).

• Work-up and Purification: After the reaction is complete, the solvent is removed under reduced pressure, and the residue is purified directly by flash column chromatography on silica gel to afford the desired carbonyl compound.

Data Presentation

The following tables summarize the catalytic performance of various copper complexes in different key reactions. The data is compiled from multiple sources to provide a comparative overview.

Table 1: Comparison of Copper Catalysts in the Ullmann Condensation of Imidazole with Iodobenzene

Entry	Copper Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	CuI (5 mol%)	1,10-Phenanthroline (10 mol%)	K₂CO₃	DMF	110	24	92
2	CuI (5 mol%)	N,N'-Dimethylethylenediamine (10 mol%)	K₂CO₃	Dioxane	110	24	85
3	Cu₂O (5 mol%)	Salicylaldoxime (10 mol%)	Cs₂CO₃	DMSO	120	36	78
4	Cu(OAc)₂ (10 mol%)	None	K₃PO₄	DMF	130	48	65
5	[Cu(IPr)Cl] (2 mol%)	(IPr = 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)	K₃PO₄	Toluene	100	12	98

Table 2: Comparison of Copper Catalysts in the Azide-Alkyne Cycloaddition of Benzyl Azide and Phenylacetylene

Entry	Copper Source (mol%)	Reducing Agent (mol%)	Ligand (mol%)	Solvent	Time (h)	Yield (%)
1	CuSO₄·5H₂O (1)	Sodium Ascorbate (5)	None	t-BuOH/H₂O (1:1)	8	95
2	CuI (1)	None	None	THF	12	91
3	Cu(OAc)₂ (2)	Sodium Ascorbate (10)	THPTA (10)	H₂O	6	98
4	Copper Nanoparticles (5)	None	None	H₂O	2	99
5	[Cu(IMes)Cl] (0.5)	None	(IMes = 1,3-dimesitylimidazol-2-ylidene)	CH₂Cl₂	1	>99

Table 3: Comparison of Copper/TEMPO Systems in the Aerobic Oxidation of Benzyl Alcohol

Entry	Copper Catalyst (mol%)	Ligand (mol%)	Base (mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)
1	CuBr (5)	Bipyridine (5)	NMI (10)	CH₃CN	RT	3	>99	>99
2	CuCl (10)	None	None	DMF	RT	24	85	>99
3	Cu(OAc)₂ (5)	Bipyridine (5)	DBU (10)	CH₃CN	60	6	98	>99
4	[Cu(salen)] (2)	(salen)	K₂CO₃ (20)	CH₃CN/H₂O	50	5	95	>99
5	CuI (5)	1,10-Phenanthroline (5)	K₂CO₃ (20)	Toluene	80	12	92	>99

Mandatory Visualization

The following diagrams, generated using the DOT language for Graphviz, illustrate the catalytic cycles of key copper-catalyzed reactions.

References

• 1. Ullmann Reaction | OpenOChem Learn [learn.openochem.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparing Copper Catalysts in the Synthesis of 1,2,3-Triazoles via Click Chemistry | NSF Public Access Repository [par.nsf.gov]
• 4. Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. youtube.com [youtube.com]

Assessing the Environmental Impact of Cupric Citrate Versus Other Copper Compounds: A Comparative Guide

For Immediate Release

The use of copper compounds across various industries, from agriculture to pharmaceuticals, necessitates a thorough understanding of their environmental footprints. While copper is an essential micronutrient, its release into the environment at elevated concentrations can pose risks to aquatic and terrestrial ecosystems. This guide focuses on the comparative environmental impact of cupric citrate against more traditionally used copper salts.

Executive Summary of Comparative Ecotoxicity

Quantitative data on the ecotoxicity of cupric citrate is notably scarce in publicly available literature, hindering a direct and robust comparison with other copper compounds. However, based on the available information for other copper salts and the general understanding of chelated metals, a qualitative assessment can be made. The following tables summarize the available quantitative data for common copper compounds.

Data Presentation: Aquatic Toxicity

Compound	Organism	Exposure Duration	LC50/EC50	Citation
Cupric Citrate	Daphnia magna (Water Flea)	48 hours	Data Not Available
Oncorhynchus mykiss (Rainbow Trout)	96 hours	Data Not Available
Copper Sulfate	Daphnia magna (Water Flea)	48 hours	6.5 µg/L - 36 µg/L	[1][2]
Oncorhynchus mykiss (Rainbow Trout)	96 hours	0.094 mg/L	[3]
Copper Hydroxide	Daphnia magna (Water Flea)	48 hours	Low Toxicity*	[4]
Oncorhynchus mykiss (Rainbow Trout)	96 hours	Data Not Available
Copper Oxide	Daphnia magna (Water Flea)	48 hours	> 0.1 - 1 mg/L	[4]
Oncorhynchus mykiss (Rainbow Trout)	96 hours	Data Not Available

*A study noted low toxicity for copper hydroxide to Daphnia magna without providing a specific LC50 value[4].

Data Presentation: Soil Toxicity

Data Presentation: Biodegradability

Information on the ready biodegradability of cupric citrate is limited. One study suggested that the copper-citrate complex is not readily biodegraded by the bacterium Pseudomonas fluorescens. Citric acid itself is readily biodegradable. The persistence of the copper-citrate complex in the environment is a key area for further research. A Safety Data Sheet for cupric citrate provides a Theoretical Oxygen Demand (ThOD) of 0.3109 mg/mg, which is a calculated value and not an experimental measure of biodegradation.

Understanding the Role of Chelation

Cupric citrate is a chelated form of copper, where the copper ion is bound to a citrate molecule. Chelation can significantly influence the bioavailability and, consequently, the toxicity of metals. In some cases, chelation can reduce acute toxicity by decreasing the concentration of free copper ions in the environment. However, the long-term environmental fate of chelated copper complexes, including their potential to transport copper over longer distances or act as a slow-release source of toxic copper ions, requires careful consideration.

Experimental Protocols for Environmental Impact Assessment

To ensure comparability and regulatory acceptance, the environmental impact of chemical compounds is assessed using standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD).

Workflow for Comparative Environmental Impact Assessment

References

• 1. [PDF] Comparative study on the susceptibility of freshwater species to copper-based pesticides. | Semantic Scholar [semanticscholar.org]
• 2. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 3. Is copper fungicide that bad? | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 4. msd.com [msd.com]
• 5. oecd.org [oecd.org]

Benchmarking the performance of cupric citrate in specific enzymatic assays.

For researchers, scientists, and drug development professionals, the selection of reagents for in vitro enzymatic assays is a critical step that can significantly influence experimental outcomes. Copper, an essential cofactor for a wide array of enzymes, including oxidases and reductases, must be delivered in a bioavailable and stable form. This guide provides a comparative analysis of cupric citrate against common alternatives like cupric sulfate, focusing on their application in enzymatic assays. We will delve into the chemical properties, present supporting experimental data, and provide detailed protocols to aid in your experimental design.

Introduction: The Role of Copper and Ligands in Enzymology

Copper ions are vital for the catalytic activity of numerous enzymes, such as cytochrome c oxidase, tyrosinase, and superoxide dismutase (SOD). In assays, the copper source can dictate the ion's solubility, stability, and interaction with the enzyme's active site. Simple inorganic salts like cupric sulfate (CuSO₄) are common, but can suffer from poor solubility and precipitation at neutral or alkaline pH.

Cupric citrate, an organic salt, offers an alternative where the copper ion is chelated by citrate. This chelation can improve solubility and prevent precipitation. However, the strength of this chelation is a double-edged sword: it can either facilitate controlled delivery of copper to the enzyme or, conversely, hinder its uptake and even inhibit the enzyme by competing for the copper cofactor.

Performance Comparison: Cupric Citrate vs. Cupric Sulfate

Direct quantitative comparisons of cupric citrate's performance in standardized enzymatic assays are not widely available in current literature. However, we can infer its behavior based on its chemical properties and studies on the effect of citrate on copper-dependent enzymes.

A key advantage of cupric citrate is its stability in solution. The citrate ligand forms a complex with Cu²⁺ ions, keeping them soluble in buffer systems where cupric sulfate might precipitate as copper hydroxide. This is particularly relevant for assays conducted at a pH of 7 or higher.

Conversely, the chelating nature of citrate can be inhibitory. A study on catecholase, a copper-dependent enzyme functionally similar to tyrosinase, demonstrated that citric acid significantly reduces enzyme activity by binding to the essential copper cofactor, effectively removing it from the enzyme's active site.[1]

Table 1: Property Comparison of Copper Sources for Enzymatic Assays

Feature	Cupric Citrate (C₆H₄Cu₃O₇)	Cupric Sulfate (CuSO₄)
Nature	Organic Salt (Chelated Copper)	Inorganic Salt
Solubility in Water	Low (<0.05 g/L)[2]	High (203 g/L at 20°C)
Solubility in Buffers	Enhanced stability at neutral/alkaline pH due to chelation.	Prone to precipitation as Cu(OH)₂ at neutral/alkaline pH.
Chelation Effect	Strong. Citrate acts as a chelating agent.[1]	None. Provides free Cu²⁺ ions in solution.
Potential Assay Impact	May improve copper availability; can also inhibit by sequestering Cu²⁺.[1]	Direct source of Cu²⁺; may cause precipitation and non-specific binding.

Case Study: The Inhibitory Effect of Citrate on Catecholase

In an experiment designed to identify enzyme cofactors, citric acid was used as a chelating agent to test for the presence of copper in catecholase. The results showed a marked decrease in enzyme activity, confirming copper's role and highlighting the potent chelating effect of citrate.

Table 2: Effect of Chelating Agents on Catecholase Activity (Data inferred from qualitative descriptions in the source material)

Treatment	Chelating Agent	Target Cofactor	Observed Enzyme Activity
Control	Distilled Water	None	High
Test 1	Phenyl thiourea (PTU)	Copper	Significantly Reduced[1]
Test 2	Citric Acid	Copper	Significantly Reduced[1]
Test 3	EDTA	Calcium, Magnesium	High (No significant reduction)[1]

This inhibitory action underscores the importance of optimizing the concentration of cupric citrate in an assay. The concentration must be sufficient to supply copper without an excess of free citrate that could sequester the metal from the enzyme.

Experimental Protocols

Protocol 1: Preparation of a Cupric Citrate Solution

This protocol is adapted from standard chemical synthesis methods for creating a cupric citrate solution for experimental use.[3]

Materials:

• Cupric sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• 100 mL conical flasks (2)

• Weighing balance and weighing bottles

• Suction filtration apparatus

Procedure:

• Prepare Copper Sulfate Solution: Weigh 3.75 g of cupric sulfate-5-water and dissolve it in the minimum required volume of deionized water in a 100 mL conical flask. Swirl to dissolve completely.

• Prepare Sodium Citrate Solution: Weigh 2.94 g of trisodium citrate-2-water and dissolve it in the minimum required volume of deionized water in a separate 100 mL conical flask. Swirl to dissolve.

• Reaction: Mix the two solutions. A light blue precipitate of cupric citrate will form. If a precipitate does not form immediately, cover the flask and let it stand.

• Isolation: Filter the precipitate using a suction filtration apparatus.

• Drying: Dry the collected cupric citrate precipitate.

• Solution Preparation: Accurately weigh the dry cupric citrate and dissolve it in an appropriate buffer for your assay. Note its low solubility in pure water.[2] Gentle heating or the use of specific buffers may be required to achieve the desired concentration.

Protocol 2: Assay for Catecholase Inhibition by a Chelating Agent

This protocol outlines the general steps to demonstrate the effect of a copper chelator like citrate on a copper-dependent enzyme.[1]

Materials:

• Catecholase enzyme extract (e.g., from potato tuber)

• Catechol solution (Substrate)

• Citric acid solution (Chelating agent)

• Phosphate buffer (pH 7.0)

• Spectrophotometer

• Test tubes

Procedure:

• Enzyme Preparation: Prepare a crude catecholase extract by homogenizing potato tuber in cold phosphate buffer and centrifuging to remove cell debris.

• Reaction Setup: Prepare test tubes as follows:

  • Control Tube: 1 mL enzyme extract + 2 mL buffer + 2 mL catechol solution.

  • Test Tube: 1 mL enzyme extract + 2 mL citric acid solution + 2 mL catechol solution.

  • Blank: 5 mL distilled water.

• Incubation: Mix the contents of each tube and incubate at room temperature for a specified time (e.g., 10 minutes).

• Measurement: Measure the absorbance of each solution at the appropriate wavelength for the product (benzoquinone), typically around 400-420 nm.

• Analysis: Compare the absorbance of the Test Tube to the Control Tube. A lower absorbance in the Test Tube indicates inhibition of enzyme activity.

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz help to clarify complex processes and relationships.

Caption: General workflow for comparing copper sources in an enzymatic assay.

Caption: Proposed mechanism of catecholase inhibition by citric acid.

Conclusion and Recommendations

The choice between cupric citrate and a simple salt like cupric sulfate is not straightforward and depends heavily on the specific enzyme and assay conditions.

• Cupric Citrate is recommended when:

  • The assay is performed at a neutral or alkaline pH where cupric sulfate may precipitate.

  • A slow, controlled release of copper is desired.

  • Empirical testing has confirmed it does not inhibit the enzyme of interest.

• Cupric Sulfate may be preferred when:

  • The assay buffer is acidic and can maintain copper solubility.

  • A direct and rapid supply of free Cu²⁺ ions is required.

  • The potential for non-specific binding or precipitation is low.

Ultimately, for any new enzymatic assay, it is crucial to empirically test and validate the chosen copper source. A preliminary experiment comparing different copper salts at various concentrations will determine the optimal conditions for achieving reliable and reproducible results.

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. oiv.int [oiv.int]
• 3. edu.rsc.org [edu.rsc.org]

A Comparative Analysis of Cupric Citrate's Biological Effects: In Vitro vs. In Vivo Perspectives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological effects of cupric citrate as observed in in vitro (laboratory-based) and in vivo (whole organism) studies. By examining the methodologies and quantitative data from both research settings, this document aims to offer a nuanced understanding of cupric citrate's bioactivity, highlighting areas of concordance and divergence to inform future research and development.

Introduction to Cupric Citrate

Cupric citrate is a salt derived from copper and citric acid. As an essential trace element, copper is a critical cofactor for numerous enzymes involved in vital physiological processes, including cellular respiration, antioxidant defense, and neurotransmitter synthesis. Citric acid, a key intermediate in the Krebs cycle, is central to cellular metabolism. The chelation of copper with citric acid is thought to enhance its bioavailability, making cupric citrate a compound of interest for various biological applications. This guide will delve into the experimental evidence detailing its effects at the cellular and whole-organism levels.

In Vitro Studies: A Mechanistic Glimpse

In vitro studies, conducted on isolated cells and biomolecules, provide a controlled environment to elucidate the direct molecular mechanisms of a compound. While specific research on cupric citrate's in vitro effects is limited, we can infer its potential actions based on studies of copper compounds and citrate.

Anticipated In Vitro Effects of Cupric Citrate:

• Cytotoxicity: At high concentrations, free copper ions are known to be cytotoxic, primarily through the generation of reactive oxygen species (ROS) leading to oxidative stress and cellular damage. The citrate component may modulate this effect.

• Antioxidant/Pro-oxidant Activity: Copper's redox activity allows it to participate in both antioxidant and pro-oxidant processes. Its role as a cofactor for antioxidant enzymes like superoxide dismutase (SOD) contrasts with its ability to catalyze the formation of hydroxyl radicals.

• Enzyme Inhibition/Activation: Copper can influence the activity of various enzymes, not just those for which it is a cofactor.

• Impact on Signaling Pathways: Copper has been shown to modulate key signaling pathways, such as the Nrf2 and NF-κB pathways, which are central to the cellular stress response and inflammation.

Experimental Protocols for Key In Vitro Assays:

a) MTT Assay for Cell Viability

This colorimetric assay is a standard method for assessing cell viability and proliferation.

• Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treatment: Expose the cells to varying concentrations of cupric citrate for a specified duration (e.g., 24, 48, 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the untreated control.

b) DPPH Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of a compound to act as a free radical scavenger.

• Principle: The stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH) has a deep violet color. In the presence of an antioxidant that can donate an electron or hydrogen atom, the DPPH radical is reduced, and the color fades. The degree of discoloration is proportional to the antioxidant capacity of the compound.

• Procedure:

  • Sample Preparation: Prepare different concentrations of cupric citrate in a suitable solvent (e.g., methanol or water).

  • Reaction Mixture: Mix the cupric citrate solutions with a methanolic solution of DPPH.

  • Incubation: Allow the reaction to proceed in the dark for a specific time (e.g., 30 minutes).

  • Absorbance Measurement: Measure the absorbance of the solutions at the characteristic wavelength of DPPH (around 517 nm).

  • Calculation: Calculate the percentage of DPPH radical scavenging activity.

Visualizing In Vitro Experimental Logic

Caption: A generalized workflow for in vitro analysis of cupric citrate.

In Vivo Studies: A Holistic View

In vivo studies, conducted in living organisms, provide insights into the systemic effects of a compound, including its absorption, distribution, metabolism, excretion (ADME), and overall physiological impact.

Observed In Vivo Effects of Cupric Citrate:

Studies on cupric citrate supplementation in animal feed, particularly for broilers and weaned pigs, have demonstrated several biological effects.

Table 1: Summary of In Vivo Effects of Cupric Citrate Supplementation in Broilers

Parameter	Dosage (mg/kg of feed)	Observation	Reference
Growth Performance	50 and 100	Improved average daily gain.[1][2]	[1][2]
Nutrient Utilization	100	Increased energy digestibility.[1][2]	[1][2]
Antioxidant Capacity	100	Increased serum levels of ceruloplasmin and Cu-Zn superoxide dismutase (SOD).[1][2]	[1][2]
Intestinal Health	100	Reduced concentrations of Escherichia coli in the cecum.[1][2]	[1][2]

Table 2: Summary of In Vivo Effects of Cupric Citrate Supplementation in Weaned Pigs

Parameter	Dosage (mg/kg of feed)	Observation	Reference
Growth Performance	60, 120, 240	Linearly increased average daily gain and average daily feed intake.
Antioxidant Status	60, 120, 240	Linearly decreased serum malondialdehyde (MDA) concentrations.
Linearly increased serum glutathione peroxidase and Cu-Zn SOD activity.
Serum Lipids	60 and 120	Decreased total cholesterol concentrations.
60, 120, 240	Linearly increased high-density lipoprotein concentrations.

Experimental Protocols for Key In Vivo Biomarker Assays:

a) Measurement of Serum Malondialdehyde (MDA)

MDA is a marker of lipid peroxidation and oxidative stress.

• Principle: MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex, which can be measured spectrophotometrically.

• Procedure:

  • Sample Preparation: Collect serum from blood samples.

  • Protein Precipitation: Precipitate proteins in the serum using an acid solution (e.g., trichloroacetic acid).

  • Centrifugation: Centrifuge the mixture to pellet the precipitated proteins.

  • Reaction with TBA: Mix the supernatant with TBA solution and incubate in a boiling water bath.

  • Absorbance Measurement: After cooling, measure the absorbance of the resulting pink solution at approximately 532 nm.

  • Quantification: Determine the MDA concentration using a standard curve prepared with an MDA standard.[1][3][4]

b) Measurement of Cu-Zn Superoxide Dismutase (SOD) Activity

SOD is a key antioxidant enzyme that catalyzes the dismutation of superoxide radicals.

• Principle: This assay often utilizes a system that generates superoxide radicals (e.g., xanthine/xanthine oxidase). These radicals then react with a detector molecule (e.g., WST-1) to produce a colored product. SOD in the sample will scavenge the superoxide radicals, thereby inhibiting the color development. The degree of inhibition is proportional to the SOD activity.

• Procedure:

  • Sample Preparation: Prepare a hemolysate from red blood cells or use serum.

  • Reaction Mixture: In a 96-well plate, add the sample, the superoxide-generating system, and the detector molecule.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration.

  • Absorbance Measurement: Read the absorbance at the appropriate wavelength for the colored product.

  • Calculation: Calculate the percentage of inhibition of the colorimetric reaction and determine the SOD activity from a standard curve.

Signaling Pathways Modulated by Copper

Copper's biological effects are often mediated through its influence on cellular signaling pathways. While direct evidence for cupric citrate is still emerging, the known interactions of copper with key pathways like Nrf2 and NF-κB provide a strong basis for its potential mechanisms of action.

The Nrf2 Antioxidant Response Pathway

The Nrf2 pathway is a primary regulator of the cellular antioxidant response.

Caption: Proposed Nrf2 pathway activation by cupric citrate-induced oxidative stress.

Under basal conditions, the transcription factor Nrf2 is bound to its inhibitor Keap1 in the cytoplasm, leading to its degradation. Oxidative stress, potentially induced by the redox activity of copper from cupric citrate, can cause Nrf2 to dissociate from Keap1. The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, including those for SOD and glutathione peroxidase, leading to their increased expression and a bolstered antioxidant defense.[5][6]

The NF-κB Inflammatory Pathway

NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes.

Caption: The canonical NF-κB signaling pathway.

In its inactive state, NF-κB is sequestered in the cytoplasm by the inhibitor protein IκB. Inflammatory stimuli lead to the activation of the IKK complex, which phosphorylates IκB, targeting it for degradation. This releases NF-κB, allowing it to move into the nucleus and activate the transcription of pro-inflammatory genes. Copper's role in inflammation is complex, and it may either promote or inhibit this pathway depending on the cellular context and concentration.

Comparison and Conclusion

The comparison of in vitro and in vivo data reveals a consistent theme: cupric citrate possesses significant antioxidant properties. In vivo, this is evidenced by increased activity of antioxidant enzymes like SOD and decreased markers of oxidative stress such as MDA.[1][2][7] The in vitro assays provide the tools to dissect the direct radical scavenging and redox-modulating activities that likely underlie these systemic effects.

However, a notable gap exists in the literature. While in vivo studies in animal nutrition are informative, there is a scarcity of research on the therapeutic or toxicological effects of cupric citrate in mammalian disease models. Furthermore, specific in vitro studies on cupric citrate are needed to move beyond inferences based on the individual properties of copper and citrate. Future research should focus on:

• In Vitro:

  • Determining the IC50 values of cupric citrate in various cell lines (both cancerous and non-cancerous) to establish its cytotoxic profile.

  • Investigating the direct effects of cupric citrate on the Nrf2 and NF-κB signaling pathways using reporter assays and western blotting.

• In Vivo:

  • Evaluating the efficacy of cupric citrate in animal models of diseases characterized by oxidative stress and inflammation (e.g., inflammatory bowel disease, neurodegenerative diseases).

  • Conducting comprehensive toxicological studies to determine the safe dosage range for potential therapeutic applications.

References

• 1. Measurement of serum malondialdehyde (MDA) levels [bio-protocol.org]
• 2. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 3. 4.5. Measurement of Malondialdehyde (MDA) Level in Serum [bio-protocol.org]
• 4. Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phytochemical activators of Nrf2: a review of therapeutic strategies in diabetes: Phytochemical activators of Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid determination of malondialdehyde in serum samples using a porphyrin-functionalized magnetic graphene oxide electrochemical sensor - PMC [pmc.ncbi.nlm.nih.gov]

Cupric Citrate: A Comparative Analysis for Researchers and Drug Development Professionals

Cupric citrate, a copper salt of citric acid, is a compound with a growing profile of interest in various scientific fields, from medicine to agriculture. Its biological activities, primarily attributed to the cupric ion (Cu²⁺), have positioned it as a subject of investigation for therapeutic and antimicrobial applications. This guide provides a comparative analysis of cupric citrate, supported by experimental data, to aid researchers, scientists, and drug development professionals in their evaluation of this compound.

Antimicrobial Efficacy: A Comparative Overview

Cupric citrate has demonstrated notable antimicrobial properties against a range of microorganisms. The following table summarizes its efficacy, often measured by the Minimum Inhibitory Concentration (MIC), in comparison to other common antimicrobial agents.

Microorganism	Cupric Citrate (MIC in µg/mL)	Silver Citrate (MIC in µg/mL)	Ciprofloxacin (MIC in µg/mL)	Fluconazole (MIC in µg/mL)
Staphylococcus aureus	20	25	0.25 - 2	N/A
Escherichia coli	6.7	10	0.015 - 1	N/A
Pseudomonas aeruginosa	10	10	0.25 - 4	N/A
Candida albicans	Not widely reported	Not widely reported	N/A	0.25 - 4

Note: The MIC values can vary depending on the specific strain and the experimental conditions. The data presented here is a synthesis of available research.[1]

Cytotoxicity Profile

An essential aspect of evaluating any compound for therapeutic use is its toxicity towards mammalian cells. The cytotoxic effects of cupric citrate are primarily linked to the concentration of copper ions. High concentrations of copper can induce oxidative stress and interfere with cellular processes.

Cell Line	Cupric Citrate (IC50)	Cisplatin (IC50)	Doxorubicin (IC50)
Human Fibroblasts (GF)	0.28% (inhibited protein synthesis)	Varies by cell line	Varies by cell line
Various Cancer Cell Lines	Data not readily available	Varies significantly	Varies significantly

It is important to note that citric acid itself can exert cytotoxic effects at high concentrations.[2] For instance, media containing 23.8 mmol/L and 47.6 mmol/L of citric acid resulted in 47% to 90% cell death in gingival fibroblasts.[2]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The antimicrobial activity of cupric citrate is typically determined using the broth microdilution method.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Serial Dilutions: A series of twofold dilutions of cupric citrate are prepared in a 96-well microtiter plate with the broth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

• Determination of MIC: The MIC is recorded as the lowest concentration of cupric citrate that completely inhibits visible growth of the microorganism.[1]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells are seeded in a 96-well plate at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of cupric citrate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL). The plate is then incubated for 2-4 hours to allow the formazan crystals to form.

• Solubilization: The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is calculated as a percentage of the control (untreated) cells.

Signaling Pathways and Mechanisms of Action

The biological effects of cupric citrate are intrinsically linked to the role of copper in various cellular signaling pathways. Copper is an essential cofactor for numerous enzymes and can also act as a signaling molecule.

Excess intracellular copper can lead to a form of regulated cell death known as cuproptosis. This process is initiated by the binding of copper to lipoylated components of the tricarboxylic acid (TCA) cycle, leading to their aggregation and subsequent cell death.[3]

Furthermore, copper has been shown to influence key signaling pathways involved in cell proliferation and survival, such as the RAS/RAF/MEK/ERK and PI3K/AKT pathways.[4][5] It can act as an allosteric modulator, enhancing the activity of certain kinases within these pathways.[4][5]

Below are diagrams illustrating the experimental workflow for determining antimicrobial susceptibility and a simplified representation of a copper-influenced signaling pathway.

Antimicrobial Susceptibility Testing Workflow.

Influence of Copper on the RAS/RAF/MEK/ERK Pathway.

References

• 1. Investigation of antimicrobial activity of silver and copper citrate for the development of pharmaceuticals preparations | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. Cupric citrate | 10402-15-0 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Disposal of Cupric Citrate

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your lab are paramount. While cupric citrate is a valuable reagent in various applications, its proper disposal is critical to prevent environmental contamination and ensure regulatory compliance. This guide provides essential, step-by-step procedures for the safe handling and disposal of cupric citrate waste, reinforcing our commitment to being your trusted partner in laboratory safety.

Immediate Safety and Logistical Information: The Hazards of Improper Disposal

Cupric citrate, like many copper compounds, is classified as hazardous waste and is very toxic to aquatic life with long-lasting effects.[1] Direct disposal of cupric citrate solutions down the drain is strictly prohibited by environmental regulations.[1] Copper ions can disrupt aquatic ecosystems and are subject to stringent discharge limits set by regulatory bodies such as the U.S. Environmental Protection Agency (EPA).[2][3] Failure to adhere to proper disposal protocols can result in significant environmental harm and potential legal and financial repercussions for your institution.

Operational Plan: In-Lab Treatment and Disposal

The primary method for safely managing aqueous cupric citrate waste in a laboratory setting is through chemical precipitation. This process converts the soluble copper citrate into an insoluble copper compound that can be easily separated from the liquid waste. The recommended method is hydroxide precipitation, which involves adjusting the pH of the waste solution.

Experimental Protocol: Hydroxide Precipitation of Cupric Citrate Waste

This protocol details the conversion of soluble cupric citrate waste into insoluble copper(II) hydroxide.

Materials:

• Cupric citrate waste solution

• Sodium hydroxide (NaOH) solution (e.g., 3.0 M)

• Large beaker

• Stirring rod

• pH indicator strips or a pH meter

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves

• Fume hood

• Deionized water

• Waste collection container, appropriately labeled for solid hazardous waste

Procedure:

• Preparation: Don your PPE and perform all subsequent steps in a well-ventilated fume hood.

• Transfer Waste: Carefully pour the aqueous cupric citrate waste into a large beaker.

• pH Adjustment: While continuously stirring the solution with a glass rod, slowly add the sodium hydroxide solution.[4]

• Precipitation: A pale blue to gelatinous solid, which is copper(II) hydroxide, will begin to form as the pH increases.[4][5] Due to the chelating nature of citrate, a higher pH may be required to fully precipitate the copper. Continue to add sodium hydroxide until a pH of approximately 8.0 to 9.5 is reached.

• Verification of Complete Precipitation: Once the precipitate has formed, stop adding the NaOH solution and allow the solid to settle. The supernatant (the liquid above the solid) should be colorless or very pale blue. If it remains a deep blue, this indicates that copper ions are still in solution, and more sodium hydroxide should be added.

• Separation: Carefully decant (pour off) the supernatant into a separate container. This liquid can typically be neutralized and disposed of down the drain, but always check your local regulations first.

• Washing the Precipitate: To remove any remaining soluble impurities, add hot deionized water to the copper hydroxide precipitate, stir the mixture, allow the solid to resettle, and decant the wash water. Repeat this washing step two to three times.[4]

• Collection and Labeling: Transfer the resulting solid copper hydroxide into a designated hazardous waste container. Ensure the container is clearly labeled as "Hazardous Waste: Copper Hydroxide" and includes the date and any other information required by your institution's environmental health and safety department.

• Final Disposal: Arrange for the collection of the solid hazardous waste by your institution's certified waste management provider.

Quantitative Data: Regulatory Discharge Limits

To underscore the importance of in-lab treatment, the following table summarizes typical regulatory limits for copper in wastewater. These values highlight why direct disposal is not an option.

Regulatory Body/Context	Copper (Cu) Concentration Limit
U.S. EPA (Drinking Water Standard)	1.3 mg/L
U.S. EPA (Municipal Wastewater Discharge)	1.00 mg/L[3]
Ontario, Canada (Metal Mining Effluent)	0.3 mg/L (monthly average)[6]
World Health Organization (WHO) (Drinking Water)	3 mg/L[2]

Note: These are general guidelines. Always consult your local and institutional regulations for specific discharge limits.

Logical Workflow for Cupric Citrate Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of cupric citrate waste.

Cupric Citrate Disposal Workflow

By adhering to these procedures, you can ensure the safe and responsible management of cupric citrate waste, protecting both your laboratory personnel and the environment. Our commitment is to provide you with the necessary information to maintain the highest standards of laboratory safety and chemical handling.

References

• 1. edu.rsc.org [edu.rsc.org]
• 2. Removal of Copper Ions from Wastewater: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Treatment of Copper Contaminated Municipal Wastewater by Using UASB Reactor and Sand-Chemically Carbonized Rubber Wood Sawdust Column - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemvision.net [chemvision.net]
• 5. Transformation of Copper: A Sequence of Chemical Reactions [web.lemoyne.edu]
• 6. Experiment 2: Copper Precipitation – PROCTECH 2EC3 Lab Manual [ecampusontario.pressbooks.pub]

Personal protective equipment for handling Cupric citrate

Essential Safety and Handling Guide for Cupric Citrate

This guide provides crucial safety, handling, and disposal protocols for cupric citrate, tailored for research and drug development professionals. Adherence to these procedures is vital for ensuring a safe laboratory environment and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

Cupric citrate is harmful if swallowed, can cause serious eye and respiratory irritation, and is very toxic to aquatic life with long-lasting effects.[1][2] Skin contact may also lead to irritation.[1][3] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Routine Laboratory Handling	Large Spill Cleanup
Eye/Face	Safety glasses with side-shields or goggles.[4][5]	Splash goggles.[3]
Hand	Chemical-resistant gloves (tested to EN 374 standard).[4][6]	Chemical-resistant gloves (e.g., nitrile).[3]
Body	Standard lab coat.[3][7]	Full impervious suit and boots.[1][3]
Respiratory	Work in a well-ventilated area or under a chemical fume hood.[1]	Approved vapor respirator or a self-contained breathing apparatus (SCBA).[3][8]

Operational and Logistical Plans

Safe Handling Procedures

• Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible.[3][7]

• Ventilation : Always handle cupric citrate in a well-ventilated area, preferably within a chemical fume hood, to keep airborne concentrations low.[1][5]

• Avoid Contact : Prevent direct contact with skin and eyes and avoid breathing in dust or fumes.[1][5]

• Hygiene : Do not eat, drink, or smoke in the handling area.[1][2] Wash hands and exposed skin thoroughly after handling the substance.[1][8]

• Container Management : Keep the container tightly closed when not in use.[1][3]

Storage Plan

• Location : Store in a cool, dry, and well-ventilated area, away from incompatible materials.[3][5][8]

• Conditions : The recommended storage temperature is between 15–25 °C.[6]

• Security : Keep the container tightly closed and store in a locked cabinet or area to prevent unauthorized access.[5][8]

Emergency and Disposal Plans

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel.

Caption: Workflow for handling a cupric citrate spill.

Waste Disposal Plan

Cupric citrate and its container must be treated as hazardous waste.[6]

• Collection : Collect all waste material, including contaminated absorbents and PPE, in a suitable, closed, and clearly labeled container for disposal.[5]

• Environmental Protection : Do not allow the substance to enter drains, surface water, or ground water.[4][5] Avoid releasing it into the environment.[1]

• Disposal Route : Dispose of the hazardous waste through an authorized special waste collection point, adhering strictly to all local, regional, and national regulations.[1][2]

First Aid Measures

Immediate first aid is critical in case of exposure.

Table 2: First Aid Procedures for Cupric Citrate Exposure

Exposure Route	Immediate Action
Eye Contact	Immediately rinse cautiously with water for several minutes. If wearing contact lenses, remove them if easy to do so and continue rinsing. Seek medical attention if irritation persists.[1]
Skin Contact	Remove contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation develops, seek medical advice.[1][5]
Inhalation	Move the person to fresh air and ensure they are in a position comfortable for breathing. If feeling unwell, call a poison center or doctor.[1][5]
Ingestion	Rinse the mouth thoroughly with water (only if the person is conscious). Call a doctor or poison center for medical help.[2][6]

References

• 1. wbcil.com [wbcil.com]
• 2. Copper citrate - Safety Data Sheet [chemicalbook.com]
• 3. Copper (II) Citrate (Cupric Citrate) MSDS [exporterlabchemicals.com]
• 4. carlroth.com [carlroth.com]
• 5. Page loading... [wap.guidechem.com]
• 6. carlroth.com [carlroth.com]
• 7. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 8. integraclear.com [integraclear.com]